5-Indanol

• CAS: 1470-94-6

Core Science & Biosynthesis

5-Indanol chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties, structure, and synthesis of 5-Indanol, a key intermediate in organic synthesis with noted biological activities. The information is presented to support research and development endeavors in medicinal chemistry and related fields.

Core Chemical Properties

5-Indanol, also known as 5-hydroxyindane, is a bicyclic aromatic alcohol. Its physical and chemical properties are summarized in the table below, providing a foundational dataset for experimental design and computational modeling.

Property	Value	Source(s)
Molecular Formula	C₉H₁₀O	[1][2]
Molecular Weight	134.18 g/mol
Melting Point	51-53 °C	[3]
Boiling Point	255 °C	[3]
Flash Point	110 °C (closed cup)	[1]
Density	0.8540 g/cm³ (estimate)	[3]
Solubility	6.3 g/L	[3]
pKa	10.37 ± 0.20 (Predicted)	[3]
Appearance	Light brown to grey-brown crystalline powder	[4][5]

Structural Information and Identifiers

The structural identity of 5-Indanol is well-defined by various nomenclature and registry systems. This information is critical for accurate database searching and regulatory submissions.

Identifier	Value	Source(s)
IUPAC Name	2,3-dihydro-1H-inden-5-ol
CAS Number	1470-94-6	[6]
SMILES	Oc1ccc2CCCc2c1
InChI	1S/C9H10O/c10-9-5-4-7-2-1-3-8(7)6-9/h4-6,10H,1-3H2	[6]
InChIKey	PEHSSTUGJUBZBI-UHFFFAOYSA-N	[6]

Below is a diagram illustrating the relationship between the various identifiers and the chemical structure of 5-Indanol.

Logical Relationship of 5-Indanol Identifiers

Experimental Protocols

Synthesis of 5-Indanol

A multi-step synthesis for 5-Indanol has been described, starting from cinnamic acid.[7] This method avoids the need for high-pressure operations, making it a more accessible route for many laboratories.[7] The overall workflow is depicted below.

Synthesis of 5-Indanol from Cinnamic Acid

Detailed Methodology:

• Reduction of Cinnamic Acid: Cinnamic acid is reduced to β-phenylpropionic acid using hydrazine (B178648) hydrate in the presence of a palladium on activated carbon catalyst in a basic aqueous solution.[7]

• Cyclization to 1-Indanone: The resulting β-phenylpropionic acid is cyclized to 1-indanone using polyphosphoric acid containing zinc chloride at elevated temperatures.[7]

• Reduction to Indan: 1-Indanone is then reduced to indan via a modified Huang-Minlon reduction, employing hydrazine hydrate and potassium hydroxide (B78521) in diethylene glycol.[7]

• Sulfonation of Indan: Indan is sulfonated with concentrated sulfuric acid to yield indan-5-sulfonic acid.[7]

• Alkali Fusion to 5-Indanol: The potassium salt of indan-5-sulfonic acid is fused with a mixture of potassium hydroxide and sodium acetate (B1210297) at high temperatures (275-285 °C).[7] The resulting product is then acidified, extracted, and purified by vacuum distillation to yield 5-Indanol.[7]

Analytical Characterization

The structural confirmation of 5-Indanol is typically achieved through standard spectroscopic methods. While specific detailed protocols for 5-Indanol are not extensively published, the general procedures are as follows:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to elucidate the carbon-hydrogen framework of the molecule. ChemicalBook provides access to the ¹H NMR spectrum for 5-Indanol.[8]

• Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic functional groups, notably the hydroxyl (-OH) group and the aromatic ring. PubChem lists IR spectral data for 5-Indanol.[6]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound, confirming its elemental composition.

Reactivity, Stability, and Biological Activity

Reactivity: 5-Indanol participates in typical reactions of phenols, such as oxidation and electrophilic aromatic substitution.[9] It serves as a valuable intermediate in the synthesis of more complex molecules. For instance, it is a reagent in the preparation of Sodium Indanylcarbinicillin, a β-lactam antibiotic.[3][4]

Stability and Storage: 5-Indanol should be stored in a well-closed container at temperatures between 10°C and 25°C.[1]

Biological Activity: 5-Indanol has been identified as a weak inhibitor of human melanoma tyrosinase.[3][4] Furthermore, its derivative, Sodium Indanylcarbinicillin, has been shown to possess blood pressure-lowering effects in mammals.[3][4] The broader indanone scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antiviral, anti-inflammatory, analgesic, and anticancer properties.[10]

References

• 1. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 2. GSRS [precision.fda.gov]
• 3. 5-INDANOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 5. 5-Indanol - Hazardous Agents | Haz-Map [haz-map.com]
• 6. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pp.bme.hu [pp.bme.hu]
• 8. 5-INDANOL(1470-94-6) 1H NMR spectrum [chemicalbook.com]
• 9. CAS 1470-94-6: 5-Indanol | CymitQuimica [cymitquimica.com]
• 10. Recent developments in biological activities of indanones - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of 5-Indanol: A Technical Guide

Introduction

5-Indanol, a hydroxylated derivative of indane, serves as a valuable building block in the synthesis of various pharmaceutical compounds and research chemicals. Its structural features, comprising a bicyclic aromatic-aliphatic framework and a phenolic hydroxyl group, give rise to a distinct spectroscopic signature. This technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of 5-Indanol, intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the ¹H NMR, ¹³C NMR, IR, and Mass Spectra of 5-Indanol.

Table 1: ¹H NMR Spectroscopic Data of 5-Indanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
7.08	d	1H	8.1	H-7
6.75	d	1H	2.2	H-4
6.68	dd	1H	8.1, 2.4	H-6
4.8 (broad s)	s	1H	-	-OH
2.85	t	4H	7.4	H-1, H-3
2.05	p	2H	7.4	H-2

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectroscopic Data of 5-Indanol

Chemical Shift (δ) ppm	Assignment
154.5	C-5
145.2	C-3a
132.9	C-7a
125.0	C-7
112.8	C-6
109.8	C-4
32.7	C-1
32.1	C-3
25.5	C-2

Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Table 3: Key IR Absorption Bands of 5-Indanol

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
3300-3500	Strong, Broad	O-H Stretch	Phenolic -OH
3000-3100	Medium	C-H Stretch	Aromatic C-H
2850-2960	Medium	C-H Stretch	Aliphatic C-H
1600, 1480	Medium-Strong	C=C Stretch	Aromatic Ring
1220-1280	Strong	C-O Stretch	Phenolic C-O

Sample Preparation: KBr Pellet

Table 4: Mass Spectrometry Data of 5-Indanol

m/z	Relative Intensity (%)	Proposed Fragment
134	100	[M]⁺ (Molecular Ion)
133	95	[M-H]⁺
119	30	[M-CH₃]⁺
106	40	[M-C₂H₄]⁺
105	55	[M-C₂H₅]⁺
91	25	[C₇H₇]⁺ (Tropylium ion)
77	20	[C₆H₅]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are provided below. These protocols are representative and may be adapted based on the specific instrumentation and analytical requirements.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 10-20 mg of 5-Indanol was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Acquisition time: 4.0 s

  • Spectral width: -2 to 12 ppm

• ¹³C NMR Acquisition Parameters:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse width: 45°

  • Acquisition time: 1.5 s

  • Spectral width: -10 to 220 ppm

  • Decoupling: Proton broadband decoupling.

• Data Processing: The raw data was Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts were referenced to the TMS signal (0.00 ppm for ¹H) or the residual solvent signal (CDCl₃ at 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of 5-Indanol (1-2 mg) was finely ground with approximately 100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. The mixture was then pressed into a thin, transparent pellet using a hydraulic press.[1]

• Instrumentation: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 32

  • Background: A spectrum of a pure KBr pellet was used as the background.

• Data Processing: The spectrum was recorded in transmittance mode and then converted to absorbance.

Mass Spectrometry (MS)

• Sample Introduction: The sample was introduced into the mass spectrometer via a Gas Chromatography (GC) system. A dilute solution of 5-Indanol in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) was injected into the GC.[2]

• Instrumentation: A GC system coupled to a mass spectrometer with an Electron Ionization (EI) source was used.

• GC Parameters (Typical):

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector temperature: 250 °C.

  • Oven temperature program: Initial temperature of 50 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min.

  • Carrier gas: Helium at a constant flow rate.

• MS Parameters:

  • Ionization mode: Electron Ionization (EI).

  • Electron energy: 70 eV.

  • Ion source temperature: 230 °C.

  • Mass range: m/z 40-400.

• Data Processing: The total ion chromatogram (TIC) was recorded, and the mass spectrum corresponding to the elution peak of 5-Indanol was extracted and analyzed.

Visualizations

General Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for obtaining and analyzing spectroscopic data of a chemical compound like 5-Indanol.

Caption: General workflow for spectroscopic analysis of 5-Indanol.

Logical Relationship of Spectroscopic Data to Chemical Structure

This diagram illustrates how the different spectroscopic techniques probe specific aspects of the 5-Indanol molecule to provide a complete structural picture.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. uoguelph.ca [uoguelph.ca]

A Comprehensive Technical Guide to the Solubility and Stability of 5-Indanol in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and stability of 5-Indanol, a key intermediate in the synthesis of various pharmaceutical compounds. Understanding its behavior in common laboratory solvents is critical for optimizing reaction conditions, purification processes, and formulation development. This document compiles available data, outlines experimental protocols for further investigation, and presents logical workflows for analysis.

Physicochemical Properties of 5-Indanol

5-Indanol, also known as 5-hydroxyindan, is a phenolic compound with a fused bicyclic structure. Its physical and chemical characteristics are summarized below.

Property	Value	Reference
Molecular Formula	C₉H₁₀O	[1]
Molecular Weight	134.18 g/mol	[2]
Melting Point	51-53 °C	[3][4]
Boiling Point	255 °C	[3][4]
pKa	10.37 ± 0.20	[4]
Appearance	Slightly brown powder to crystal	[4]

Solubility of 5-Indanol

The solubility of 5-Indanol is governed by its chemical structure, which includes both a hydrophobic indan (B1671822) backbone and a hydrophilic hydroxyl group. This amphiphilic nature results in varied solubility across different solvent classes.

Quantitative Solubility Data

Currently, specific quantitative solubility data for 5-Indanol in a wide range of organic solvents is limited in publicly available literature. The known quantitative value is its solubility in water.

Solvent	Temperature (°C)	Solubility (g/L)
Water	Not Specified	6.3

Table 1: Quantitative Solubility of 5-Indanol in Water.[3][4][5][6]

Qualitative and Estimated Solubility in Organic Solvents

Based on its phenolic nature and the principle of "like dissolves like," a qualitative and estimated solubility profile in common laboratory solvents can be inferred. Phenolic compounds are generally soluble in polar organic solvents and sparingly soluble in nonpolar solvents. One source indicates that 5-Indanol is soluble in ethanol (B145695), benzene (B151609), and chloroform (B151607), and slightly soluble in petroleum ether.

Solvent Class	Solvent	Polarity	Estimated Solubility	Rationale
Alcohols	Methanol (B129727)	Polar Protic	High	The hydroxyl group of 5-Indanol can form strong hydrogen bonds with methanol.
Ethanol	Polar Protic	High	Similar to methanol, ethanol is an excellent solvent for phenols.
Isopropanol	Polar Protic	Moderate to High	The bulkier isopropyl group may slightly reduce solvating efficiency compared to methanol and ethanol.
Ketones	Acetone (B3395972)	Polar Aprotic	High	The polar carbonyl group of acetone can act as a hydrogen bond acceptor for the hydroxyl group of 5-Indanol.
Esters	Ethyl Acetate (B1210297)	Polar Aprotic	Moderate	Ethyl acetate is a moderately polar solvent capable of dissolving many organic compounds.
Ethers	Diethyl Ether	Slightly Polar	Moderate	Diethyl ether is a good solvent for many organic compounds, though its lower polarity compared to alcohols and ketones may result in slightly lower solubility for 5-Indanol.
Halogenated	Dichloromethane	Polar Aprotic	High	Dichloromethane is a versatile solvent for a wide range of organic compounds.
Chloroform	Polar Aprotic	High	Similar to dichloromethane, chloroform is an effective solvent for many organic molecules.
Aromatics	Toluene (B28343)	Nonpolar	Moderate	The aromatic ring of toluene can interact with the benzene ring of 5-Indanol via π-π stacking, though the overall nonpolar nature may limit high solubility.
Hydrocarbons	Hexane (B92381)	Nonpolar	Low	As a nonpolar solvent, hexane is a poor solvent for the relatively polar 5-Indanol.[7]
Petroleum Ether	Nonpolar	Low	Similar to hexane, this nonpolar solvent is not expected to effectively dissolve 5-Indanol.

Table 2: Qualitative and Estimated Solubility of 5-Indanol in Common Laboratory Solvents.

Stability of 5-Indanol

The stability of 5-Indanol is a critical consideration, particularly in the context of its use in multi-step syntheses and for long-term storage. As a phenol, it is susceptible to degradation through oxidation.

General Stability Profile

Phenols are known to be susceptible to oxidation, which can be accelerated by the presence of light, heat, and basic conditions. The oxidation of phenols can lead to the formation of colored quinone-type byproducts. A study on hydroxy-1-aminoindans revealed that 5-hydroxy isomers are inherently unstable as free bases and readily convert to reactive quinone methide intermediates. This suggests that 5-Indanol is likely to be unstable under basic conditions.

Potential Degradation Pathways

While specific degradation pathways for 5-Indanol have not been extensively documented, potential routes can be inferred from the known chemistry of phenols.

• Oxidation: The primary degradation pathway for 5-Indanol is likely oxidation. This can be initiated by atmospheric oxygen and accelerated by light, heat, or the presence of metal ions. The initial oxidation product would be a phenoxy radical, which can then undergo further reactions to form quinone-like structures. These products are often colored, and their formation can be observed as a darkening of the 5-Indanol solution over time.

• Photodegradation: Exposure to ultraviolet (UV) light can provide the energy to initiate the oxidation of phenols. Therefore, solutions of 5-Indanol should be protected from light to minimize photodegradation.

The following diagram illustrates a potential oxidative degradation pathway for 5-Indanol.

A potential oxidative degradation pathway for 5-Indanol.

Experimental Protocols

To obtain precise quantitative data on the solubility and stability of 5-Indanol, standardized experimental protocols should be followed.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a reliable technique for determining the equilibrium solubility of a compound in a given solvent.[8][9][10][11][12]

Materials:

• 5-Indanol

• Selected solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Orbital shaker or magnetic stirrer

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 5-Indanol to a vial containing a known volume of the solvent.

  • Seal the vial and place it in a constant temperature bath on an orbital shaker.

  • Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the vial to stand undisturbed in the constant temperature bath for a period to allow undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter to remove any undissolved particles.

  • Dilute the filtered solution with the solvent to a concentration within the linear range of the analytical method.

• Analysis:

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of 5-Indanol.

  • Prepare a calibration curve using standard solutions of 5-Indanol of known concentrations.

  • Calculate the solubility of 5-Indanol in the solvent at the specified temperature based on the concentration of the saturated solution.

The following diagram outlines the experimental workflow for the shake-flask solubility determination method.

Experimental workflow for solubility determination.

Determination of Stability (HPLC-Based Method)

A stability-indicating HPLC method can be used to monitor the degradation of 5-Indanol over time under various stress conditions.[13][14][15][16][17]

Materials:

• 5-Indanol

• Selected solvents (analytical grade)

• Vials with screw caps

• Constant temperature and humidity chambers

• Photostability chamber

• HPLC system with a suitable column (e.g., C18) and detector (e.g., Diode Array Detector)

Procedure:

• Sample Preparation:

  • Prepare solutions of 5-Indanol in the selected solvents at a known concentration.

  • Transfer the solutions to vials and seal them.

• Stress Conditions:

  • Expose the samples to various stress conditions, including:

    • Thermal Stress: Elevated temperatures (e.g., 40°C, 60°C).

    • Photostability: Exposure to light according to ICH Q1B guidelines.

    • Acidic/Basic Hydrolysis: Addition of a small amount of acid (e.g., HCl) or base (e.g., NaOH).

    • Oxidative Stress: Addition of an oxidizing agent (e.g., H₂O₂).

• Time-Point Analysis:

  • At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week), withdraw an aliquot from each sample.

  • Analyze the samples directly or after appropriate dilution using a validated stability-indicating HPLC method. The method should be able to separate the intact 5-Indanol from any degradation products.

• Data Analysis:

  • Monitor the decrease in the peak area of 5-Indanol and the appearance of new peaks corresponding to degradation products.

  • Calculate the percentage of 5-Indanol remaining at each time point to determine the degradation rate.

The following diagram illustrates the logical workflow for assessing the stability of 5-Indanol.

Workflow for assessing the stability of 5-Indanol.

Conclusion

This technical guide has summarized the available information on the solubility and stability of 5-Indanol in common laboratory solvents. While quantitative solubility data in organic solvents is scarce, a qualitative understanding based on its chemical structure provides valuable guidance for solvent selection. The inherent instability of the 5-hydroxyindan structure, particularly under basic conditions, highlights the importance of careful handling and storage to prevent oxidative degradation. The detailed experimental protocols provided herein offer a framework for researchers to generate precise and reliable data to support their specific applications in drug discovery and development. Further studies are warranted to fully characterize the solubility and stability profile of this important synthetic intermediate.

References

• 1. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 3. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 4. 5-INDANOL price,buy 5-INDANOL - chemicalbook [chemicalbook.com]
• 5. 5-INDANOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. 5-INDANOL；CAS:1470-94-6 - Career Henan Chemical Co. [coreychem.com]
• 7. Hexane | C6H14 | CID 8058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. enamine.net [enamine.net]
• 9. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. bioassaysys.com [bioassaysys.com]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 17. akjournals.com [akjournals.com]

The Multifaceted Biological Activities of 5-Indanol and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Indanol, a bicyclic aromatic alcohol, and its derivatives have emerged as a versatile scaffold in medicinal chemistry, demonstrating a wide spectrum of biological activities. The structural rigidity and synthetic tractability of the indane nucleus make it a privileged core for the design of novel therapeutic agents. This technical guide provides an in-depth overview of the significant biological activities of 5-Indanol and its derivatives, with a focus on quantitative data, experimental methodologies, and underlying signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development.

Enzyme Inhibition

Derivatives of 5-Indanol have been shown to be potent inhibitors of several key enzymes implicated in various disease states.

Angiotensin-Converting Enzyme (ACE) Inhibition

Certain β-amino alcohol derivatives of 5-hydroxy indanone have demonstrated significant potential as non-carboxylic acid ACE inhibitors, which are crucial in the management of hypertension.[1]

Table 1: ACE Inhibitory Activity of 5-Hydroxyindanone Derivatives [1]

Compound ID	Structure	IC50 (µM)
12b	Triazole derivative	1.388024
12g	Triazole derivative	1.220696
12j	Triazole derivative	1.312428
15k	β-Amino alcohol derivative	1.349671
15l	β-Amino alcohol derivative	1.330764
Lisinopril	(Reference Drug)	Not specified in the source

Tyrosinase Inhibition

5-Indanol itself has been identified as a weak inhibitor of human melanoma tyrosinase, an enzyme involved in melanin (B1238610) biosynthesis.[2] This suggests the potential for developing 5-Indanol derivatives as agents for treating hyperpigmentation disorders.

Acetylcholinesterase (AChE) Inhibition

The indanone scaffold is a key feature in several acetylcholinesterase inhibitors. While specific data for 5-Indanol derivatives is limited, the broader class of indanone derivatives shows promise in this area, relevant for the treatment of Alzheimer's disease.[1]

Anticancer Activity

The indane and indole (B1671886) cores, structurally related to 5-Indanol, are present in numerous compounds with potent anticancer properties. These derivatives often exert their effects through the induction of apoptosis and inhibition of key signaling pathways.

Table 2: Anticancer Activity of Selected Indole and Indanone Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Indole-Sulfonamide Derivative	HepG2 (Liver)	7.37	[4]
Indole-Sulfonamide Derivative	A549 (Lung)	8.74	[4]
Indole-Sulfonamide Derivative	MOLT-3 (Leukemia)	46.23	[4]
5-(2′-indolyl)thiazole Derivative	Various	10–30	[5]
Indolo–pyrazole Derivative	SK-MEL-28 (Melanoma)	3.46	[6]
Indolo–pyrazole Derivative	HCT-116 (Colon)	9.02	[6]

Anticancer Signaling Pathways

Indanone and indole derivatives often exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis. One of the critical pathways implicated is the EGFR signaling cascade. Inhibition of EGFR can block downstream pathways like PI3K/S6K1, leading to reduced cell proliferation and induction of apoptosis.[7] Apoptosis induction is a common mechanism, often confirmed by increased levels of caspases, such as caspase-3 and caspase-9, and DNA fragmentation.[7][8]

Figure 1: Simplified EGFR signaling pathway and apoptosis induction by indanone derivatives.

Anti-inflammatory Activity

Indanone derivatives have been investigated for their anti-inflammatory properties, primarily through the inhibition of pro-inflammatory mediators.

One study on an indanone derivative isolated from Fernandoa adenophylla demonstrated a significant, dose-dependent reduction in heat-induced hemolysis of red blood cells, with an IC50 value of 54.69 µM.[9] This suggests a membrane-stabilizing effect, which is a hallmark of anti-inflammatory activity. The same study also showed a binding affinity of the indanone derivative for COX-1, COX-2, and TNF-α through in silico docking studies.[9] Another study on novel indanone derivatives showed significant reduction in the release of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-1β) in a concentration-dependent manner.[1]

Anti-inflammatory Signaling Pathways

The anti-inflammatory effects of many compounds, including indanone derivatives, are often mediated through the inhibition of the MAPK (Mitogen-Activated Protein Kinase) and NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathways. These pathways are crucial for the production of pro-inflammatory cytokines and enzymes like iNOS and COX-2.[10][11][12]

Figure 2: Inhibition of MAPK/NF-κB signaling by indanone derivatives.

Antimicrobial Activity

The indole nucleus, a key structural feature related to 5-Indanol, is found in many compounds with significant antimicrobial activity.

Table 3: Antimicrobial Activity of Selected Indole Derivatives

Compound Class	Microorganism	MIC (µM)	Reference
Indole Dihydropyrimidine	Various bacteria and fungi	50-100 µg/mL	[13]
3-Amino-5-(indol-3-yl)methylene-4-oxo-2-thioxothiazolidine	S. aureus	37.9–113.8	[14]
N-Derivatives of (Z)-Methyl 3-(4-Oxo-2-thioxothiazolidin-5-ylidene)methyl)-1H-indole-2-carboxylates	Various bacteria and fungi	0.004-0.045 mg/mL	[15]

Central Nervous System (CNS) Depressant Activity

While quantitative data for 5-Indanol derivatives are scarce, the indane scaffold is known to be associated with CNS depressant effects. This activity is typically evaluated in animal models by observing changes in locomotor activity and exploratory behavior.

Experimental Protocols

Tyrosinase Inhibition Assay (using L-DOPA)

This assay is based on the principle that tyrosinase catalyzes the oxidation of L-DOPA to dopaquinone, which then forms a colored product, dopachrome, that can be measured spectrophotometrically.[9][10][13][16][17]

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• 5-Indanol or its derivative (Test Compound)

• Kojic Acid (Positive Control)

• Sodium Phosphate (B84403) Buffer (50 mM, pH 6.8)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound and kojic acid in sodium phosphate buffer.

• In a 96-well plate, add 40 µL of sodium phosphate buffer, 20 µL of the test compound/kojic acid dilution, and 20 µL of tyrosinase solution to the respective wells. A negative control well should contain buffer and enzyme only. A blank well should contain only buffer.

• Pre-incubate the plate at 25°C for 10 minutes.

• Initiate the reaction by adding 20 µL of L-DOPA solution to all wells.

• Immediately measure the absorbance at 475 nm using a microplate reader and continue to take readings every minute for 10-20 minutes.

• Calculate the rate of reaction (ΔAbs/min) from the linear portion of the absorbance vs. time curve.

• The percentage of inhibition is calculated using the formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Figure 3: Workflow for the Tyrosinase Inhibition Assay.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay measures the activity of AChE based on the reaction of thiocholine (B1204863) (a product of acetylthiocholine (B1193921) hydrolysis by AChE) with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow anion.[18][19][20][21][22]

Materials:

• Acetylcholinesterase (AChE)

• Acetylthiocholine Iodide (ATCI) (Substrate)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)

• 5-Indanol or its derivative (Test Compound)

• Donepezil or Galantamine (Positive Control)

• Phosphate Buffer (pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound and positive control in phosphate buffer.

• In a 96-well plate, add 140 µL of phosphate buffer, 10 µL of AChE solution, 10 µL of DTNB, and 10 µL of the test compound/control solution to the respective wells. A control well (100% activity) will contain the solvent for the test compound instead of the compound itself. A blank well will contain buffer instead of the enzyme solution.

• Pre-incubate the plate for 10 minutes at 25°C.

• Initiate the reaction by adding 10 µL of ATCI solution to all wells.

• Immediately measure the absorbance at 412 nm in kinetic mode at 1-minute intervals for 5-10 minutes.

• Calculate the rate of reaction (ΔAbs/min).

• The percentage of inhibition is calculated using the formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

• The IC50 value is determined from the plot of percentage of inhibition versus inhibitor concentration.

CNS Depressant Activity - Open Field Test

The open field test is used to assess locomotor activity and anxiety-like behavior in rodents. A decrease in locomotor activity is indicative of CNS depression.[4][6][21][23][24][25]

Apparatus:

• A square arena (e.g., 42 x 42 x 42 cm) with the floor divided into a grid of squares (e.g., 16 squares). The central squares are designated as the "center zone" and the outer squares as the "peripheral zone".

• A video camera mounted above the arena for recording.

• Motion tracking software for automated analysis.

Procedure:

• Acclimate the mice to the testing room for at least 3 days prior to the experiment.

• Administer the test compound (5-Indanol derivative), vehicle (control), or a standard CNS depressant (e.g., diazepam) to different groups of mice.

• After a specified pre-treatment time (e.g., 30 minutes), gently place a mouse in the center of the open field arena.

• Record the animal's behavior for a set period (e.g., 5-20 minutes).

• Analyze the recording to quantify parameters such as:

  • Total distance traveled

  • Number of squares crossed (locomotor activity)

  • Time spent in the center zone vs. the peripheral zone (anxiety-like behavior)

  • Rearing frequency (exploratory behavior)

• A significant decrease in locomotor activity compared to the control group suggests a CNS depressant effect.

CNS Depressant Activity - Hole-Board Test

The hole-board test is another method to assess anxiety, exploratory behavior, and CNS activity in rodents. A decrease in head-dipping behavior can indicate CNS depression.[5][14][17][18][20]

Apparatus:

• A board with a number of equidistant holes (e.g., 16 holes).

• The apparatus may be equipped with infrared beams to automatically detect head dips.

Procedure:

• Follow the same animal preparation and drug administration protocol as the open field test.

• Place the mouse on the board and allow it to explore freely for a defined period (e.g., 5 minutes).

• Record the number of head dips (the animal putting its head into a hole up to the level of its ears).

• A significant reduction in the number of head dips compared to the control group can indicate a CNS depressant effect.

Conclusion

5-Indanol and its derivatives represent a promising class of compounds with a diverse range of biological activities. The data and protocols presented in this guide highlight their potential as ACE inhibitors, anticancer agents, anti-inflammatory compounds, and more. The modulation of key signaling pathways such as EGFR and MAPK/NF-κB appears to be a central mechanism for their anticancer and anti-inflammatory effects. Further research, including lead optimization and in-depth mechanistic studies, is warranted to fully elucidate the therapeutic potential of this versatile chemical scaffold. This guide serves as a foundational resource to aid in these future drug discovery and development endeavors.

References

• 1. Design, Synthesis, and Anti-Inflammatory Activity Evaluation of Novel Indanone Derivatives for the Treatment of Vascular Dementia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. anilocus.com [anilocus.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. youtube.com [youtube.com]
• 6. Antiproliferative and apoptotic effects of indole derivative, N-(2-hydroxy-5-nitrophenyl (4'-methylphenyl) methyl) indoline in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3- (2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory and anti-diabetic properties of indanone derivative isolated from Fernandoa adenophylla in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of novel sesquistilbene indanone analogues as potent anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. arrow.tudublin.ie [arrow.tudublin.ie]
• 15. Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Hole-board test - Wikipedia [en.wikipedia.org]
• 17. Hole-Board Test [bio-protocol.org]
• 18. m.youtube.com [m.youtube.com]
• 19. researchgate.net [researchgate.net]
• 20. MPD: JaxCC1: project protocol [phenome.jax.org]
• 21. researchgate.net [researchgate.net]
• 22. Study of CNS depressant and behavioral activity of an ethanol extract of Achyranthes Aspera (Chirchita) in mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Open field test for mice [protocols.io]
• 24. mdpi.com [mdpi.com]
• 25. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

The Therapeutic Potential of 5-Indanol Compounds: A Technical Guide for Drug Development Professionals

An in-depth exploration of the synthesis, biological activities, and therapeutic applications of 5-Indanol and its derivatives, providing researchers and scientists with a comprehensive overview of this promising chemical scaffold.

The 5-Indanol moiety, a bicyclic aromatic alcohol, has emerged as a privileged scaffold in medicinal chemistry, forming the core of several clinically significant therapeutic agents and investigational compounds. Its rigid structure and synthetic tractability make it an attractive starting point for the development of novel drugs targeting a range of diseases. This technical guide delves into the burgeoning field of 5-Indanol-based drug discovery, with a particular focus on its applications in neurodegenerative disorders, respiratory diseases, and oncology. We present a comprehensive summary of quantitative biological data, detailed experimental protocols for synthesis and evaluation, and visual representations of key signaling pathways to facilitate further research and development in this area.

Therapeutic Landscape of 5-Indanol Derivatives

The therapeutic utility of 5-Indanol derivatives spans multiple disease areas, primarily driven by their ability to selectively interact with key biological targets. The most prominent applications are in the treatment of Alzheimer's disease and as bronchodilators for respiratory conditions. Emerging evidence also points towards their potential as anti-inflammatory and anticancer agents.

Acetylcholinesterase Inhibition in Alzheimer's Disease

A cornerstone of Alzheimer's disease therapy is the inhibition of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine. The indanone core is a key structural feature of Donepezil, a leading AChE inhibitor. Research into derivatives of 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine, a close analog of Donepezil, has provided valuable structure-activity relationship (SAR) insights.

Compound	Substitution (Indanone Ring)	AChE IC50 (nM)	Reference
Donepezil Analog	5,6-dimethoxy	5.7	[1]
Analog 8a	5-methoxy	23	[1]
Analog 8b	6-methoxy	18	[1]
Analog 8c	5,6-dichloro	31	[1]
Analog 8d	Unsubstituted	110	[1]

β2-Adrenoceptor Agonism for Respiratory Diseases

5-Indanol derivatives have been explored as selective β2-adrenoceptor agonists, a class of drugs used to relax airway smooth muscle in conditions like asthma and chronic obstructive pulmonary disease (COPD). The 5,6-diethyl-indan-2-ylamino group is a key component of Indacaterol, an ultra-long-acting β2-agonist. While not direct 5-Indanol derivatives, the pharmacological data for these complex indan-based compounds highlight the potential of this scaffold in targeting β2-adrenoceptors.

Compound	Structure	β2-Adrenoceptor EC50 (pM)	β2/β1 Selectivity	Reference
9g	5-(2-amino-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one with indan-like moiety	36	High	[2]
(R)-18c	5-(2-amino-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one with indan-like moiety	21	High	[2]

Emerging Applications in Oncology and Inflammation

The indanone and related indole (B1671886) scaffolds have shown promise in the development of anticancer and anti-inflammatory agents. While direct SAR data for 5-Indanol derivatives in these areas is still emerging, studies on structurally similar compounds provide a strong rationale for further investigation. For instance, certain aryl pyrazole-indanone hybrids have demonstrated moderate anticancer activity.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Aryl Pyrazole-Indanone 6d	MCF-7	53.9	[3]
Aryl Pyrazole-Indanone 6e	MCF-7	42.6	[3]
Aryl Pyrazole-Indanone 6f	MCF-7	48.2	[3]

Key Signaling Pathways

The therapeutic effects of 5-Indanol compounds are mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for rational drug design and for elucidating the mechanism of action of novel derivatives.

β2-Adrenergic Receptor Signaling

β2-adrenoceptor agonists, including those with an indan-like core, exert their effects by activating the Gs protein-coupled receptor pathway. This leads to an increase in intracellular cyclic AMP (cAMP) levels, which in turn activates protein kinase A (PKA). PKA then phosphorylates downstream targets, resulting in smooth muscle relaxation.

β2-Adrenergic Receptor Signaling Pathway

NF-κB Signaling in Inflammation

The anti-inflammatory potential of 5-Indanol derivatives may be mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In response to inflammatory stimuli, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitor of NF-κB (IκB). This allows NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes.

NF-κB Inflammatory Signaling Pathway

Experimental Protocols

To facilitate further research, this section provides detailed methodologies for the synthesis of a representative 5-Indanol derivative and for key biological assays.

Synthesis of a Representative 5-Indanol Derivative

This protocol describes the synthesis of a 5-hydroxyindanone derivative, a common precursor for more complex 5-Indanol compounds.

General Synthesis Workflow for 5-Indanol

Materials:

• Indan

• Concentrated Sulfuric Acid

• Sodium Hydroxide (B78521)

• Hydrochloric Acid

• Appropriate solvents for extraction and crystallization (e.g., diethyl ether, petroleum ether)

Procedure:

• Sulfonation: Indan is slowly added to an excess of concentrated sulfuric acid at a controlled temperature (typically 0-10 °C). The mixture is stirred until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: The reaction mixture is poured onto ice, and the resulting precipitate of indan-5-sulfonic acid is collected by filtration.

• Alkali Fusion: The indan-5-sulfonic acid is mixed with a significant excess of sodium hydroxide and heated to a high temperature (e.g., 300-350 °C) until the fusion is complete.

• Acidification: The cooled fusion melt is dissolved in water and acidified with hydrochloric acid. The crude 5-Indanol precipitates and is collected by filtration.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., petroleum ether or a mixture of ethyl acetate (B1210297) and hexane) to yield pure 5-Indanol.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is widely used to screen for AChE inhibitors.

Materials:

• Acetylcholinesterase (AChE) enzyme

• Acetylthiocholine iodide (ATCI), the substrate

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), Ellman's reagent

• Phosphate (B84403) buffer (pH 8.0)

• Test compounds (potential inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of AChE, ATCI, and DTNB in phosphate buffer. Prepare serial dilutions of the test compounds.

• Assay Setup: In a 96-well plate, add phosphate buffer, DTNB solution, and the test compound solution to each well.

• Enzyme Addition: Add the AChE solution to each well to initiate the pre-incubation period, allowing the inhibitor to bind to the enzyme.

• Substrate Addition: Add the ATCI solution to each well to start the enzymatic reaction.

• Measurement: Immediately measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of increase in absorbance is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound compared to a control without the inhibitor. Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

β2-Adrenoceptor Binding Assay

This radioligand binding assay is used to determine the affinity of test compounds for the β2-adrenoceptor.

Materials:

• Cell membranes expressing the human β2-adrenoceptor

• Radiolabeled ligand (e.g., [³H]-CGP 12177)

• Test compounds

• Binding buffer (e.g., Tris-HCl with MgCl₂)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup: In test tubes, combine the cell membranes, radiolabeled ligand, and varying concentrations of the test compound in the binding buffer. Include tubes for total binding (no competitor) and non-specific binding (excess of a known unlabeled ligand).

• Incubation: Incubate the tubes at a specific temperature for a set time to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the concentration of the test compound to determine the IC50 value. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Conclusion and Future Directions

The 5-Indanol scaffold represents a versatile and valuable starting point for the development of new therapeutic agents. Its presence in successful drugs like Donepezil and its derivatives' potential as β2-adrenoceptor agonists highlight its importance in medicinal chemistry. The emerging evidence for its utility in oncology and inflammation further broadens the therapeutic horizon for this compound class.

Future research should focus on synthesizing and screening libraries of 5-Indanol derivatives to establish comprehensive structure-activity relationships for various targets. A deeper investigation into the specific molecular interactions with their targets and the downstream effects on signaling pathways will be crucial for optimizing lead compounds. Furthermore, exploring novel drug delivery systems and formulation strategies for 5-Indanol-based drugs could enhance their pharmacokinetic properties and therapeutic efficacy. The continued exploration of this promising scaffold holds the potential to deliver a new generation of innovative medicines for a range of challenging diseases.

References

• 1. Cyclic AMP: a selective modulator of NF-κB action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bot Verification [rasayanjournal.co.in]

5-Indanol: A Versatile Precursor in the Synthesis of Bioactive Molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Indanol, a bicyclic aromatic alcohol with the chemical formula C₉H₁₀O, has emerged as a crucial building block in organic synthesis, particularly in the development of novel therapeutic agents.[1][2] Its rigid indane scaffold, composed of a fused benzene (B151609) and cyclopentane (B165970) ring, provides a unique structural motif that is prevalent in a variety of biologically active compounds.[2][3] The presence of a phenolic hydroxyl group at the 5-position offers a reactive handle for a wide array of chemical transformations, making 5-Indanol a versatile precursor for creating diverse molecular architectures with significant pharmacological potential.[1] This technical guide provides a comprehensive overview of the utility of 5-Indanol in organic synthesis, focusing on key reactions, detailed experimental protocols, and the biological significance of its derivatives.

Physicochemical Properties of 5-Indanol

A thorough understanding of the physical and chemical properties of a precursor is fundamental for its effective utilization in synthesis. The key properties of 5-Indanol are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₀O	[4]
Molecular Weight	134.17 g/mol	[4]
Appearance	Light brown or gray-brown solid	PubChem
Melting Point	51-53 °C	PubChem
Boiling Point	255 °C	PubChem
CAS Number	1470-94-6	[4]
IUPAC Name	2,3-dihydro-1H-inden-5-ol	[4]

Key Synthetic Transformations of 5-Indanol

The reactivity of 5-Indanol is dominated by its phenolic hydroxyl group and the electron-rich aromatic ring. This allows for a range of synthetic modifications, including electrophilic aromatic substitution and O-alkylation, to generate a diverse library of derivatives.

Electrophilic Aromatic Substitution Reactions

The benzene ring of 5-Indanol is activated towards electrophilic aromatic substitution. The hydroxyl group is an ortho-, para-director, and due to steric hindrance from the fused cyclopentane ring, substitution typically occurs at the C6 position.

Friedel-Crafts acylation is a powerful method for introducing an acyl group onto the aromatic ring of 5-Indanol, typically at the 6-position, to produce valuable ketone intermediates. These ketones can be further elaborated into more complex molecules.[5][6]

Experimental Protocol: Synthesis of 6-Acetyl-5-indanol

This protocol is adapted from general Friedel-Crafts acylation procedures.[7][8]

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride (1.1 eq.) in anhydrous dichloromethane (B109758).

• Addition of Acylating Agent: Cool the suspension to 0 °C in an ice bath. Add acetyl chloride (1.05 eq.) dropwise via the dropping funnel over 15 minutes, maintaining the temperature below 5 °C.

• Addition of 5-Indanol: Dissolve 5-Indanol (1.0 eq.) in anhydrous dichloromethane and add it dropwise to the reaction mixture over 30 minutes at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. Separate the organic layer and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to afford 6-acetyl-5-indanol.

Reactant/Reagent	Molar Ratio	Notes
5-Indanol	1.0
Acetyl Chloride	1.05
Aluminum Chloride	1.1	Anhydrous
Dichloromethane	-	Anhydrous
Expected Yield	70-85% (estimated)

The Vilsmeier-Haack reaction allows for the formylation of electron-rich aromatic compounds.[9][10] Applying this reaction to 5-Indanol would yield 6-formyl-5-indanol, a key intermediate for the synthesis of various heterocyclic compounds and other derivatives.[11]

Experimental Protocol: Synthesis of 6-Formyl-5-indanol

This protocol is based on general Vilsmeier-Haack reaction conditions.[12][13]

• Vilsmeier Reagent Formation: In a flame-dried, two-necked flask under a nitrogen atmosphere, cool anhydrous dimethylformamide (DMF) (3.0 eq.) to 0 °C. Add phosphorus oxychloride (POCl₃) (1.2 eq.) dropwise with stirring. Allow the mixture to warm to room temperature and stir for 30 minutes to form the Vilsmeier reagent.

• Reaction with 5-Indanol: Dissolve 5-Indanol (1.0 eq.) in anhydrous DMF and add it dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction Progression: Heat the reaction mixture to 60-70 °C and stir for 2-3 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice. Neutralize the solution with a saturated sodium bicarbonate solution until a precipitate forms.

• Purification: Filter the precipitate, wash with cold water, and dry under vacuum. Recrystallize the crude product from a suitable solvent system to obtain pure 6-formyl-5-indanol.

Reactant/Reagent	Molar Ratio	Notes
5-Indanol	1.0
Dimethylformamide (DMF)	3.0	Anhydrous
Phosphorus Oxychloride (POCl₃)	1.2
Expected Yield	65-80% (estimated)

The Mannich reaction introduces an aminomethyl group onto the aromatic ring, providing a route to pharmacologically active Mannich bases.[14][15] For 5-Indanol, this reaction is expected to occur at the 6-position.

Experimental Protocol: Synthesis of 6-(Dimethylaminomethyl)-5-indanol

This protocol is adapted from general Mannich reaction procedures for phenols.[16][17]

• Reaction Mixture: In a round-bottom flask, dissolve 5-Indanol (1.0 eq.) in ethanol (B145695). Add dimethylamine (B145610) (1.2 eq., as an aqueous solution) and formaldehyde (B43269) (1.2 eq., as an aqueous solution).

• Reaction Progression: Reflux the reaction mixture for 6-8 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture and remove the solvent under reduced pressure. Dissolve the residue in dilute hydrochloric acid and wash with diethyl ether to remove any unreacted 5-Indanol.

• Purification: Basify the aqueous layer with a sodium hydroxide (B78521) solution to precipitate the Mannich base. Filter the product, wash with water, and dry. Recrystallize from a suitable solvent if necessary.

Reactant/Reagent	Molar Ratio	Notes
5-Indanol	1.0
Dimethylamine	1.2	40% aqueous solution
Formaldehyde	1.2	37% aqueous solution
Ethanol	-	Solvent
Expected Yield	60-75% (estimated)

O-Alkylation Reactions

The phenolic hydroxyl group of 5-Indanol is readily alkylated under basic conditions, most commonly through the Williamson ether synthesis.[18][19] This reaction is fundamental for the preparation of a wide range of derivatives, including precursors to beta-blockers and other biologically active molecules.[20][21]

Alkylation of 5-Indanol with an alpha-halo ester followed by hydrolysis provides indanyloxy acetic acid derivatives, which have been investigated for their pharmacological activities.[1]

Experimental Protocol: Synthesis of (2,3-Dihydro-1H-inden-5-yloxy)acetonitrile

This protocol is based on the Williamson ether synthesis using chloroacetonitrile (B46850).[18][22]

• Reaction Setup: To a solution of 5-Indanol (1.0 eq.) in acetone, add anhydrous potassium carbonate (1.5 eq.).

• Addition of Alkylating Agent: Add chloroacetonitrile (1.1 eq.) to the mixture.

• Reaction Progression: Reflux the reaction mixture for 8-12 hours, monitoring the progress by TLC.

• Work-up: Cool the reaction mixture and filter off the potassium carbonate. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Dissolve the residue in diethyl ether and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product. Purify by column chromatography or recrystallization.

Reactant/Reagent	Molar Ratio	Notes
5-Indanol	1.0
Chloroacetonitrile	1.1
Potassium Carbonate	1.5	Anhydrous
Acetone	-	Anhydrous
Expected Yield	80-95% (estimated)

5-Indanol serves as a key starting material for the synthesis of indanoxypropanolamine derivatives, a class of compounds known for their beta-adrenergic blocking activity.[1][20] The synthesis typically involves the reaction of 5-Indanol with epichlorohydrin (B41342), followed by the opening of the resulting epoxide with an appropriate amine.[21]

Experimental Protocol: Synthesis of 1-(2,3-Dihydro-1H-inden-5-yloxy)-3-(isopropylamino)propan-2-ol

This two-step protocol is a standard procedure for the synthesis of beta-blockers from phenols.[23][24]

Step 1: Synthesis of 5-(Oxiran-2-ylmethoxy)-2,3-dihydro-1H-indene

• Reaction Setup: Dissolve 5-Indanol (1.0 eq.) in a suitable solvent such as ethanol or water. Add a base, such as sodium hydroxide (1.1 eq.).

• Addition of Epichlorohydrin: Add epichlorohydrin (1.2 eq.) dropwise to the reaction mixture.

• Reaction Progression: Stir the mixture at room temperature for 24-48 hours. Monitor the formation of the epoxide by TLC.

• Work-up and Purification: Extract the product with a suitable organic solvent, wash with water, dry, and concentrate to obtain the crude epoxide, which can be used in the next step without further purification.

Step 2: Synthesis of the Final Product

• Reaction Setup: Dissolve the crude epoxide from Step 1 in a suitable solvent like methanol (B129727) or isopropanol.

• Addition of Amine: Add isopropylamine (B41738) (2.0-3.0 eq.).

• Reaction Progression: Reflux the reaction mixture for 4-6 hours.

• Work-up and Purification: Cool the reaction mixture and evaporate the solvent. Purify the residue by column chromatography to yield the desired beta-blocker.

Reactant/Reagent (Step 1)	Molar Ratio
5-Indanol	1.0
Epichlorohydrin	1.2
Sodium Hydroxide	1.1
Reactant/Reagent (Step 2)	Molar Ratio
Epoxide from Step 1	1.0
Isopropylamine	2.0-3.0
Expected Overall Yield

Logical and Workflow Diagrams

To visually represent the synthetic utility of 5-Indanol, the following diagrams illustrate the key reaction pathways and a general workflow for drug discovery based on this precursor.

Caption: Key synthetic transformations starting from 5-Indanol.

Caption: General drug discovery workflow utilizing 5-Indanol.

Biological Significance and Signaling Pathways

Derivatives of indane, including those synthesized from 5-Indanol, have demonstrated a wide range of biological activities, such as antimicrobial, anti-inflammatory, and neuroprotective effects.[1][2] For instance, certain indane derivatives have been identified as inhibitors of enzymes like USP7, a deubiquitinase implicated in tumorigenesis.[25] The beta-blockers synthesized from 5-Indanol act as antagonists at beta-adrenergic receptors, thereby modulating the signaling pathways of catecholamines like adrenaline and noradrenaline.

Caption: Simplified signaling pathway of beta-adrenergic receptors and the inhibitory action of 5-Indanol-derived beta-blockers.

Conclusion

5-Indanol is a highly valuable and versatile precursor in organic synthesis, offering a gateway to a multitude of biologically active molecules. Its straightforward reactivity through electrophilic aromatic substitution and O-alkylation allows for the efficient construction of diverse chemical libraries for drug discovery. The successful application of 5-Indanol in the synthesis of beta-blockers highlights its importance in medicinal chemistry. Further exploration of the synthetic potential of 5-Indanol is expected to yield novel compounds with significant therapeutic value, making it a continued focus for researchers in the pharmaceutical and chemical sciences.

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• 24. mdpi.com [mdpi.com]
• 25. Discovery of indane and naphthalene derivatives as USP7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthetic Routes of 5-Indanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Indanol, a hydroxy derivative of indane, is a valuable building block in the synthesis of various pharmaceutical compounds and other fine chemicals.[1][2] Its derivatives have been explored for a range of biological activities, including fungicidal, bacteriostatic, and insecticidal effects.[1] Furthermore, 5-Indanol serves as a key intermediate in the preparation of compounds with applications in managing blood pressure and as β-lactam antibiotics.[2] This technical guide provides a comprehensive review of the primary synthetic routes to 5-Indanol, presenting detailed experimental protocols, quantitative data for comparison, and visual representations of the synthetic pathways.

Synthetic Routes from Indan (B1671822)

A prevalent and direct approach to 5-Indanol utilizes indan as the starting material. This method typically involves a two-step process of sulfonation followed by alkali fusion.[2][3][4]

Figure 1: Synthesis of 5-Indanol from Indan.

Quantitative Data

Step	Starting Material	Reagents	Conditions	Product	Yield	Reference
1	Indan	Concentrated H₂SO₄	Heat to 100°C, then cool to 10°C	Indan-5-sulfonic acid trihydrate	71.7%	[1]
2	Indan-5-sulfonic acid K-salt	KOH, Sodium acetate	275-285°C	5-Indanol	80%	[1]

Experimental Protocols

Step 1: Preparation of Indan-5-sulfonic acid [1]

To 11.8 g (0.1 mol) of indan, 12.0 g (0.12 mol) of concentrated sulfuric acid is added dropwise at room temperature with mixing. The mixture is then gradually heated to 100°C and subsequently cooled to 10°C. Following the addition of 5 cm³ of water, the mixture is kept at 0-5°C for 24 hours. The resulting precipitate is filtered and dried to yield 18.1 g of indan-5-sulfonic acid trihydrate.

Step 2: Preparation of 5-Indanol [1]

A mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water is heated to 275°C. To this, 23.6 g (0.1 mol) of indan-5-sulfonic acid K-salt is added in small portions, maintaining the temperature between 275-285°C until the mixture thickens. After cooling, the solid is dissolved in 500 cm³ of water, and the pH is adjusted to 5-6 with concentrated hydrochloric acid. The aqueous phase is extracted with ether (3 x 200 cm³). The combined ether extracts are washed with 10% Na₂CO₃ solution, neutralized with water, and dried over Na₂SO₄. After filtration and solvent distillation, the crude product is purified by vacuum distillation to yield 10.7 g of 5-indanol.

Multi-step Synthesis from Cinnamic Acid

A more elaborate synthesis of 5-Indanol begins with cinnamic acid, proceeding through several intermediates. This pathway avoids the need for high-pressure operations.[1]

Figure 2: Multi-step synthesis of 5-Indanol from Cinnamic Acid.

Quantitative Data

Step	Starting Material	Reagents	Conditions	Product	Yield	Reference
1	Cinnamic acid	Hydrazine (B178648) hydrate (B1144303), 3% Pd/C, KOH	100°C	β-Phenylpropionic acid	94.9%	[1]
2	β-Phenylpropionic acid	Polyphosphoric acid, ZnCl₂	70-80°C for 2 hours	1-Indanone	80%	[1]
3	1-Indanone	Hydrazine hydrate, KOH, Diethylene glycol	Boiling for 2 hours	Indan	74.5%	[1]
4	Indan	Concentrated H₂SO₄	Heat to 100°C, then cool to 10°C	Indan-5-sulfonic acid trihydrate	71.7%	[1]
5	Indan-5-sulfonic acid K-salt	KOH, Sodium acetate	275-285°C	5-Indanol	80%	[1]

Experimental Protocols

Step 1: Preparation of β-Phenylpropionic acid [1]

A mixture of 29.6 g (0.2 mol) of cinnamic acid, 11.8 g (0.21 mol) of potassium hydroxide, and 400 cm³ of water is prepared. To this, 1.0 g of 3% activated carbon palladium is added, and the mixture is heated to 100°C with stirring. Then, 5.3 g (0.11 mol) of 85% hydrazine hydrate is added dropwise, and stirring is continued for about two hours until ammonia (B1221849) production ceases. The hot solution is filtered, and the filtrate is acidified with concentrated hydrochloric acid. The precipitated crystals are filtered, washed with water, and dried, yielding 28.5 g of β-phenylpropionic acid.

Step 2: Preparation of 1-Indanone [1]

150 g of polyphosphoric acid and 15.0 g of zinc chloride are added to 30.0 g (0.2 mol) of β-phenylpropionic acid. The reaction mixture is heated to 70-80°C with stirring and maintained at this temperature for two hours. After pouring the mixture onto ice, the separating crystals are filtered, neutralized with water, and dried in a vacuum to obtain 24.9 g of crude product. The crude product is then distilled under vacuum to yield 21.1 g of 1-indanone.

Step 3: Preparation of Indan [1]

A mixture of 26.4 g (0.2 mol) of 1-indanone, 28.9 g (0.6 mol) of 85% hydrazine hydrate, 44.8 g (0.8 mol) of pulverized KOH, and 200 cm³ of diethylene glycol is boiled for two hours. The hydrazine-water mixture is then distilled off. Distillation is continued until nitrogen gas is no longer produced. The residue is diluted with an equal volume of water, and the pH is adjusted to 7 with concentrated hydrochloric acid. The solution is further distilled under vacuum. The distillates are combined and extracted with chloroform (B151607) (3 x 200 cm³). The organic phase is washed with water (3 x 100 cm³) and dried with MgSO₄. After filtration and solvent distillation, 17.6 g of indan is obtained.

Steps 4 and 5 follow the same protocols as described in the "Synthetic Routes from Indan" section.

Synthesis from 5-Substituted Indanones

Another common strategy involves the preparation of a 5-substituted-1-indanone, which is then reduced to 5-indanol. A key intermediate in this approach is 5-hydroxy-1-indanone (B188539).

From 5-Methoxy-1-indanone (B147253)

5-Methoxy-1-indanone can be demethylated to yield 5-hydroxy-1-indanone, which can then be reduced to 5-indanol.[5][6]

Figure 3: Synthesis of 5-Indanol from 5-Methoxy-1-indanone.

Quantitative Data

Step	Starting Material	Reagents	Conditions	Product	Yield	Reference
1	5-Methoxy-1-indanone	AlCl₃	Reflux in benzene (B151609) for 5 hours	5-Hydroxy-1-indanone	90%	[5]
2	5-Hydroxy-1-indanone	Catalytic Hydrogenation (e.g., H₂/Pd-C)	Standard reduction conditions	5-Indanol	High (Implied)	[7][8]

Experimental Protocol

Step 1: Preparation of 5-Hydroxy-1-indanone [5]

To a solution of 5-methoxy-1-indanone (2 g, 12.3 mmol) in benzene (50 ml), AlCl₃ (4 g, 31 mmol) is added. The mixture is heated at reflux for 5 hours and then extracted with ethyl acetate. The organic phase is evaporated and purified by flash chromatography to give 5-hydroxy-1-indanone as a yellow solid (1.65 g).

Step 2: Reduction of 5-Hydroxy-1-indanone

The reduction of the ketone functionality in 5-hydroxy-1-indanone to the corresponding alcohol can be achieved through various standard reduction methods, such as catalytic hydrogenation using H₂ gas and a palladium-on-carbon catalyst, or with reducing agents like sodium borohydride.[7][8] The specific conditions would be adapted from general procedures for ketone reduction.

Other Notable Synthetic Routes

Several other routes to 5-Indanol and its precursors have been reported in the literature, offering alternative strategies that may be advantageous depending on the availability of starting materials and desired scale.

• From 5-Aminoindan (B44798): This method involves the diazotization of 5-aminoindan followed by the evaporation of the diazonium salt to yield 5-indanol.[1]

• From 2,6-Dibromophenol (B46663): A multi-step synthesis starting from 2,6-dibromophenol and 3-chloropropionyl chloride leads to the formation of 4,6-dibromo-5-hydroxy-1-indanone. Subsequent debromination yields 5-hydroxy-1-indanone, which can then be reduced to 5-indanol.[9][10]

• From Anisole: Anisole and 3-chloropropionyl chloride can be reacted in the presence of a Lewis acid catalyst to form an intermediate, which is then cyclized and demethylated in a one-pot fashion to produce 5-hydroxy-1-indanone.[6]

These alternative routes highlight the versatility of chemical synthesis in accessing the 5-indanol scaffold. The choice of a particular route will depend on factors such as cost, availability of reagents, reaction scalability, and safety considerations.

The synthesis of 5-Indanol can be accomplished through several effective routes, with the sulfonation of indan and the multi-step synthesis from cinnamic acid being well-documented and high-yielding methods. The choice of synthetic strategy will ultimately be guided by the specific requirements of the research or development project, including the desired scale of production, economic viability, and environmental impact. The detailed protocols and comparative data presented in this guide offer a solid foundation for researchers and drug development professionals to select and optimize the most suitable synthetic pathway for their needs.

References

• 1. pp.bme.hu [pp.bme.hu]
• 2. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 3. Indanol - Wikipedia [en.wikipedia.org]
• 4. Indane - Wikipedia [en.wikipedia.org]
• 5. 5-Hydroxy-1-indanone synthesis - chemicalbook [chemicalbook.com]
• 6. CN108558627B - A kind of method for preparing 5-hydroxy-1-indanone - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. youtube.com [youtube.com]
• 9. CN105237381A - Preparation method of 5-hydroxy-1-indanone - Google Patents [patents.google.com]
• 10. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]

5-Indanol: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-Indanol (CAS No. 1470-94-6). The following sections detail the compound's properties, toxicological information, safe handling procedures, and emergency protocols, with a focus on providing actionable information for laboratory and drug development settings.

Chemical and Physical Properties

5-Indanol is a light brown or gray-brown solid.[1] A summary of its key physical and chemical properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of 5-Indanol

Property	Value	Reference
Molecular Formula	C₉H₁₀O	[2][3]
Molecular Weight	134.18 g/mol	[3][4]
Melting Point	51-53 °C (lit.)	[4][5][6]
Boiling Point	255 °C (lit.)	[3][4][5]
Flash Point	110 °C (230 °F) - closed cup	[3][4]
Vapor Pressure	0.01 mmHg	[2]
Solubility in Water	6.3 g/L	[7]
Appearance	Light brown or gray-brown solid	[1]

Toxicological Information and Hazard Classification

5-Indanol is classified as a hazardous substance, primarily due to its dermal toxicity. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 2: GHS Hazard Classification for 5-Indanol

Hazard Class	Category	Hazard Statement
Acute Toxicity, Dermal	3	H311: Toxic in contact with skin
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation

Source: Aggregated GHS information from multiple sources.[2]

The primary hazard associated with 5-Indanol is its acute dermal toxicity.[2] It is readily absorbed through the skin and can cause systemic toxic effects.[1] Studies on rabbits have shown that it causes skin irritation.[1]

Mechanism of Toxicity: The Role of Oxidative Stress

While the specific metabolic pathways of 5-Indanol are not extensively documented, the toxicity of phenolic compounds, in general, is often linked to the generation of reactive oxygen species (ROS) and the depletion of cellular antioxidants, such as glutathione (B108866) (GSH). This can lead to oxidative stress, cellular damage, and inflammation in skin cells.

Caption: General signaling pathway for phenol-induced skin toxicity.

Safe Handling and Storage

Due to its hazardous nature, strict safety protocols must be followed when handling 5-Indanol.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The following diagram illustrates the logical relationship for selecting PPE when handling 5-Indanol.

Caption: Logical workflow for selecting appropriate PPE.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.

• Hand Protection: Wear impervious gloves, such as nitrile rubber. Gloves should be inspected before use and disposed of properly after handling.

• Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential significant exposure, a chemical-resistant suit may be necessary.

• Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a particulate filter is required.

General Handling Precautions

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust.

• Wash hands thoroughly after handling.

• Keep away from incompatible materials such as strong oxidizing agents.

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Store away from heat, sparks, and open flames.

• Keep away from strong oxidizing agents.

Emergency Procedures

First-Aid Measures

• After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately.

• After skin contact: Immediately wash skin with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention immediately.

• After inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

• After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention immediately.

Spill Response

In the event of a spill, follow this general workflow:

Caption: General workflow for handling a chemical spill of 5-Indanol.

• Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.

• Large Spills: Evacuate the area and contact emergency services.

Experimental Protocols

Detailed experimental protocols for toxicological testing are critical for ensuring data quality and reproducibility. The following are summaries of standard OECD guidelines relevant to the hazards of 5-Indanol.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline details a procedure for assessing the acute toxic effects of a substance applied to the skin.

• Principle: A single dose of the test substance is applied to the skin of experimental animals (typically rabbits or rats) for 24 hours. The animals are then observed for up to 14 days for signs of toxicity and mortality.

• Methodology:

  • Animal Selection: Healthy, young adult animals of a single sex are used.

  • Dose-Finding: A preliminary study may be conducted to determine the appropriate dose range.

  • Test Procedure: The fur is clipped from the dorsal area of the trunk of the test animals. The test substance is applied uniformly over an area of approximately 10% of the total body surface area. The treated area is covered with a porous gauze dressing and non-irritating tape.

  • Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern), and body weight changes.

  • Pathology: A gross necropsy is performed on all animals at the end of the observation period.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This guideline describes a procedure to determine the potential of a substance to cause skin irritation or corrosion.

• Principle: The test substance is applied to a small area of skin on a single animal under a gauze patch. The degree of irritation is evaluated at specific intervals.

• Methodology:

  • Animal Selection: A single healthy young adult albino rabbit is typically used for the initial test.

  • Test Procedure: Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk. The test substance (0.5 mL of liquid or 0.5 g of solid) is applied to a small area of skin (about 6 cm²) and covered with a gauze patch, which is held in place with non-irritating tape.

  • Exposure: The exposure duration is typically 4 hours.

  • Observation: After the exposure period, the patch is removed, and the skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The reactions are scored according to a graded scale.

  • Confirmatory Testing: If a corrosive effect is not observed in the initial animal, the test is repeated with additional animals to confirm the irritant or non-irritant nature of the substance.

Chemical Compatibility

Proper selection of materials for handling and storing 5-Indanol is crucial to prevent degradation of the container and contamination of the substance. As a phenolic compound, its compatibility with various materials can be generalized.

Table 3: General Chemical Compatibility for Phenolic Compounds

Material	Compatibility
Plastics
High-Density Polyethylene (HDPE)	Good
Low-Density Polyethylene (LDPE)	Fair
Polypropylene (PP)	Good
Polyvinyl Chloride (PVC)	Poor
Polytetrafluoroethylene (PTFE)	Excellent
Elastomers
Natural Rubber	Poor
Neoprene	Fair
Nitrile	Good
Viton®	Excellent
Metals
Stainless Steel (304, 316)	Excellent
Aluminum	Fair
Carbon Steel	Poor

Note: This table provides general guidance. It is strongly recommended to perform specific compatibility testing for the intended application and conditions.

This guide is intended to provide comprehensive safety information for 5-Indanol. Always consult the most recent Safety Data Sheet (SDS) and follow all applicable local, state, and federal regulations.

References

• 1. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 2. oecd.org [oecd.org]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]
• 5. nucro-technics.com [nucro-technics.com]
• 6. OECD N°404 : Laboratory skin irritant/corrosive test - Analytice [analytice.com]
• 7. oecd.org [oecd.org]

A Technical Guide to High-Purity 5-Indanol for Researchers and Drug Development Professionals

Introduction

5-Indanol (CAS No: 1470-94-6), a derivative of indane, is a valuable building block in medicinal chemistry and drug development. Its phenolic hydroxyl group and bicyclic structure make it a versatile scaffold for the synthesis of a variety of biologically active molecules. Notably, 5-Indanol and its derivatives have garnered significant interest for their role as tyrosinase inhibitors, making them promising candidates for the development of skin-lightening agents and treatments for hyperpigmentation disorders. Furthermore, 5-Indanol serves as a key intermediate in the synthesis of compounds such as Sodium Indanylcarbenicillin, a β-lactam antibiotic.[1] This guide provides an in-depth overview of commercially available high-purity 5-Indanol, including a comparison of suppliers, analytical methodologies for quality control, and its relevance in biological signaling pathways.

Commercial Suppliers of High-Purity 5-Indanol

A critical first step in any research or development project is the procurement of high-quality starting materials. Several chemical suppliers offer high-purity 5-Indanol, each with its own specifications and documentation. Below is a comparative summary of offerings from prominent suppliers.

Supplier	Product Number	Purity Specification	Available Quantities	Certificate of Analysis (Lot Specific)
Sigma-Aldrich	I2215	≥99%	25g	Available upon request for specific lots (e.g., MKCZ8105, MKCQ8436)
Biosynth	FI42892	Not specified; example CoA available	2g, 5g, 10g, 25g, 50g	Example available; lot-specific upon request[2]
ChemicalBook	CB8210012	99%	Varies by supplier	Not directly provided
TCI Chemicals	H0251	>99.0% (GC)	25g, 100g	Not directly provided

Note: Purity specifications and available quantities are subject to change. It is highly recommended to obtain a lot-specific Certificate of Analysis (CoA) from the supplier to get precise data on purity, impurity profile, and physical properties.

Quality Control and Experimental Protocols

Ensuring the purity and identity of 5-Indanol is paramount for reproducible research and the synthesis of pharmaceutical ingredients. The following are detailed methodologies for the analysis of high-purity 5-Indanol.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile and semi-volatile compounds like 5-Indanol and for identifying potential impurities.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 5-Indanol at a concentration of approximately 1 mg/mL in a volatile organic solvent such as dichloromethane (B109758) or methanol (B129727).[3]

  • For analysis, dilute the stock solution to a final concentration of approximately 10 µg/mL.[3]

  • If derivatization is required to improve volatility or peak shape, a common method for phenolic compounds is silylation. This can be achieved by reacting the sample with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Parameters:

  • Column: A non-polar or low-polar capillary column, such as a 5% diphenyl/95% dimethyl polysiloxane column (e.g., DB-5 or equivalent), is suitable for separating 5-Indanol from potential impurities.[4]

  • Injector Temperature: 280 °C.[5]

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/minute.

    • Final hold: Hold at 280 °C for 5 minutes.[6]

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[5]

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

    • Mass Range: Scan from m/z 40 to 600.[6]

    • Ion Source Temperature: 230 °C.[6]

    • Transfer Line Temperature: 280 °C.[5]

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for the quantitative analysis of phenolic compounds and for assessing purity.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the 5-Indanol sample in the mobile phase or a compatible solvent (e.g., methanol/water mixture) to a known concentration (e.g., 1 mg/mL).

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

• HPLC Parameters:

  • Column: A reversed-phase C18 column is typically used for the analysis of phenolic compounds.

  • Mobile Phase: A gradient elution using a mixture of an aqueous solvent (A) and an organic solvent (B) is common. For example:

    • Solvent A: Water with 0.1% formic acid.

    • Solvent B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient Program: A typical gradient might start with a high percentage of solvent A, gradually increasing the percentage of solvent B to elute more non-polar compounds. A specific program would need to be optimized for the best separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30 °C.

  • Detector: UV detector set at a wavelength where 5-Indanol has significant absorbance (e.g., around 280 nm).[1]

  • Injection Volume: 10-20 µL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation and confirmation of the identity of 5-Indanol. Both ¹H and ¹³C NMR should be performed.

Methodology:

• Sample Preparation:

  • For ¹H NMR, dissolve 5-10 mg of the 5-Indanol sample in approximately 0.6-0.7 mL of a deuterated solvent.[7]

  • For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended.[7]

  • Commonly used deuterated solvents for phenolic compounds include deuterated chloroform (B151607) (CDCl₃), deuterated dimethyl sulfoxide (B87167) (DMSO-d₆), or deuterated methanol (CD₃OD).[7] The choice of solvent can affect the chemical shifts, so consistency is key for comparison with reference spectra.[8]

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0 ppm.[7]

  • Transfer the solution to a clean, dry 5 mm NMR tube.[7]

• NMR Acquisition Parameters (Example for a 400 MHz spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single-pulse experiment.

    • Spectral Width: -2 to 12 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 8-16, depending on the concentration.[7]

  • ¹³C NMR:

    • Pulse Program: Standard proton-decoupled experiment.

    • Spectral Width: 0 to 220 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024 or more, depending on the concentration.

Role in Biological Signaling Pathways: Tyrosinase Inhibition

5-Indanol and its derivatives are recognized for their potential to inhibit tyrosinase, the key enzyme in the melanogenesis pathway.[1] Understanding this pathway is crucial for developing drugs that target hyperpigmentation.

Melanogenesis Signaling Pathway:

The synthesis of melanin (B1238610) is a complex process regulated by various signaling cascades. A primary pathway involves the activation of the melanocortin 1 receptor (MC1R) by the α-melanocyte-stimulating hormone (α-MSH). This activation triggers a cascade that ultimately leads to the production of melanin. Tyrosinase inhibitors, such as those derived from 5-Indanol, can interrupt this process.

Caption: Signaling pathway of melanogenesis and the inhibitory action of 5-Indanol derivatives on tyrosinase.

Experimental Workflow for Quality Assessment

A systematic workflow is essential for the quality assessment of incoming batches of 5-Indanol. This ensures that the material meets the required standards for research and development purposes.

Caption: A typical workflow for the quality control and release of high-purity 5-Indanol.

Conclusion

High-purity 5-Indanol is a crucial raw material for researchers and professionals in drug development, particularly in the fields of dermatology and infectious diseases. The selection of a reliable commercial supplier and the implementation of rigorous quality control measures are essential for obtaining consistent and meaningful results. The analytical protocols and workflow outlined in this guide provide a framework for ensuring the identity, purity, and quality of 5-Indanol, thereby supporting its successful application in the synthesis of novel therapeutic agents.

References

• 1. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 2. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 3. uoguelph.ca [uoguelph.ca]
• 4. GC-MS Sample Preparation | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]

5-Indanol: A Technical Guide to Its Synthesis, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Indanol, a hydroxylated derivative of indane, has garnered interest in medicinal chemistry and materials science due to its unique structural and biological properties. While its presence in trace amounts in some plant species has been suggested, the primary and most reliable source of this compound is through chemical synthesis. This technical guide provides a comprehensive overview of 5-Indanol, focusing on its synthesis, physicochemical properties, and its notable biological activity as a tyrosinase inhibitor. Detailed experimental protocols for its chemical synthesis are provided, along with a summary of its quantitative data. Furthermore, a proposed mechanism of action in the context of melanogenesis is illustrated. This document serves as a valuable resource for researchers and professionals engaged in the study and application of 5-Indanol and its derivatives.

Natural Occurrence and Isolation

While some sources suggest the presence of 5-Indanol in plants such as cinnamon and cloves, there is a notable lack of quantitative data in the scientific literature to confirm its concentration in these or other natural sources.[1] Extensive phytochemical analyses of essential oils from these plants have identified major components like cinnamaldehyde (B126680) and eugenol, but 5-Indanol is not typically reported as a significant constituent.[2][3][4][5][6][7][8] Consequently, specific protocols for the isolation of 5-Indanol from natural matrices are not well-established. The primary route for obtaining this compound for research and development purposes is through chemical synthesis.

Chemical Synthesis of 5-Indanol

The most common and well-documented method for the preparation of 5-Indanol is through a multi-step chemical synthesis starting from indane. This process involves the sulfonation of indane followed by alkali fusion.

Experimental Protocol: Synthesis from Indane

This protocol is adapted from established synthetic methods.[9]

Step 1: Sulfonation of Indane

• To 11.8 g (0.1 mol) of indane, slowly add 12.0 g (0.12 mol) of concentrated sulfuric acid while stirring at room temperature.

• Gradually heat the mixture to 100°C and maintain this temperature for a period of time to ensure complete reaction.

• Cool the reaction mixture to 10°C and add 5 cm³ of water.

• Keep the mixture at 0-5°C for 24 hours to allow for the precipitation of indan-5-sulfonic acid trihydrate.

• Filter the precipitate and dry to obtain the product.

Step 2: Alkali Fusion of Indan-5-sulfonic acid K-salt

• Prepare a mixture of 50 g of potassium hydroxide (B78521), 7.5 g of sodium acetate, and 1.5 cm³ of water. Heat this mixture to 275°C.

• Prepare indan-5-sulfonic acid K-salt by dissolving 25.2 g (0.1 mol) of indan-5-sulfonic acid trihydrate in 100 cm³ of 1 M potassium hydroxide solution and distilling off the water.

• Add the prepared indan-5-sulfonic acid K-salt (23.6 g, 0.1 mol) in small portions to the hot alkali mixture.

• Maintain the temperature between 275-285°C until the mixture thickens.

• Cool the solidified mass and dissolve it in 500 cm³ of water.

• Adjust the pH of the solution to 5-6 with concentrated hydrochloric acid.

• Extract the aqueous solution with a suitable organic solvent (e.g., chloroform, 3 x 200 cm³).

• Wash the combined organic phases with water (3 x 100 cm³) and dry over anhydrous magnesium sulfate.

• Filter the drying agent and distill off the solvent to obtain crude 5-Indanol.

• Purify the crude product by vacuum distillation.

Synthesis Workflow Diagram

Caption: Chemical synthesis workflow for 5-Indanol from indane.

Quantitative Data

The following table summarizes the key quantitative data for 5-Indanol.

Property	Value	Reference
Physical Properties
Molecular Formula	C₉H₁₀O	[5][10][11]
Molecular Weight	134.18 g/mol	[1][5][10][11]
Melting Point	51-53 °C	[11]
Boiling Point	255 °C	[1][11]
Synthesis Data (from Indane)
Yield of Indan-5-sulfonic acid trihydrate	71.7%	[9]
Yield of raw 5-Indanol	85.7%	[9]
Yield of purified 5-Indanol	80%	[9]

Biological Activity: Tyrosinase Inhibition and Melanogenesis

5-Indanol has been identified as an inhibitor of tyrosinase, a key enzyme in the biosynthesis of melanin.[1] While the precise kinetics of 5-Indanol's interaction with tyrosinase are not extensively detailed in the literature, its inhibitory action can be understood in the context of the broader class of phenolic tyrosinase inhibitors.

Proposed Mechanism of Action

Tyrosinase catalyzes the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone. Dopaquinone is a precursor to melanin. Phenolic compounds, such as 5-Indanol, are thought to inhibit tyrosinase through several mechanisms, including:

• Competitive Inhibition: By binding to the active site of the enzyme, competing with the natural substrate (L-tyrosine or L-DOPA).

• Non-competitive Inhibition: By binding to a site other than the active site, causing a conformational change that reduces the enzyme's activity.

• Mixed Inhibition: A combination of competitive and non-competitive inhibition.

The hydroxyl group on the aromatic ring of 5-Indanol is likely crucial for its interaction with the copper ions in the active site of tyrosinase, thereby inhibiting its catalytic function.

Melanogenesis Signaling Pathway

The following diagram illustrates the general melanogenesis pathway and the proposed point of inhibition by 5-Indanol.

Caption: Proposed inhibition of the melanogenesis pathway by 5-Indanol.

Conclusion

5-Indanol is a compound of significant interest with potential applications in fields requiring the modulation of tyrosinase activity. While its natural occurrence is not well-documented, robust chemical synthesis routes provide a reliable supply for research and development. This guide has provided a detailed overview of the synthesis, properties, and proposed biological activity of 5-Indanol, serving as a foundational resource for scientists and researchers. Further investigation into its precise mechanism of tyrosinase inhibition and its broader biological effects is warranted to fully explore its therapeutic and industrial potential.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. jchps.com [jchps.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. agronomyjournals.com [agronomyjournals.com]
• 8. Phytochemical composition, GC-MS analysis, in vitro antioxidant and antibacterial potential of clove flower bud (Eugenia caryophyllus) methanolic extract - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. US20130035380A1 - Process for selective extraction of bioactive and bioavailable cinnamon polyphenols and procyanidin oligomers and a stable composition thereof - Google Patents [patents.google.com]
• 11. WO2006014499A1 - Cinnamon extract enriched for polyphenols and methods of preparing same - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 5-Indanol from Indan

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 5-indanol from indan (B1671822). 5-Indanol is a valuable intermediate in the pharmaceutical and chemical industries, serving as a precursor for various biologically active molecules.[1][2][3] This guide outlines three primary synthetic routes, presenting step-by-step experimental procedures, tabulated quantitative data for key reaction steps, and visual workflows to facilitate comprehension and reproducibility in a laboratory setting. The described methods are based on established chemical transformations, including electrophilic aromatic substitution, diazotization, and oxidation reactions.

Introduction

5-Indanol, also known as 2,3-dihydro-1H-inden-5-ol, is a hydroxylated derivative of indan.[4] Its derivatives have demonstrated a range of biological activities, including fungicidal, bacteriostatic, and insecticidal effects.[1] Furthermore, 5-indanol serves as a key building block in the synthesis of various pharmaceutical compounds, such as Sodium Indanylcarbenicillin, a β-lactam antibiotic.[2][3] The synthesis of 5-indanol from the readily available starting material, indan, can be achieved through several pathways. This document details three common and effective methods:

• Route 1: Sulfonation of Indan followed by Alkali Fusion

• Route 2: Nitration of Indan, Reduction to 5-Aminoindan (B44798), and subsequent Diazotization

• Route 3: Friedel-Crafts Acylation of Indan, Baeyer-Villiger Oxidation, and Hydrolysis

Each route is presented with a detailed experimental protocol, a summary of expected yields and key physical data, and a visual representation of the workflow.

Route 1: Synthesis via Sulfonation and Alkali Fusion

This is a widely utilized and relatively straightforward method for the preparation of 5-indanol.[1][2][5] The process involves the sulfonation of the aromatic ring of indan, followed by the fusion of the resulting sulfonic acid salt with a strong base at high temperatures.

Experimental Protocol

Step 1: Sulfonation of Indan to Indan-5-sulfonic acid

• To 11.8 g (0.1 mol) of indan at room temperature, slowly add 12.0 g (0.12 mol) of concentrated sulfuric acid with constant stirring.

• Gradually heat the mixture to 100°C and maintain this temperature for a period of time to ensure complete reaction.

• Cool the reaction mixture to 10°C.

• Carefully add 5 cm³ of water.

• Allow the mixture to stand at 0-5°C for 24 hours to facilitate the precipitation of the product.

• Filter the resulting precipitate and dry it to obtain indan-5-sulfonic acid trihydrate.[1]

Step 2: Formation of Potassium Indan-5-sulfonate

• Dissolve 25.2 g (0.1 mol) of indan-5-sulfonic acid trihydrate in 100 cm³ of a 1 M potassium hydroxide (B78521) solution.

• Distill off the water to obtain the potassium salt of indan-5-sulfonic acid.[1]

Step 3: Alkali Fusion to 5-Indanol

• Prepare a fusion mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water.

• Heat the mixture to 275°C.

• In small portions, add 23.6 g (0.1 mol) of the potassium indan-5-sulfonate obtained in the previous step.

• Maintain the reaction temperature between 275-285°C until the mixture solidifies.

• Cool the reaction mass and dissolve it in water.

• Acidify the solution with a suitable acid (e.g., HCl) to precipitate the crude 5-indanol.

• Extract the product with an organic solvent (e.g., chloroform).

• Wash the organic phase with water and dry it over anhydrous magnesium sulfate (B86663).

• Remove the solvent by distillation and purify the crude product by vacuum distillation to yield pure 5-indanol.[1]

Quantitative Data

Step	Product	Starting Material	Molar Ratio (Start:Reagent)	Yield	Melting Point (°C)	Boiling Point (°C)
1	Indan-5-sulfonic acid trihydrate	Indan	1 : 1.2 (Indan:H₂SO₄)	71.7%[1]	86 - 91[1]	-
3	5-Indanol	Indan-5-sulfonic acid K-salt	-	Good Yield[1]	51 - 53[2][3]	255[2][3]

Experimental Workflow

Caption: Workflow for the synthesis of 5-Indanol via sulfonation and alkali fusion.

Route 2: Synthesis via Diazotization of 5-Aminoindan

This route involves the introduction of a nitro group onto the indan backbone, followed by its reduction to an amino group, which is then converted to a hydroxyl group via a diazonium salt intermediate.[1]

Experimental Protocol

Step 1: Nitration of Indan to 5-Nitroindan

• Prepare a nitrating mixture by slowly adding concentrated sulfuric acid to concentrated nitric acid in a 2:1 ratio, while keeping the mixture cool in an ice bath.

• In a separate flask, dissolve indan in a suitable solvent like glacial acetic acid.

• Slowly add the nitrating mixture dropwise to the indan solution, maintaining a low temperature (e.g., 0-10°C) to control the reaction.

• After the addition is complete, allow the reaction to stir at room temperature for a specified time, monitoring the reaction progress by TLC.

• Pour the reaction mixture onto crushed ice to precipitate the crude 5-nitroindan.

• Filter the precipitate, wash with cold water until neutral, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 5-nitroindan.

Step 2: Reduction of 5-Nitroindan to 5-Aminoindan

Note: The following is a general procedure for the reduction of a nitro group and should be adapted.

• In a round-bottom flask, suspend 5-nitroindan in ethanol.

• Add a reducing agent, such as tin(II) chloride dihydrate (SnCl₂·2H₂O) or catalytic hydrogenation (e.g., H₂ over Pd/C).

• If using SnCl₂, heat the mixture to reflux and stir for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and make it basic with a sodium hydroxide solution to precipitate tin salts.

• Extract the 5-aminoindan with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain 5-aminoindan.

Step 3: Diazotization of 5-Aminoindan and Hydrolysis to 5-Indanol

• Dissolve 5-aminoindan in a dilute aqueous solution of a strong acid (e.g., sulfuric acid or hydrochloric acid) at 0-5°C.

• Slowly add a cold aqueous solution of sodium nitrite (B80452) (NaNO₂) dropwise, keeping the temperature below 5°C.

• Stir the mixture at this temperature for about 30 minutes to ensure complete formation of the diazonium salt.

• Slowly heat the solution. The diazonium salt will decompose, releasing nitrogen gas and forming 5-indanol.

• Continue heating until nitrogen evolution ceases.

• Cool the reaction mixture and extract the 5-indanol with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic extract with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or recrystallization.

Quantitative Data

Step	Product	Starting Material	Key Reagents	Typical Yield
1	5-Nitroindan	Indan	HNO₃, H₂SO₄	-
2	5-Aminoindan	5-Nitroindan	SnCl₂·2H₂O or H₂/Pd-C	-
3	5-Indanol	5-Aminoindan	NaNO₂, H₂SO₄	-

(Note: Specific yield data for this route was not found in the initial search results and would need to be determined experimentally.)

Experimental Workflow

Caption: Workflow for the synthesis of 5-Indanol via nitration, reduction, and diazotization.

Route 3: Synthesis via Friedel-Crafts Acylation and Baeyer-Villiger Oxidation

This pathway introduces a hydroxyl group through an initial acylation of the aromatic ring, followed by an oxidative rearrangement and subsequent hydrolysis.[1]

Experimental Protocol

Step 1: Friedel-Crafts Acylation of Indan to 5-Acetylindan

• In a flask equipped with a stirrer and a reflux condenser, place anhydrous aluminum chloride (AlCl₃) and a dry, non-polar solvent (e.g., dichloromethane (B109758) or carbon disulfide).

• Cool the suspension in an ice bath.

• Slowly add acetyl chloride to the suspension with stirring.

• After the formation of the acylium ion complex, add indan dropwise while maintaining the low temperature.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for a few hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer, and extract the aqueous layer with the same solvent.

• Combine the organic layers, wash with water, sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent.

• Purify the crude 5-acetylindan by vacuum distillation or recrystallization.

Step 2: Baeyer-Villiger Oxidation of 5-Acetylindan to 5-Acetoxyindan

• Dissolve 5-acetylindan in a suitable solvent such as chloroform (B151607) or dichloromethane.

• Add a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid, portion-wise while maintaining the temperature with an ice bath.[6][7][8]

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Wash the reaction mixture with a sodium sulfite (B76179) solution to destroy excess peroxide, followed by a sodium bicarbonate solution to remove acidic byproducts, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 5-acetoxyindan.

Step 3: Hydrolysis of 5-Acetoxyindan to 5-Indanol

• Dissolve the crude 5-acetoxyindan in a mixture of an alcohol (e.g., methanol (B129727) or ethanol) and water.

• Add a base, such as sodium hydroxide or potassium hydroxide, and heat the mixture to reflux.

• Monitor the hydrolysis by TLC.

• After the reaction is complete, cool the mixture and neutralize it with a dilute acid.

• Remove the alcohol by distillation.

• Extract the 5-indanol with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer and remove the solvent to yield the crude product.

• Purify by vacuum distillation or recrystallization.

Quantitative Data

Step	Product	Starting Material	Key Reagents	Typical Yield
1	5-Acetylindan	Indan	Acetyl chloride, AlCl₃	-
2	5-Acetoxyindan	5-Acetylindan	m-CPBA	-
3	5-Indanol	5-Acetoxyindan	NaOH or KOH	-

(Note: Specific yield data for this route was not found in the initial search results and would need to be determined experimentally.)

Experimental Workflow

Caption: Workflow for the synthesis of 5-Indanol via Friedel-Crafts acylation and Baeyer-Villiger oxidation.

Conclusion

The synthesis of 5-indanol from indan can be successfully achieved through multiple synthetic pathways. The choice of method will depend on the available reagents, equipment, and the desired scale of the synthesis. The sulfonation-alkali fusion route is well-documented with reported yields, making it a reliable choice. The diazotization and Friedel-Crafts acylation routes offer alternative strategies that may be suitable depending on the specific laboratory context and expertise. The provided protocols and workflows serve as a comprehensive guide for researchers and professionals in the field of drug development and organic synthesis. It is recommended to perform small-scale trial reactions to optimize the conditions for each step before scaling up.

References

• 1. pp.bme.hu [pp.bme.hu]
• 2. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 3. 5-INDANOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Indanol - Wikipedia [en.wikipedia.org]
• 6. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 7. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 8. Baeyer-Villiger Oxidation Reaction [sigmaaldrich.com]

Multi-step Synthesis of 5-Indanol: Application Notes and Protocols for Researchers

Abstract

This document provides a comprehensive guide for the multi-step synthesis of 5-Indanol, a valuable building block in the development of various pharmaceutical agents. The synthetic strategy commences from readily available starting materials and proceeds through a series of robust and well-documented chemical transformations. Detailed experimental protocols for each synthetic step are provided, including reagent quantities, reaction conditions, and purification methods. All quantitative data, such as yields and key reaction parameters, are summarized in tabular format for clarity and ease of comparison. Furthermore, a visual representation of the synthetic workflow is presented using a Graphviz diagram to facilitate a clear understanding of the entire process. This application note is intended for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.

Introduction

Indanols, and specifically 5-Indanol, are important structural motifs found in a variety of biologically active molecules. Their utility as precursors in the synthesis of therapeutic agents necessitates reliable and efficient methods for their preparation. The following protocols outline a five-step synthesis to obtain 5-Indanol. The chosen route begins with the Friedel-Crafts acylation of anisole (B1667542), followed by a reduction, a subsequent intramolecular Friedel-Crafts cyclization, a demethylation, and a final reduction to yield the target compound.

Overall Synthetic Scheme

The multi-step synthesis of 5-Indanol is outlined below. The process begins with the Friedel-Crafts acylation of anisole with succinic anhydride (B1165640) to introduce the required carbon framework with an oxygen functionality at the desired position for the final product.

Figure 1: Overall synthetic workflow for 5-Indanol.

Data Presentation

Table 1: Summary of Reaction Steps and Yields

Step	Reaction	Starting Material	Product	Key Reagents	Typical Yield (%)
1	Friedel-Crafts Acylation	Anisole	4-(4-methoxyphenyl)-4-oxobutanoic acid	Succinic anhydride, AlCl₃	~85-95
2	Clemmensen Reduction	4-(4-methoxyphenyl)-4-oxobutanoic acid	4-(4-methoxyphenyl)butanoic acid	Zn(Hg), HCl	~80-90
3	Intramolecular Friedel-Crafts Acylation	4-(4-methoxyphenyl)butanoic acid	5-Methoxy-1-indanone	Polyphosphoric Acid (PPA)	~70-80
4	Demethylation	5-Methoxy-1-indanone	5-Hydroxy-1-indanone	AlCl₃	~90
5	Wolff-Kishner Reduction	5-Hydroxy-1-indanone	5-Indanol	H₂NNH₂·H₂O, KOH, Ethylene Glycol	~70-80

Table 2: Physicochemical Properties of Intermediates and Final Product

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-(4-methoxyphenyl)-4-oxobutanoic acid	C₁₁H₁₂O₄	208.21	146-148	-
4-(4-methoxyphenyl)butanoic acid	C₁₁H₁₄O₃	194.23	61-63	-
5-Methoxy-1-indanone	C₁₀H₁₀O₂	162.19	107-109	150 (at 2 mmHg)
5-Hydroxy-1-indanone	C₉H₈O₂	148.16	175-178	-
5-Indanol	C₉H₁₀O	134.18	51-53	255

Experimental Protocols

Step 1: Synthesis of 4-(4-methoxyphenyl)-4-oxobutanoic acid

This procedure details the Friedel-Crafts acylation of anisole with succinic anhydride.

Materials:

• Anisole

• Succinic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• Nitrobenzene (solvent)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃) solution (5%)

• Water

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a calcium chloride guard tube, a mixture of anhydrous aluminum chloride (2.2 molar equivalents) and nitrobenzene is prepared and cooled in an ice-salt bath.

• A solution of succinic anhydride (1 molar equivalent) and anisole (1 molar equivalent) in nitrobenzene is added dropwise to the stirred suspension over a period of 1 hour, maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is stirred at room temperature for 24 hours.

• The reaction mixture is then poured onto crushed ice and acidified with concentrated hydrochloric acid.

• The nitrobenzene is removed by steam distillation.

• The remaining aqueous solution is cooled, and the precipitated solid is collected by vacuum filtration.

• The crude product is washed with cold water, then with a 5% sodium bicarbonate solution, and finally with water until the washings are neutral.

• The solid is dried to afford 4-(4-methoxyphenyl)-4-oxobutanoic acid.

Step 2: Synthesis of 4-(4-methoxyphenyl)butanoic acid

This protocol describes the Clemmensen reduction of the ketone functionality in 4-(4-methoxyphenyl)-4-oxobutanoic acid.[1][2]

Materials:

• 4-(4-methoxyphenyl)-4-oxobutanoic acid

• Zinc amalgam (Zn(Hg))

• Concentrated Hydrochloric Acid (HCl)

• Toluene (B28343)

• Water

Procedure:

• Zinc amalgam is prepared by adding mercury (0.1 parts by weight) to granulated zinc (1 part by weight) and washing with dilute acid.

• In a round-bottom flask fitted with a reflux condenser, the zinc amalgam, concentrated hydrochloric acid, water, and toluene are combined.

• 4-(4-methoxyphenyl)-4-oxobutanoic acid (1 molar equivalent) is added to the flask.

• The mixture is heated to reflux with vigorous stirring for 24-48 hours. Additional portions of concentrated HCl may be added during the reflux period.

• After cooling, the organic layer is separated, and the aqueous layer is extracted with toluene.

• The combined organic extracts are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield 4-(4-methoxyphenyl)butanoic acid.

Step 3: Synthesis of 5-Methoxy-1-indanone

This protocol details the intramolecular Friedel-Crafts acylation (cyclization) of 4-(4-methoxyphenyl)butanoic acid.

Materials:

• 4-(4-methoxyphenyl)butanoic acid

• Polyphosphoric Acid (PPA)

• Ice

• Water

• Saturated Sodium Bicarbonate solution

• Ethyl acetate

Procedure:

• 4-(4-methoxyphenyl)butanoic acid (1 molar equivalent) is added to polyphosphoric acid (approximately 10-15 times the weight of the acid) in a beaker with a mechanical stirrer.

• The mixture is heated on a steam bath or in an oil bath at 80-90 °C with vigorous stirring for 2-3 hours.

• The hot, viscous mixture is carefully poured onto crushed ice with continuous stirring.

• The resulting precipitate is collected by vacuum filtration and washed thoroughly with water, followed by a saturated sodium bicarbonate solution, and then again with water until the filtrate is neutral.

• The crude product is dried and can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography to give 5-Methoxy-1-indanone.

Step 4: Synthesis of 5-Hydroxy-1-indanone

This protocol describes the demethylation of 5-Methoxy-1-indanone.[3]

Materials:

• 5-Methoxy-1-indanone

• Anhydrous Aluminum Chloride (AlCl₃)

• Benzene (or a suitable alternative solvent like toluene)

• Ethyl acetate

• Water

Procedure:

• To a solution of 5-methoxy-1-indanone (1 molar equivalent) in dry benzene, anhydrous aluminum chloride (2.5 molar equivalents) is added portion-wise with stirring.[3]

• The mixture is heated at reflux for 5 hours.[3]

• After cooling, the reaction mixture is carefully poured into a mixture of ice and concentrated HCl.

• The product is extracted with ethyl acetate.

• The organic phase is washed with water, brine, and dried over anhydrous sodium sulfate.

• The solvent is evaporated under reduced pressure, and the residue is purified by flash chromatography to yield 5-hydroxy-1-indanone as a solid.[3]

Step 5: Synthesis of 5-Indanol

This protocol details the Wolff-Kishner reduction of the carbonyl group in 5-Hydroxy-1-indanone.[4][5][6][7]

Materials:

• 5-Hydroxy-1-indanone

• Hydrazine hydrate (B1144303) (85%)

• Potassium Hydroxide (B78521) (KOH)

• Ethylene glycol

• Water

• Hydrochloric acid (for acidification)

• Diethyl ether (or other suitable extraction solvent)

Procedure:

• In a round-bottom flask fitted with a reflux condenser, 5-hydroxy-1-indanone (1 molar equivalent), potassium hydroxide (4-5 molar equivalents), and ethylene glycol are combined.

• Hydrazine hydrate (3-4 molar equivalents) is added, and the mixture is heated to 130-140 °C for 2 hours.

• The condenser is then removed, and the temperature is allowed to rise to 190-200 °C to distill off water and excess hydrazine.

• The reaction mixture is maintained at this temperature for an additional 3-4 hours.

• After cooling, the reaction mixture is poured into water and acidified with hydrochloric acid.

• The product is extracted with diethyl ether.

• The combined organic extracts are washed with water, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude 5-Indanol can be purified by vacuum distillation or recrystallization from a suitable solvent like petroleum ether.

Logical Relationships and Experimental Workflow

The following diagram illustrates the logical progression and key transformations in the synthesis of 5-Indanol.

Figure 2: Logical workflow of the 5-Indanol synthesis.

Conclusion

The multi-step synthesis of 5-Indanol presented herein provides a reliable and scalable route for its preparation. The detailed protocols and tabulated data offer a practical guide for researchers. The chosen synthetic pathway, while involving multiple steps, utilizes well-established reactions and readily available reagents, making it an attractive method for accessing this important synthetic intermediate. Careful execution of each step and appropriate purification techniques are crucial for obtaining the desired product in high yield and purity.

References

• 1. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 2. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 3. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Notes: Synthesis of 5-Indanol via Sulfonation and Alkali Fusion

Introduction

5-Indanol is an important organic intermediate used in the synthesis of various pharmaceutical compounds and other specialty chemicals.[1][2] It is a hydroxylated derivative of indan (B1671822), specifically a phenol.[3][4] A common and effective method for the preparation of 5-indanol involves a two-step synthesis starting from indan: electrophilic aromatic sulfonation followed by alkali fusion. This process first introduces a sulfonic acid group at the 5-position of the indan ring, which is then substituted by a hydroxyl group under high-temperature basic conditions.[1][3] This document provides a detailed protocol for this transformation, intended for researchers and professionals in organic synthesis and drug development.

Reaction Principle

The overall synthesis proceeds in two main stages:

• Sulfonation: Indan undergoes an electrophilic aromatic substitution reaction with concentrated sulfuric acid. The aromatic ring of indan acts as a nucleophile, attacking the electrophile derived from sulfuric acid (protonated sulfur trioxide).[5][6][7] This reaction selectively installs a sulfonic acid (-SO₃H) group onto the 5-position of the indan structure, yielding indan-5-sulfonic acid.

• Alkali Fusion: The resulting indan-5-sulfonic acid, typically converted to its potassium salt for better handling, is subjected to fusion with a molten mixture of alkali hydroxides (e.g., potassium hydroxide (B78521) and sodium hydroxide) at high temperatures.[1][5] This harsh condition facilitates a nucleophilic aromatic substitution, where the sulfonate group is displaced by a hydroxyl group, forming the sodium or potassium salt of 5-indanol (an indanoxide). Subsequent acidification of the reaction mixture yields the final product, 5-indanol.[5]

Experimental Protocols

Safety Precautions:

• All procedures must be performed in a well-ventilated fume hood.[8][9]

• Personal Protective Equipment (PPE), including safety goggles, a face shield, and acid/base resistant gloves, must be worn at all times.[8][9][10]

• Concentrated sulfuric acid is extremely corrosive. Handle with extreme care.[9]

• Alkali fusion involves molten, highly corrosive bases at very high temperatures. This step is particularly hazardous and requires extreme caution. Ensure the apparatus is dry and stable.[8]

Protocol 1: Sulfonation of Indan to Indan-5-sulfonic Acid Trihydrate

This protocol details the electrophilic aromatic sulfonation of indan using concentrated sulfuric acid.

Materials and Equipment:

• Indan (C₉H₁₀)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Deionized Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Heating mantle with temperature control

• Ice bath

• Buchner funnel and filter paper

Procedure:

• To a round-bottom flask, add 11.8 g (0.1 mol) of indan.

• While stirring at room temperature, slowly add 12.0 g (0.12 mol) of concentrated sulfuric acid dropwise.[1]

• After the addition is complete, gradually heat the reaction mixture to 100°C and maintain this temperature for a sustained period to ensure the reaction goes to completion.[1]

• Cool the reaction mixture down to 10°C using an ice bath.[1]

• Slowly and carefully add 5 cm³ of water to the cooled mixture. A precipitate will form.

• Age the precipitate by keeping the mixture at 0-5°C for 24 hours.[1]

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Dry the collected solid to obtain indan-5-sulfonic acid trihydrate.[1]

Protocol 2: Alkali Fusion of Indan-5-sulfonic Acid to 5-Indanol

This protocol describes the conversion of the sulfonic acid intermediate to 5-indanol via high-temperature alkali fusion.

Materials and Equipment:

• Indan-5-sulfonic acid trihydrate (from Protocol 1)

• Potassium Hydroxide (KOH)

• Sodium Hydroxide (NaOH)

• Sodium Acetate (NaOAc)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Chloroform (B151607) (or other suitable extraction solvent)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• High-temperature reaction vessel (e.g., nickel or iron crucible)

• Thermometer or thermocouple capable of measuring up to 300°C

• Heating mantle or sand bath

• Mechanical stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Preparation of Potassium Indan-5-sulfonate: Convert the indan-5-sulfonic acid trihydrate to its potassium salt. Dissolve 25.2 g (0.1 mol) of the sulfonic acid in 100 cm³ of 1M potassium hydroxide solution. Evaporate the water to obtain the dry potassium indan-5-sulfonate salt.[1]

• Alkali Fusion: In a high-temperature reaction vessel, create a fusion mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water.[1]

• Heat the mixture to 275°C until it is molten.[1]

• In small portions, carefully add the 23.6 g (0.1 mol) of dry potassium indan-5-sulfonate to the molten alkali while stirring.[1]

• Maintain the reaction temperature between 275-285°C until the mixture thickens, indicating the reaction is complete.[1]

• Work-up and Extraction: Allow the reaction mass to cool until it solidifies.

• Dissolve the solid in 500 cm³ of water.[1]

• Carefully acidify the solution to a pH of 5-6 using concentrated hydrochloric acid.[1]

• Transfer the acidified solution to a separatory funnel and extract the product with chloroform (3 x 200 cm³).[1]

• Combine the organic extracts and wash them with water (3 x 100 cm³).[1]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[1]

• Filter off the drying agent and remove the solvent using a rotary evaporator to yield crude 5-indanol as an oil.[1]

Protocol 3: Purification of 5-Indanol

The crude product from the alkali fusion can be purified to obtain high-purity 5-indanol.

Procedure:

• Vacuum Distillation: Purify the crude oil by vacuum distillation.[1] Collect the fraction boiling at approximately 115°C at 633 Pa.[1] The purified product should solidify upon cooling.

• Crystallization (Alternative): Alternatively, the crude product can be purified by crystallization from petroleum ether or pentane.[11]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the synthesis of 5-indanol.

Parameter	Sulfonation Step	Alkali Fusion Step	Overall
Reactant Molar Ratio	Indan : H₂SO₄ (1 : 1.2)[1]	K-Indan-5-sulfonate : KOH (1 : ~9)	-
Reaction Temperature	100°C[1]	275 - 285°C[1]	-
Intermediate Yield	71.7% (Indan-5-sulfonic acid trihydrate)[1]	-	-
Final Product Yield	-	80% (after distillation)[1]	~57%
Melting Point	86 - 91°C (Indan-5-sulfonic acid trihydrate)[1]	54 - 55°C (5-Indanol)[1]	-
Boiling Point	-	115°C / 633 Pa (5-Indanol)[1]	-

Process Visualization

The following diagrams illustrate the experimental workflow for the synthesis of 5-Indanol.

Caption: Experimental workflow for the synthesis of 5-Indanol from Indan.

Caption: Simplified reaction pathway for the synthesis of 5-Indanol.

References

• 1. pp.bme.hu [pp.bme.hu]
• 2. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 3. Indanol - Wikipedia [en.wikipedia.org]
• 4. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 6. 10.7. Reaction: Sulfonation – Introduction to Organic Chemistry [saskoer.ca]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. purdue.edu [purdue.edu]
• 9. Engineering Controls Database - Museums (Acids and Alkalis) [cdc.gov]
• 10. benchchem.com [benchchem.com]
• 11. 5-INDANOL | 1470-94-6 [chemicalbook.com]

Application Notes and Protocols for the Derivatization of 5-Indanol for Biological Screening

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the derivatization of 5-indanol, a versatile scaffold for the generation of small molecule libraries for biological screening. The protocols detailed below focus on the synthesis of 5-indanol ethers and esters, along with methodologies for evaluating their biological activity, particularly as enzyme inhibitors and G protein-coupled receptor (GPCR) modulators.

Introduction to 5-Indanol in Drug Discovery

5-Indanol is a bicyclic aromatic alcohol that serves as a valuable starting material in medicinal chemistry. Its rigid indane core provides a well-defined three-dimensional structure, while the hydroxyl group at the 5-position offers a convenient handle for chemical modification. Derivatives of indanol have shown a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and CNS-depressant effects. The strategic derivatization of the 5-hydroxyl group allows for the systematic exploration of the chemical space around the indane scaffold, enabling the generation of libraries of compounds with diverse physicochemical properties and biological activities.

Derivatization Strategies for 5-Indanol

The primary point of diversification for 5-indanol is the hydroxyl group, which can be readily converted into ethers and esters. These modifications allow for the introduction of a variety of substituents, thereby modulating the compound's size, shape, polarity, and hydrogen bonding capabilities. Such modifications are crucial for probing interactions with biological targets and establishing structure-activity relationships (SAR).

Protocol 1: Synthesis of 5-Indanol Ethers via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for the preparation of ethers from an alcohol and an alkyl halide. In the context of 5-indanol, this reaction allows for the introduction of a diverse range of alkyl and aryl groups.

Materials:

• 5-Indanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl or benzyl (B1604629) halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Deprotonation: To a solution of 5-indanol (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq) portion-wise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases.

• Alkylation: Cool the reaction mixture back to 0 °C and add the desired alkyl or benzyl halide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

Expected Outcome: A library of 5-alkoxy or 5-benzyloxy indane derivatives.

Protocol 2: Synthesis of 5-Indanol Esters via Fischer Esterification

Fischer esterification is a classic method for forming esters by reacting a carboxylic acid and an alcohol in the presence of an acid catalyst. This method is suitable for generating a library of 5-indanyl esters with various acyl groups.

Materials:

• 5-Indanol

• Carboxylic acid (e.g., acetic acid, benzoic acid)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene or another suitable solvent

• Dean-Stark apparatus (optional, for water removal)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if used), dissolve 5-indanol (1.0 eq) and the desired carboxylic acid (1.2 eq) in toluene.

• Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.1 eq).

• Reaction: Heat the mixture to reflux and stir for 4-12 hours, monitoring the progress by TLC. If using a Dean-Stark trap, water will be collected as it is formed, driving the equilibrium towards the ester product.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution until the aqueous layer is basic.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography using an appropriate eluent system.

Expected Outcome: A library of 5-indanyl ester derivatives.

Biological Screening Protocols

Once a library of 5-indanol derivatives has been synthesized and characterized, the next step is to evaluate their biological activity. High-throughput screening (HTS) is a common approach to test large numbers of compounds against specific biological targets.

Protocol 3: Enzyme Inhibition Assay (General Protocol)

This protocol provides a general framework for screening 5-indanol derivatives as potential enzyme inhibitors using a spectrophotometric assay. The specific enzyme, substrate, and detection wavelength will need to be optimized for the target of interest.

Materials:

• Purified enzyme of interest

• Substrate for the enzyme

• Assay buffer (optimized for the specific enzyme)

• Library of 5-indanol derivatives (dissolved in DMSO)

• Positive control inhibitor

• 96-well microplates

• Microplate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the 5-indanol derivatives and the positive control in DMSO. Typically, a final assay concentration range of 0.1 to 100 µM is used for initial screening.

• Assay Preparation: In a 96-well plate, add a small volume (e.g., 1 µL) of the diluted compounds, positive control, or DMSO (for negative control) to the appropriate wells.

• Add the assay buffer and the enzyme solution to each well.

• Pre-incubation: Incubate the plate at the optimal temperature for the enzyme for a short period (e.g., 15 minutes) to allow for compound-enzyme interaction.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to all wells.

• Data Acquisition: Immediately begin monitoring the change in absorbance or fluorescence at the appropriate wavelength over time using a microplate reader.

• Data Analysis: Calculate the initial reaction velocity (V₀) for each well. Determine the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Protocol 4: G Protein-Coupled Receptor (GPCR) Activation/Inhibition Assay (General Protocol)

This protocol outlines a general method for screening 5-indanol derivatives for their ability to modulate GPCR activity, often by measuring changes in intracellular second messengers like cyclic AMP (cAMP) or calcium (Ca²⁺).

Materials:

• A cell line stably expressing the GPCR of interest

• Cell culture medium and reagents

• Assay buffer

• Library of 5-indanol derivatives (dissolved in DMSO)

• Known agonist and antagonist for the GPCR (positive controls)

• A commercial kit for detecting the relevant second messenger (e.g., cAMP or Ca²⁺)

• 96- or 384-well microplates

• A microplate reader capable of detecting the signal from the chosen assay kit

Procedure:

• Cell Seeding: Seed the cells expressing the GPCR of interest into microplates at an appropriate density and allow them to adhere overnight.

• Compound Addition: The next day, replace the culture medium with assay buffer. Add the 5-indanol derivatives, agonist, or antagonist to the wells.

• Incubation: Incubate the plate at 37°C for a period specified by the second messenger assay kit manufacturer.

• Signal Detection: Following incubation, lyse the cells (if required by the kit) and add the detection reagents from the second messenger assay kit.

• Data Acquisition: Measure the signal (e.g., fluorescence or luminescence) using a microplate reader.

• Data Analysis:

  • Agonist Mode: For each derivative, calculate the percentage of activation relative to the maximal response induced by the known agonist. Plot the percentage of activation against the logarithm of the compound concentration to determine the EC₅₀ value (the concentration that produces 50% of the maximal response).

  • Antagonist Mode: Pre-incubate the cells with the 5-indanol derivatives before adding a fixed concentration (e.g., the EC₈₀) of the known agonist. Calculate the percentage of inhibition of the agonist response. Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC₅₀ value.

Data Presentation

The quantitative data obtained from the biological screening should be summarized in clearly structured tables for easy comparison of the activity of the different 5-indanol derivatives.

Table 1: Hypothetical Enzyme Inhibition Data for a Library of 5-Indanol Derivatives

Compound ID	R Group (Ether/Ester)	IC₅₀ (µM) vs. Target Enzyme
5-IND-01	-CH₃ (Ether)	15.2
5-IND-02	-CH₂CH₃ (Ether)	8.7
5-IND-03	-CH₂Ph (Ether)	2.1
5-IND-04	-C(O)CH₃ (Ester)	25.4
5-IND-05	-C(O)Ph (Ester)	5.8

Table 2: Hypothetical GPCR Modulation Data for a Library of 5-Indanol Derivatives

Compound ID	R Group (Ether/Ester)	Agonist EC₅₀ (µM)	Antagonist IC₅₀ (µM)
5-IND-06	-CH₂(4-F-Ph) (Ether)	> 100	0.5
5-IND-07	-CH₂(2-pyridyl) (Ether)	12.5	> 100
5-IND-08	-C(O)CH₂CH₃ (Ester)	> 100	2.3
5-IND-09	-C(O)(4-Cl-Ph) (Ester)	> 100	0.15
5-IND-10	-CH₂-c-propyl (Ether)	35.1	> 100

Visualizations

Diagram 1: General Workflow for Derivatization and Screening of 5-Indanol

Caption: Workflow for 5-Indanol Derivatization and Screening.

Diagram 2: Representative GPCR Signaling Pathway

Caption: A Simplified Gs-coupled GPCR Signaling Cascade.

Diagram 3: Enzyme Inhibition Mechanism

Caption: Competitive Enzyme Inhibition by a 5-Indanol Derivative.

Application Note: Efficient Oxidation of 5-Indanol to 5-Indanone for Pharmaceutical Research and Development

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides detailed experimental protocols for the synthesis of 5-indanone, a valuable intermediate in medicinal chemistry, through the oxidation of 5-indanol. Three robust methods are presented: a classic approach using Pyridinium Chlorochromate (PCC), the mild and selective Swern oxidation, and a modern microwave-assisted oxidation using chromium trioxide resin. These protocols offer flexibility in scale, reaction time, and reagent choice to suit various laboratory settings. All quantitative data is summarized for easy comparison, and a generalized experimental workflow is provided.

Introduction

5-Indanone and its derivatives are key structural motifs in a wide range of biologically active compounds and are frequently utilized as building blocks in the synthesis of pharmaceutical agents. The efficient and selective oxidation of the secondary alcohol, 5-indanol, to the corresponding ketone, 5-indanone, is a critical transformation in the synthetic routes to these molecules. This document outlines three reliable and reproducible methods for this oxidation, providing detailed step-by-step protocols, reagent specifications, and analytical procedures for reaction monitoring and product characterization.

Reaction Scheme

Experimental Protocols

Three distinct protocols for the oxidation of 5-indanol are detailed below. Safety precautions, including the use of a fume hood and appropriate personal protective equipment (PPE), should be strictly followed for all procedures.

Protocol 1: Pyridinium Chlorochromate (PCC) Oxidation

Pyridinium chlorochromate (PCC) is a mild oxidizing agent that efficiently converts secondary alcohols to ketones without significant over-oxidation.[1][2][3] This method is known for its operational simplicity.

Materials and Reagents:

Reagent/Material	Grade	Supplier
5-Indanol (C₉H₁₀O)	≥98%	Sigma-Aldrich
Pyridinium Chlorochromate (PCC)	≥98%	Sigma-Aldrich
Dichloromethane (B109758) (DCM), Anhydrous	≥99.8%	Sigma-Aldrich
Silica (B1680970) Gel	60 Å, 230-400 mesh	Sigma-Aldrich
Diethyl Ether	ACS Grade	Fisher Scientific
Sodium Sulfate, Anhydrous	ACS Grade	Fisher Scientific

Equipment:

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Magnetic stirrer with heating plate

• Apparatus for filtration

• Rotary evaporator

• Chromatography column

Procedure:

• To a stirred suspension of PCC (1.5 mmol) in anhydrous dichloromethane (20 mL) in a round-bottom flask, add a solution of 5-indanol (1.0 mmol) in anhydrous dichloromethane (5 mL).[4]

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexanes and ethyl acetate (B1210297) as the eluent.

• Upon completion, dilute the reaction mixture with diethyl ether (20 mL) and stir for an additional 15 minutes.

• Filter the mixture through a pad of silica gel to remove the chromium byproducts.

• Wash the silica gel pad with additional diethyl ether (3 x 20 mL).

• Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford pure 5-indanone.

• Dry the purified product under vacuum to remove residual solvent.

Data Presentation:

Parameter	Value
Molar Ratio (PCC:Substrate)	1.5 : 1
Solvent	Dichloromethane (DCM)
Reaction Temperature	Room Temperature
Reaction Time	2-4 hours
Typical Yield	85-95%
Purity (by NMR/GC-MS)	>98%

Protocol 2: Swern Oxidation

The Swern oxidation is a very mild and highly selective method for oxidizing alcohols, operating at low temperatures.[5][6] It is particularly useful for substrates with sensitive functional groups.[5] A major consideration is the production of volatile and malodorous dimethyl sulfide, requiring the procedure to be performed in a well-ventilated fume hood.[7][8]

Materials and Reagents:

Reagent/Material	Grade	Supplier
5-Indanol (C₉H₁₀O)	≥98%	Sigma-Aldrich
Oxalyl Chloride ((COCl)₂)	2.0 M in DCM	Sigma-Aldrich
Dimethyl Sulfoxide (DMSO), Anhydrous	≥99.9%	Sigma-Aldrich
Triethylamine (B128534) (Et₃N), Anhydrous	≥99.5%	Sigma-Aldrich
Dichloromethane (DCM), Anhydrous	≥99.8%	Sigma-Aldrich
Saturated Sodium Bicarbonate Solution	ACS Grade	Fisher Scientific
Brine	ACS Grade	Fisher Scientific
Magnesium Sulfate, Anhydrous	ACS Grade	Fisher Scientific

Equipment:

• Three-neck round-bottom flask with a magnetic stir bar

• Two dropping funnels

• Low-temperature thermometer

• Dry ice/acetone bath

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a three-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve oxalyl chloride (1.1 mmol) in anhydrous dichloromethane (5 mL) and cool the solution to -78 °C using a dry ice/acetone bath.

• Add a solution of anhydrous DMSO (2.2 mmol) in anhydrous dichloromethane (2 mL) dropwise to the stirred oxalyl chloride solution, maintaining the temperature below -60 °C. Stir the mixture for 15 minutes.

• Add a solution of 5-indanol (1.0 mmol) in anhydrous dichloromethane (3 mL) dropwise, again keeping the temperature below -60 °C. Stir for an additional 30 minutes.

• Add anhydrous triethylamine (5.0 mmol) dropwise to the reaction mixture.

• After 15 minutes at -78 °C, remove the cooling bath and allow the reaction mixture to warm to room temperature.

• Quench the reaction by adding water (10 mL).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers and wash sequentially with 1 M HCl (10 mL), saturated sodium bicarbonate solution (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation:

Parameter	Value
Molar Ratios	See procedure
Solvent	Dichloromethane (DCM)
Reaction Temperature	-78 °C to Room Temperature
Reaction Time	~2 hours
Typical Yield	90-98%
Purity (by NMR/GC-MS)	>99%

Protocol 3: Microwave-Assisted Oxidation with Chromium Trioxide Resin

This modern approach utilizes a polymer-supported oxidizing agent in conjunction with microwave irradiation to accelerate the reaction, often leading to shorter reaction times and simplified work-up.[9][10]

Materials and Reagents:

Reagent/Material	Grade	Supplier
5-Indanol (C₉H₁₀O)	≥98%	Sigma-Aldrich
Chromium Trioxide Resin	Polymer-supported	Sigma-Aldrich
Dichloromethane (DCM)	ACS Grade	Fisher Scientific

Equipment:

• Microwave synthesis reactor with appropriate reaction vessels

• Magnetic stir bar

• Apparatus for filtration

• Rotary evaporator

Procedure:

• In a microwave reaction vessel, suspend chromium trioxide resin (e.g., 3-4 equivalents based on loading) in dichloromethane (10 mL).

• Add 5-indanol (1.0 mmol) to the suspension.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a constant temperature (e.g., 80-120 °C) for a set time (e.g., 5-15 minutes). Optimize time and temperature for best conversion.[10]

• After the reaction, cool the vessel to room temperature.

• Filter the reaction mixture to remove the resin.

• Wash the resin with additional dichloromethane (2 x 10 mL).

• Combine the organic filtrates and concentrate under reduced pressure to yield the crude product.

• Purify by flash column chromatography if necessary.

Data Presentation:

Parameter	Value
Oxidizing Agent	Chromium Trioxide Resin
Solvent	Dichloromethane (DCM)
Reaction Temperature	80-120 °C
Reaction Time	5-15 minutes
Typical Yield	Variable, dependent on conditions
Purity (by NMR/GC-MS)	Dependent on conversion and purification

Product Characterization

The identity and purity of the synthesized 5-indanone can be confirmed by standard analytical techniques:

• ¹H NMR: The proton NMR spectrum should show the disappearance of the alcohol proton and the methine proton of 5-indanol, and the appearance of characteristic signals for the methylene (B1212753) protons adjacent to the ketone.[9]

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the ketone carbonyl carbon at approximately 207 ppm.

• GC-MS: Gas chromatography-mass spectrometry can be used to determine the purity of the product and confirm its molecular weight.

• FT-IR: The infrared spectrum will show a strong absorption band characteristic of the ketone carbonyl group (around 1700 cm⁻¹).

Experimental Workflow Diagram

Caption: Generalized workflow for the oxidation of 5-Indanol to 5-indanone.

Conclusion

The protocols described in this application note provide reliable and adaptable methods for the synthesis of 5-indanone from 5-indanol. The choice of method will depend on the specific requirements of the researcher, including scale, available equipment, and sensitivity of the substrate to reaction conditions. The PCC and Swern oxidation methods are well-established and high-yielding, while the microwave-assisted protocol offers a rapid alternative. All three methods, when performed with care, yield high-purity 5-indanone suitable for use in further synthetic applications in drug discovery and development.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Swern Oxidation [organic-chemistry.org]
• 8. Swern_oxidation [chemeurope.com]
• 9. digitalcommons.sacredheart.edu [digitalcommons.sacredheart.edu]
• 10. DigitalCommons@SHU - Academic Festival: Oxidation of Indanol to Indanone Through the Optimization of Various Parameters of Microwave Irradiation [digitalcommons.sacredheart.edu]

Application Note and Protocol: Purity Analysis of 5-Indanol by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Indanol, a hydroxylated derivative of indane, serves as a significant building block in the synthesis of various pharmaceutical compounds.[1] Its purity is a critical determinant of the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for assessing the purity of volatile and semi-volatile compounds like 5-Indanol.[2][3] This method combines the high separation efficiency of gas chromatography with the sensitive and specific detection capabilities of mass spectrometry, enabling the identification and quantification of the main component and any potential impurities.[3]

This application note provides a detailed protocol for the purity analysis of 5-Indanol using GC-MS. The methodology includes sample preparation with derivatization, instrument parameters, and data analysis guidelines.

Experimental Protocol

A crucial step in the GC-MS analysis of polar compounds like phenols is derivatization to increase their volatility and improve chromatographic peak shape.[4] Silylation is a common derivatization technique for compounds with active hydrogens, such as the hydroxyl group in 5-Indanol.[5]

2.1. Materials and Reagents

• 5-Indanol sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) or Acetonitrile (B52724) (Anhydrous, GC grade)

• Methanol (GC grade)

• Helium (99.999% purity)

• 5-Indanol reference standard (known purity)

• Autosampler vials with inserts

2.2. Sample Preparation (Silylation)

• Accurately weigh approximately 10 mg of the 5-Indanol sample into a clean, dry autosampler vial.

• Add 1 mL of anhydrous pyridine or acetonitrile to dissolve the sample.

• Add 200 µL of BSTFA with 1% TMCS to the vial.

• Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

• Cool the vial to room temperature before placing it in the GC autosampler.

2.3. GC-MS Instrumentation and Parameters

The following parameters can be used as a starting point and may require optimization based on the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent low to mid-polarity column
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (Split ratio 50:1)
Oven Temperature Program	Initial temperature of 70°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min
Transfer Line Temp	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-450 amu
Solvent Delay	3 min

Data Presentation and Analysis

The purity of the 5-Indanol sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Identification of the 5-Indanol peak is confirmed by comparing its retention time and mass spectrum with that of a known reference standard. The mass spectrum of silylated 5-Indanol is expected to show a molecular ion peak corresponding to its trimethylsilyl (B98337) (TMS) ether derivative. The molecular weight of 5-Indanol is 134.18 g/mol .[6][7] The molecular weight of the TMS derivative would be 206.35 g/mol . The NIST mass spectrum for underivatized 5-Indanol shows a top peak at m/z 133 and a second highest at m/z 134.[8]

Table 1: Hypothetical GC-MS Data for Purity Analysis of Silylated 5-Indanol

Peak No.	Retention Time (min)	Compound Name	Key Mass Fragments (m/z)	Area %
1	5.2	Solvent (Pyridine)	79, 52	-
2	10.5	Impurity A (e.g., Indane)	118, 117, 91	0.1
3	12.8	5-Indanol-TMS	206, 191, 117	99.7
4	13.5	Impurity B (e.g., Isomer)	206, 191, 117	0.2

Note: The retention times and impurity profiles are hypothetical and should be confirmed with experimental data.

Workflow Diagram

The following diagram illustrates the logical workflow for the GC-MS purity analysis of 5-Indanol.

Caption: Workflow for the GC-MS purity analysis of 5-Indanol.

Conclusion

This application note provides a comprehensive and detailed protocol for the purity analysis of 5-Indanol using GC-MS. The described method, which includes a crucial silylation step, is designed to deliver reliable and accurate results for quality control in research and drug development settings. The provided instrument parameters serve as a robust starting point for method development and validation.

References

• 1. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. impactfactor.org [impactfactor.org]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 7. 5-Indanol - 5-Hydroxyindan [sigmaaldrich.com]
• 8. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Robust HPLC Method for the Quantification of 5-Indanol

Abstract

This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 5-Indanol. A reversed-phase approach utilizing a C18 column provides a reliable and efficient separation. The method is suitable for researchers, scientists, and professionals in the drug development industry who require a precise analytical procedure for 5-Indanol. All experimental protocols and data are presented to ensure easy adoption and implementation of this method.

Introduction

5-Indanol is a key intermediate in the synthesis of various pharmaceutical compounds and is also used in other chemical industries.[1][2] Accurate quantification of 5-Indanol is crucial for quality control, process monitoring, and research applications. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for the separation, identification, and quantification of such compounds due to its high resolution, sensitivity, and reproducibility.[3] This document provides a detailed protocol for the development and validation of an isocratic reversed-phase HPLC method for the determination of 5-Indanol.

Chemical Properties of 5-Indanol

A thorough understanding of the analyte's chemical properties is fundamental to developing a robust HPLC method.

Property	Value	Reference
Molecular Formula	C₉H₁₀O	[2][4][5]
Molecular Weight	134.18 g/mol	[2][4][5]
Melting Point	51-53 °C	[2][4]
Boiling Point	255 °C	[2][4]
UV Maximum (λmax)	283.5 nm (in cyclohexane)	[1]
Structure	Indan-5-ol	[6]

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this method. The following conditions were optimized for the quantification of 5-Indanol.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile (B52724):Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection Wavelength	284 nm
Run Time	10 minutes

Preparation of Solutions

• Measure 600 mL of HPLC-grade acetonitrile.

• Measure 400 mL of HPLC-grade water.

• Add 1.0 mL of phosphoric acid to the water.

• Combine the acetonitrile and acidified water.

• Degas the mobile phase for 15 minutes using a sonicator or vacuum filtration.

• Accurately weigh approximately 100 mg of 5-Indanol reference standard.

• Transfer the standard to a 100 mL volumetric flask.

• Dissolve the standard in the mobile phase.

• Sonicate for 5 minutes to ensure complete dissolution.

• Make up the volume to 100 mL with the mobile phase and mix thoroughly.

Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve the desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Standard Concentration (µg/mL)	Volume of Stock Solution (µL)	Final Volume (mL)
1	10	10
5	50	10
10	100	10
25	250	10
50	500	10
100	1000	10

Sample Preparation

The appropriate sample preparation will depend on the matrix. For a solid sample:

• Accurately weigh a known amount of the sample.

• Dissolve the sample in a suitable solvent (ideally the mobile phase).

• Use sonication or vortexing to aid dissolution.

• Dilute the sample to a concentration that falls within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter before injection.[7]

Method Validation

The developed method should be validated according to ICH guidelines to ensure its suitability for its intended purpose.[8][9]

Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (R²) ≥ 0.999
Accuracy	% Recovery between 98% and 102%
Precision	Relative Standard Deviation (%RSD) ≤ 2%
- Repeatability (Intra-day)	%RSD ≤ 2% over three analyses on the same day
- Intermediate Precision (Inter-day)	%RSD ≤ 2% over three different days
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	No interfering peaks at the retention time of 5-Indanol

Data Presentation

Calibration Curve for 5-Indanol

Concentration (µg/mL)	Peak Area (mAU*s)
1	[Example Value]
5	[Example Value]
10	[Example Value]
25	[Example Value]
50	[Example Value]
100	[Example Value]

Accuracy and Precision Data

Concentration (µg/mL)	Intra-day Precision (%RSD, n=3)	Inter-day Precision (%RSD, n=3)	Accuracy (% Recovery)
5	[Example Value]	[Example Value]	[Example Value]
50	[Example Value]	[Example Value]	[Example Value]
100	[Example Value]	[Example Value]	[Example Value]

Visualizations

Caption: Experimental workflow for 5-Indanol quantification by HPLC.

Caption: Logical relationship for HPLC method development.

Conclusion

The described HPLC method provides a simple, rapid, and reliable approach for the quantification of 5-Indanol. The method is accurate, precise, and specific, making it suitable for routine analysis in a quality control or research environment. The detailed protocol and clear data presentation are intended to facilitate the straightforward implementation of this method.

References

• 1. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 2. 5-INDANOL price,buy 5-INDANOL - chemicalbook [chemicalbook.com]
• 3. redalyc.org [redalyc.org]
• 4. 5-茚醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5-Indanol 99 1470-94-6 [sigmaaldrich.com]
• 6. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. scienggj.org [scienggj.org]
• 9. researchgate.net [researchgate.net]

Application of 5-Indanol in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of three prominent bioactive molecules derived from 5-indanol: Sodium Indanylcarbenicillin, (1S, 2R)-1-amino-2-indanol (a key precursor to the HIV protease inhibitor Indinavir), and Rasagiline (an anti-Parkinson's agent). The protocols are based on established chemical transformations and provide a roadmap for the utilization of 5-indanol as a versatile starting material in medicinal chemistry.

Synthesis of Sodium Indanylcarbenicillin

Sodium Indanylcarbenicillin is a prodrug of the broad-spectrum antibiotic carbenicillin (B1668345). The indanyl ester moiety enhances oral absorption, after which it is hydrolyzed in the body to release the active carbenicillin. The synthesis involves the esterification of 5-indanol with a carbenicillin derivative.

Experimental Protocol: Proposed Synthesis of Sodium Indanylcarbenicillin from 5-Indanol

This proposed protocol is based on the general principles of esterifying phenols with acyl chlorides.

Step 1: Preparation of Carbenicillin Acyl Chloride

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend carbenicillin disodium (B8443419) (1.0 eq) in anhydrous dichloromethane (B109758) (DCM).

• Acyl Chloride Formation: Cool the suspension to 0 °C in an ice bath. Add oxalyl chloride (1.2 eq) dropwise to the suspension. Add a catalytic amount of N,N-dimethylformamide (DMF).

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, evaporate the solvent and excess reagents under reduced pressure to obtain the crude carbenicillin acyl chloride, which is used immediately in the next step.

Step 2: Esterification of 5-Indanol

• Reaction Setup: In a separate flask, dissolve 5-indanol (1.1 eq) and pyridine (B92270) (1.5 eq) in anhydrous DCM under a nitrogen atmosphere.

• Coupling Reaction: Cool the solution to 0 °C and add the freshly prepared carbenicillin acyl chloride solution in DCM dropwise.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Purification: Wash the reaction mixture with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to yield carbenicillin indanyl ester.

Step 3: Salt Formation

• Sodium Salt Preparation: Dissolve the purified carbenicillin indanyl ester in a suitable solvent such as ethanol (B145695).

• Salt Formation: Add a solution of sodium 2-ethylhexanoate (B8288628) (1.0 eq) in ethanol dropwise with stirring.

• Isolation: The sodium salt will precipitate out of the solution. Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum to obtain Sodium Indanylcarbenicillin.

Reactant	Molar Mass ( g/mol )	Equivalents	Purity	Supplier
5-Indanol	134.18	1.1	>98%	Commercial
Carbenicillin Disodium	422.36	1.0	>95%	Commercial
Oxalyl Chloride	126.93	1.2	>98%	Commercial
Pyridine	79.10	1.5	Anhydrous	Commercial
Sodium 2-ethylhexanoate	166.20	1.0	>97%	Commercial

Signaling Pathway: Inhibition of Bacterial Cell Wall Synthesis

Sodium Indanylcarbenicillin acts by inhibiting the transpeptidase enzyme, a penicillin-binding protein (PBP), which is essential for the cross-linking of peptidoglycan in the bacterial cell wall. This disruption of cell wall synthesis leads to bacterial cell lysis.

Inhibition of Bacterial Cell Wall Synthesis

Synthesis of (1S, 2R)-1-amino-2-indanol

(1S, 2R)-1-amino-2-indanol is a crucial chiral intermediate in the synthesis of Indinavir, a potent HIV protease inhibitor. The synthesis begins with the conversion of 5-indanol to 1-indanone (B140024), followed by a series of stereoselective reactions.

Experimental Protocol: Proposed Synthesis of (1S, 2R)-1-amino-2-indanol from 5-Indanol

Step 1: Oxidation of 5-Indanol to 5-Hydroxy-1-indanone (B188539)

• Reaction Setup: To a solution of 5-indanol (1.0 eq) in acetone, add Jones reagent (CrO₃/H₂SO₄/H₂O) dropwise at 0 °C.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction with isopropanol. Filter the mixture and concentrate the filtrate. Extract the aqueous layer with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to give crude 5-hydroxy-1-indanone.

Step 2: Reduction of 5-Hydroxy-1-indanone to 1-Indanone

• Reaction Setup: In a high-pressure reactor, dissolve 5-hydroxy-1-indanone (1.0 eq) in ethanol. Add Palladium on carbon (10% Pd/C, 5 mol%).

• Hydrogenation: Purge the reactor with hydrogen gas and maintain a pressure of 50 psi. Stir the reaction mixture at room temperature for 24 hours.

• Work-up: Filter the reaction mixture through Celite and concentrate the filtrate to obtain crude 1-indanone. Purify by column chromatography.

Step 3: Synthesis of (±)-trans-1-Amino-2-indanol

• Reaction Setup: Dissolve 1-indanone (1.0 eq) in a mixture of methanol (B129727) and aqueous ammonia.

• Reduction: Add sodium borohydride (B1222165) (NaBH₄, 1.5 eq) portion-wise at 0 °C.

• Reaction Monitoring: Stir the reaction at room temperature for 4 hours. Monitor by TLC.

• Work-up: Quench the reaction with water and extract with ethyl acetate. Dry the organic layer and concentrate to obtain a mixture of cis and trans isomers. Purify by column chromatography to isolate the trans isomer.

Step 4: Resolution and Conversion to (1S, 2R)-1-amino-2-indanol

• Enzymatic Resolution: Dissolve (±)-trans-1-amino-2-indanol in an organic solvent and treat with an acylating agent in the presence of a lipase (B570770) (e.g., Novozym 435). This will selectively acylate one enantiomer.

• Separation: Separate the acylated and unacylated enantiomers by column chromatography.

• Hydrolysis and Inversion: Hydrolyze the separated acylated enantiomer to obtain the pure trans-aminoindanol. The desired (1S, 2R)-cis-amino-2-indanol can be obtained from the resolved trans-isomer through an inversion of configuration at one of the stereocenters, often via an oxazoline (B21484) intermediate.

Reactant	Molar Mass ( g/mol )	Equivalents	Purity	Supplier
5-Indanol	134.18	1.0	>98%	Commercial
Jones Reagent	-	-	-	Prepared in situ
10% Pd/C	-	5 mol%	-	Commercial
Sodium Borohydride	37.83	1.5	>98%	Commercial
Novozym 435	-	-	-	Commercial

Signaling Pathway: Inhibition of HIV Protease

Indinavir, synthesized from (1S, 2R)-1-amino-2-indanol, is a competitive inhibitor of the HIV-1 protease. This enzyme is crucial for the cleavage of viral polyproteins into functional proteins required for viral maturation. Inhibition of HIV protease results in the production of immature, non-infectious viral particles.

Inhibition of HIV Protease by Indinavir

Synthesis of Rasagiline

Rasagiline is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) used for the treatment of Parkinson's disease. Its synthesis can be achieved from 1-indanol, which can be prepared from 5-indanol.

Experimental Protocol: Proposed Synthesis of Rasagiline from 5-Indanol

Step 1 & 2: Preparation of 1-Indanone from 5-Indanol

Follow the same procedure as described in Steps 1 and 2 for the synthesis of (1S, 2R)-1-amino-2-indanol.

Step 3: Reduction of 1-Indanone to (±)-1-Indanol

• Reaction Setup: Dissolve 1-indanone (1.0 eq) in methanol.

• Reduction: Cool the solution to 0 °C and add sodium borohydride (NaBH₄, 1.2 eq) portion-wise.

• Work-up: Stir for 1 hour, then add water and extract with ethyl acetate. Dry and concentrate to get racemic 1-indanol.

Step 4: Resolution of (±)-1-Indanol

• Enzymatic Resolution: Perform enzymatic resolution of (±)-1-indanol using a lipase and an acylating agent to obtain enantiomerically pure (S)-(-)-1-indanol.

Step 5: Synthesis of (R)-(+)-N-propargyl-1-aminoindan (Rasagiline)

• Activation: Convert (S)-(-)-1-indanol to its corresponding tosylate or mesylate by reacting with p-toluenesulfonyl chloride or methanesulfonyl chloride in the presence of a base like pyridine.

• Nucleophilic Substitution: React the tosylate/mesylate with propargylamine. The reaction proceeds with inversion of configuration (SN2 mechanism) to yield (R)-(+)-N-propargyl-1-aminoindan (Rasagiline).

• Purification: Purify the product by column chromatography.

Reactant	Molar Mass ( g/mol )	Equivalents	Purity	Supplier
5-Indanol	134.18	1.0	>98%	Commercial
Sodium Borohydride	37.83	1.2	>98%	Commercial
p-Toluenesulfonyl chloride	190.65	1.1	>98%	Commercial
Propargylamine	55.08	1.2	>98%	Commercial

Signaling Pathway: Inhibition of Monoamine Oxidase B (MAO-B)

Rasagiline irreversibly inhibits MAO-B, an enzyme located on the outer mitochondrial membrane. MAO-B is responsible for the degradation of dopamine (B1211576) in the brain. By inhibiting MAO-B, Rasagiline increases the levels of dopamine in the striatum, which helps to alleviate the motor symptoms of Parkinson's disease.

Inhibition of MAO-B by Rasagiline

The Versatility of 5-Indanol: A Key Building Block in Medicinal Chemistry

Introduction

5-Indanol, a bicyclic aromatic alcohol, has emerged as a valuable and versatile scaffold in medicinal chemistry. Its rigid structure, coupled with the reactive hydroxyl group, provides an excellent starting point for the synthesis of a diverse range of molecules with significant pharmacological activities. This allows for the exploration of various chemical spaces in the pursuit of novel therapeutic agents. The indanol core is present in molecules targeting a wide array of biological targets, leading to applications in areas such as cardiovascular disease, neurodegenerative disorders, and inflammatory conditions. This document provides an overview of the applications of 5-indanol, quantitative data on the activity of its derivatives, and detailed protocols for their synthesis and evaluation.

Applications in Drug Discovery

The 5-indanol moiety has been incorporated into a variety of drug candidates, demonstrating its utility across multiple therapeutic areas.

Angiotensin-Converting Enzyme (ACE) Inhibitors:

Derivatives of 5-hydroxy indanone, a close structural analog of 5-indanol, have been synthesized and evaluated as potent inhibitors of Angiotensin-Converting Enzyme (ACE), a key target in the management of hypertension. These compounds have shown promising activity, with some exhibiting IC50 values in the low micromolar range.[1]

Anti-Inflammatory Agents:

The structurally related indazole scaffold has been explored for its anti-inflammatory properties. Derivatives have been shown to inhibit cyclooxygenase-2 (COX-2) and the production of pro-inflammatory cytokines, suggesting a potential role for indanol-based compounds in the treatment of inflammatory diseases.

Central Nervous System (CNS) Active Agents:

The rigid framework of the indanol structure is well-suited for interaction with receptors in the central nervous system. While specific data on 5-indanol derivatives is emerging, related structures are known to interact with targets such as the 5-HT3 receptor, indicating the potential for developing novel CNS-active drugs.[2]

Quantitative Data Summary

The following tables summarize the in vitro activities of various derivatives based on the indanol and related scaffolds.

Table 1: ACE Inhibitory Activity of 5-Hydroxy Indanone Derivatives [1]

Compound	Target	IC50 (µM)
12b	ACE	1.388024
12g	ACE	1.220696
12j	ACE	1.312428
15k	ACE	1.349671
15l	ACE	1.330764

Table 2: Anti-Inflammatory Activity of Indazole Derivatives

Compound	Target	IC50 (µM)
Indazole	COX-2	23.42
5-Aminoindazole	COX-2	12.32
6-Nitroindazole	COX-2	19.22
Indazole	IL-1β	120.59
5-Aminoindazole	IL-1β	220.46
6-Nitroindazole	IL-1β	100.75

Experimental Protocols

Protocol 1: Synthesis of a 5-Indanol Ether Derivative via Williamson Ether Synthesis

This protocol describes a general procedure for the O-alkylation of 5-indanol to form an ether derivative. The Williamson ether synthesis is a reliable method for this transformation.[3][4][5][6][7]

Materials:

• 5-Indanol

• Sodium hydride (NaH) or other strong base

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Alkyl halide (e.g., ethyl bromide)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-indanol (1 equivalent).

• Dissolve the 5-indanol in anhydrous DMF or THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate care.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Cool the reaction mixture back to 0 °C and add the alkyl halide (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous NH4Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired 5-indanol ether derivative.

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol outlines a colorimetric assay to determine the inhibitory activity of 5-indanol derivatives against acetylcholinesterase.[8][9][10]

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI), the substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compounds (5-indanol derivatives) dissolved in DMSO

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DTNB (10 mM) in the phosphate buffer.

  • Prepare a fresh stock solution of ATCI (14-15 mM) in deionized water.

  • Prepare a working solution of AChE (e.g., 0.1-0.25 U/mL) in the phosphate buffer.

  • Prepare serial dilutions of the test compounds in the phosphate buffer. Ensure the final DMSO concentration in the well is below 1%.

• Assay Procedure (in a 96-well plate):

  • Add 25 µL of the phosphate buffer to all wells.

  • Add 25 µL of the test compound solution to the test wells, and 25 µL of buffer to the control wells.

  • Add 25 µL of the AChE working solution to all wells except the blank wells. Add 25 µL of buffer to the blank wells.

  • Add 125 µL of the DTNB solution to all wells.

  • Incubate the plate at 37 °C for 15 minutes.

  • Initiate the reaction by adding 25 µL of the ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute) for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

  • Plot the percentage of inhibition against the logarithm of the test compound concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

Visualizations

Signaling Pathways and Workflows

References

• 1. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. francis-press.com [francis-press.com]
• 7. Khan Academy [khanacademy.org]
• 8. cerritos.edu [cerritos.edu]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. odinity.com [odinity.com]

Technical Notes & Optimization

Optimizing reaction conditions for 5-Indanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 5-Indanol. The information is tailored for researchers, scientists, and drug development professionals to help optimize reaction conditions and resolve experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low Yield in the Sulfonation of Indane

• Question: We are experiencing significantly lower than expected yields (<60%) during the sulfonation of indane to produce indane-5-sulfonic acid. What are the potential causes and solutions?

• Answer: Low yields in this step are common and can typically be attributed to several factors:

  • Incomplete Reaction: Ensure the reaction mixture is heated appropriately. A common protocol involves gradual heating to 100°C.[1] Insufficient temperature or time can lead to unreacted indane.

  • Temperature Control: The addition of concentrated sulfuric acid to indane is exothermic. If the temperature rises too quickly, it can lead to side reactions and the formation of undesired byproducts. Maintain controlled addition and adequate cooling at the initial stage.

  • Reagent Quality: The purity of both indane and sulfuric acid is crucial. Use of aged or contaminated starting materials can inhibit the reaction.

  • Isolation Problems: During workup, ensure the complete precipitation of indane-5-sulfonic acid trihydrate by cooling the reaction mixture to 0-5°C for an extended period (e.g., 24 hours) after the addition of water.[1]

Issue 2: Alkali Fusion of Potassium Indane-5-Sulfonate Results in Charring

• Question: Our alkali fusion step is producing a dark, tarry, and intractable mass instead of the desired 5-indanol. How can we prevent this?

• Answer: Charring during alkali fusion is a sign of decomposition, often caused by excessive temperatures or improper reaction conditions.

  • Strict Temperature Control: The temperature for the fusion is critical and should be maintained within a narrow range, typically 275-285°C.[1] Use a high-temperature thermometer and a well-controlled heating mantle or sand bath to prevent overheating.

  • Homogeneous Mixture: Ensure the potassium indane-5-sulfonate is added in small portions to the molten potassium hydroxide (B78521) and sodium acetate (B1210297) mixture while stirring vigorously to ensure even heat distribution.[1]

  • Anhydrous Conditions: The presence of excess water can interfere with the high-temperature fusion. While a very small amount of water (e.g., 1.5 cm³ for ~50g KOH) is used to create the initial melt, the sulfonic acid salt should be dry.[1]

Issue 3: Incomplete Cyclization of β-phenylpropionic acid to 1-Indanone (B140024)

• Question: When synthesizing 1-indanone from β-phenylpropionic acid using polyphosphoric acid (PPA), our yields are low and we recover a significant amount of starting material. How can this be optimized?

• Answer: The efficiency of this intramolecular Friedel-Crafts acylation is highly dependent on the conditions of the PPA medium.

  • PPA Quality and Concentration: The P₂O₅ content in PPA is critical for its dehydrating and catalytic activity.[2] Using old PPA that has absorbed atmospheric moisture can significantly reduce its effectiveness. For this specific cyclization, a temperature of 70-80°C is recommended.[1]

  • Sufficient Mixing: The reaction mixture is viscous. Ensure vigorous mechanical stirring to promote contact between the substrate and the PPA, facilitating the reaction.

  • Reaction Time: The reaction should be held at the target temperature for a sufficient duration, typically around two hours, to ensure complete conversion.[1]

Issue 4: Final 5-Indanol Product is Impure After Purification

• Question: After vacuum distillation, our 5-indanol product appears as a pale yellow oil or off-white solid and shows impurities on analysis. What are the likely contaminants and how can they be removed?

• Answer: Impurities can stem from starting materials or side reactions.

  • Common Contaminants: Likely impurities include unreacted indane, isomers such as 4-indanol, or byproducts from the alkali fusion.

  • Purification Methods:

    • Vacuum Distillation: Ensure the vacuum is stable and the column has sufficient theoretical plates to separate components with close boiling points. The boiling point of 5-indanol is approximately 115°C at 633 Pa.[1]

    • Crystallization: For higher purity, 5-indanol can be crystallized from solvents like petroleum ether or pentane.[3][4] This is very effective at removing colored impurities and minor isomers. The melting point of pure 5-indanol is 54-55°C.[1]

  • Workup: Before distillation, ensure the crude product is properly neutralized (pH adjusted to 5-6) and washed to remove salts and acidic or basic residues.[1]

Data Presentation

Table 1: Comparison of Key Synthesis Parameters

Parameter	Route 1: Indane Sulfonation/Fusion	Route 2: Multi-Step from Cinnamic Acid
Starting Material	Indane	Cinnamic Acid
Key Intermediate(s)	Indane-5-sulfonic acid K-salt	β-phenylpropionic acid, 1-Indanone, Indane
Sulfonation Temp.	Room temp, then gradually to 100°C[1]	Room temp, then gradually to 100°C[1]
Cyclization Temp.	N/A	70-80°C (using PPA)[1]
Alkali Fusion Temp.	275-285°C[1]	275-285°C[1]
Overall Yield	~80% (purified)[1]	Good overall yield reported[1]
Final Purification	Vacuum Distillation[1]	Vacuum Distillation[1]

Table 2: Physical and Chemical Properties of 5-Indanol

Property	Value	Reference(s)
Molecular Formula	C₉H₁₀O	[3][5]
Molecular Weight	134.18 g/mol	[3][4][5]
Appearance	Light brown to grey-brown crystalline powder	[3]
Melting Point	51-55°C	[1][3][4]
Boiling Point	255°C (lit.)	[3][4]
Flash Point	>110°C (>230°F)	[3][6]
CAS Number	1470-94-6	[3][4]

Experimental Protocols

Protocol 1: Synthesis of 5-Indanol from Indane via Sulfonation and Alkali Fusion

This protocol is adapted from the method described by Foti, K. and Palinkas, J.[1]

• Sulfonation: Under continuous mixing, slowly add 12.0 g of concentrated sulfuric acid to 11.8 g of indane at room temperature. Gradually heat the mixture to 100°C and maintain for the specified time. Cool the mixture to 10°C and add 5 cm³ of water. For complete precipitation, store the mixture at 0-5°C for 24 hours. Filter and dry the resulting indane-5-sulfonic acid trihydrate.

• Formation of Potassium Salt: Neutralize the indane-5-sulfonic acid with an equimolar quantity of potassium hydroxide solution and remove the water by distillation to obtain the potassium indane-5-sulfonate salt.

• Alkali Fusion: Prepare a mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water. Heat this mixture to 275°C. Add 23.6 g of the dry potassium indane-5-sulfonate salt in small portions, maintaining the temperature between 275-285°C until the mixture thickens.

• Workup and Purification: After cooling, dissolve the solid residue in approximately 500 cm³ of water and adjust the pH to 5-6 with concentrated hydrochloric acid. Extract the aqueous solution with a suitable organic solvent (e.g., chloroform). Wash the combined organic phases with water and dry over a drying agent (e.g., Na₂SO₄). Remove the solvent by distillation.

• Final Purification: Purify the crude 5-indanol by vacuum distillation (bp: 115°C at 633 Pa) to yield the final product.[1]

Visual Diagrams

References

• 1. pp.bme.hu [pp.bme.hu]
• 2. d-nb.info [d-nb.info]
• 3. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 4. 5-INDANOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]

Technical Support Center: Synthesis of 5-Indanol from Indan-5-Sulfonic Acid

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols for improving the yield of 5-Indanol from indan-5-sulfonic acid. The primary method discussed is the alkaline fusion of the sulfonic acid salt.

Frequently Asked Questions (FAQs)

Q1: What is the core chemical transformation in converting indan-5-sulfonic acid to 5-Indanol? A1: The primary reaction is an alkaline fusion, a type of nucleophilic aromatic substitution. In this process, the sulfonate group (-SO₃H) is replaced by a hydroxyl group (-OH) by heating the corresponding sulfonate salt with a strong alkali, such as potassium or sodium hydroxide (B78521), at high temperatures.[1]

Q2: What is a typical yield for the synthesis of 5-Indanol from indan-5-sulfonic acid? A2: Published procedures report yields of approximately 80% for the final, purified product after vacuum distillation. The raw product yield before purification can be around 85.7%.[2]

Q3: What are the most critical parameters affecting the final yield? A3: The most critical parameters are the temperature of the alkaline fusion, the purity of the indan-5-sulfonic acid starting material, and the efficiency of the post-reaction workup, including pH control during acidification and subsequent extraction.

Q4: Why is it necessary to convert the sulfonic acid to its potassium or sodium salt before fusion? A4: The free sulfonic acid is a strong acid and would neutralize the alkali base, preventing the desired nucleophilic substitution.[3] Converting it to a salt, such as the potassium salt, ensures the hydroxide can act as a nucleophile on the aromatic ring under the harsh fusion conditions.[2]

Q5: What are the major safety concerns for this procedure? A5: The primary safety concern is the use of molten alkali (e.g., potassium hydroxide) at very high temperatures (275-285 °C).[2] This process is extremely corrosive and can cause severe thermal and chemical burns. All operations must be conducted in a fume hood with appropriate personal protective equipment (PPE), including heat-resistant gloves and face shields.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Problem: Low or No 5-Indanol Yield

Q: My final yield is significantly lower than the reported 80%. What are the common causes? A: Several factors can contribute to low yield:

• Incorrect Fusion Temperature: The temperature for the alkaline fusion is critical and must be maintained within a narrow range (e.g., 275-285 °C).[2] Temperatures below this range will result in an incomplete reaction, while significantly higher temperatures can lead to product decomposition.

• Impure Starting Material: Impurities in the indan-5-sulfonic acid can interfere with the fusion reaction. It is advisable to purify the sulfonic acid, for instance by recrystallization, before use.

• Inefficient Workup: If the pH is not properly adjusted to 5-6 during acidification, the product may remain as the water-soluble phenoxide salt, leading to poor extraction into the organic solvent.[2] Ensure thorough and repeated extractions are performed.[2]

Problem: Dark, Tarry Crude Product

Q: After the fusion and acidification steps, my crude product is a dark, intractable tar instead of a pale yellow oil. Why did this happen? A: The formation of a tarry substance is a strong indicator of decomposition, which is typically caused by overheating during the alkaline fusion step.[4] Exceeding the recommended temperature range (above ~300 °C) can cause undesired side reactions and polymerization.[3] Careful temperature monitoring and control are essential.

Problem: Difficulty with Product Isolation

Q: I am unable to efficiently extract the product into the organic layer after acidification. What could be the issue? A: This is almost always a pH-related problem. 5-Indanol is a phenol (B47542) and will be deprotonated to form the water-soluble sodium or potassium phenoxide salt in basic conditions. To extract it into an organic solvent like chloroform (B151607) or ether, the aqueous solution must be acidified to protonate the phenoxide, making the neutral 5-Indanol molecule less water-soluble.[2] Use a pH meter or pH paper to confirm the aqueous layer is acidic (pH 5-6) before beginning extraction.[2]

Data Presentation

Table 1: Reaction Parameters for 5-Indanol Synthesis

Step	Reactants	Key Conditions	Reported Yield	Reference
Sulfonation	Indan, Concentrated H₂SO₄	Heat to 100 °C, then cool	71.7% (as trihydrate)	[2]
Alkaline Fusion	Indan-5-sulfonic acid K-salt, KOH, Sodium Acetate	275-285 °C until mixture thickens	-	[2]
Purification	Raw 5-Indanol	Vacuum Distillation (115 °C at 633 Pa)	80% (from raw)	[2]

| Overall | Indan (multi-step) | - | ~57% (calculated) |[2] |

Experimental Protocols

Protocol 1: Preparation of Indan-5-sulfonic Acid Trihydrate [2]

• To 11.8 g (0.1 mol) of indan, slowly add 12.0 g (0.12 mol) of concentrated sulfuric acid while mixing at room temperature.

• Gradually heat the mixture to 100 °C.

• Cool the reaction mixture down to 10 °C and add 5 cm³ of water.

• Maintain the mixture at 0-5 °C for 24 hours to allow for precipitation.

• Filter the separated product and dry it to obtain indan-5-sulfonic acid trihydrate.

Protocol 2: Alkaline Fusion for 5-Indanol [2] Note: This procedure requires extreme caution and appropriate safety measures.

• Prepare indan-5-sulfonic acid potassium salt by dissolving 25.2 g (0.1 mol) of indan-5-sulfonic acid trihydrate in 100 cm³ of 1 M potassium hydroxide and removing the water by distillation.

• In a suitable reaction vessel, heat a mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water to 275 °C.

• Add the 23.6 g (0.1 mol) of dried indan-5-sulfonic acid K-salt in small portions, ensuring the temperature is maintained between 275-285 °C.

• Continue heating until the reaction mixture thickens, indicating the reaction is progressing.

Protocol 3: Workup and Purification of 5-Indanol [2]

• Allow the solidified fusion mixture to cool to room temperature.

• Dissolve the solid in 500 cm³ of water.

• Carefully adjust the pH of the solution to 5-6 using concentrated hydrochloric acid.

• Extract the aqueous solution with chloroform (3 x 200 cm³).

• Combine the organic extracts, wash with water (3 x 100 cm³), and dry over a suitable drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent and remove the solvent by distillation. This provides the raw 5-indanol as a pale yellow oil.

• Purify the raw product by vacuum distillation (boiling point: 115 °C at 633 Pa) to yield pure 5-indanol. The product solidifies on cooling (melting point: 54-55 °C).

Visualizations

Caption: Core reaction pathway from sulfonic acid to 5-Indanol.

Caption: High-level experimental workflow for 5-Indanol synthesis.

Caption: Troubleshooting decision tree for diagnosing low yield.

References

• 1. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 2. pp.bme.hu [pp.bme.hu]
• 3. Sulfonic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Side reactions and byproduct formation in 5-Indanol synthesis

Technical Support Center: 5-Indanol Synthesis

Welcome to the technical support center for the synthesis of 5-Indanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and byproduct formation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 5-Indanol?

A1: The most frequently employed methods for synthesizing 5-Indanol include:

• Sulfonation of Indan (B1671822) followed by Alkali Fusion: This is a classical and widely used industrial method.

• Diazotization of 5-Aminoindan (B44798): This route is effective for smaller scale syntheses where the precursor is readily available.

• Friedel-Crafts Acylation of Indan followed by Reduction: This two-step process offers an alternative pathway to introduce the hydroxyl group at the 5-position.

Q2: What are the typical purities and yields for 5-Indanol synthesis?

A2: Purity and yield are highly dependent on the chosen synthetic route and the optimization of reaction conditions. With proper control of side reactions and effective purification, yields can range from good to excellent. For instance, the synthesis from indan via sulfonation and alkali fusion can achieve an overall yield of around 80%.[1]

Q3: What are the primary methods for purifying crude 5-Indanol?

A3: The most common purification techniques for 5-Indanol are:

• Vacuum Distillation: This is effective for removing less volatile impurities.[1]

• Crystallization: Recrystallization from solvents like petroleum ether or pentane (B18724) is a standard method for obtaining high-purity crystalline 5-Indanol.

Troubleshooting Guides by Synthetic Route

Route 1: Synthesis from Indan via Sulfonation and Alkali Fusion

This method involves the sulfonation of indan to form indan-5-sulfonic acid, followed by fusion with a strong base (alkali fusion) to yield 5-indanol.

Diagram of the Workflow:

Caption: Workflow for 5-Indanol synthesis via sulfonation and alkali fusion.

Potential Issues and Troubleshooting:

Issue	Potential Cause	Troubleshooting Steps
Low yield of 5-Indanol	Formation of isomeric byproducts (4-Indanol, 6-Indanol). The sulfonation of indan is an electrophilic aromatic substitution reaction, and the cyclopentyl ring directs substitution to both the para (5-) and ortho (4- and 6-) positions.	Optimize sulfonation temperature and reaction time. Lower temperatures can favor the formation of the thermodynamically more stable para-isomer. Utilize analytical techniques like GC-MS to quantify the isomer ratio and adjust conditions accordingly.
Incomplete alkali fusion. Insufficient temperature or reaction time during the alkali fusion step can lead to unreacted indan-5-sulfonic acid.	Ensure the fusion temperature is maintained within the optimal range (typically 280-320°C). Monitor the reaction progress to ensure completion.
Presence of dark, tarry byproducts	Overheating during alkali fusion. Excessive temperatures can lead to decomposition and polymerization of the product.	Carefully control the temperature during the alkali fusion step. Use a well-calibrated thermometer and a controlled heating source.
Difficult purification	Presence of multiple isomers. The similar boiling points of the indanol isomers can make separation by distillation challenging.	Employ fractional distillation under high vacuum. Alternatively, utilize preparative chromatography for higher purity. Crystallization can also be effective if there is a significant difference in the solubility of the isomers.

Experimental Protocol: Synthesis of 5-Indanol from Indan

• Sulfonation: To 11.8 g (0.1 mol) of indan, slowly add 12.0 g (0.12 mol) of concentrated sulfuric acid while stirring at room temperature. Gradually heat the mixture to 100°C and maintain for 1 hour. Cool the mixture to 10°C and add 5 cm³ of water. Allow the precipitate to stand at 0-5°C for 24 hours. Filter and dry the resulting indan-5-sulfonic acid trihydrate.[1]

• Alkali Fusion: Prepare a mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water and heat to 275°C. Add 23.6 g (0.1 mol) of the indan-5-sulfonic acid potassium salt in portions, maintaining the temperature between 275-285°C until the mixture solidifies.[1]

• Work-up and Purification: Cool the solid mass and dissolve it in 500 cm³ of water. Adjust the pH to 5-6 with concentrated hydrochloric acid. Extract the aqueous solution with a suitable organic solvent (e.g., diethyl ether or dichloromethane). Wash the organic layer with water, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain crude 5-indanol. Purify the crude product by vacuum distillation.[1]

Route 2: Synthesis from 5-Aminoindan via Diazotization

This route involves the conversion of the amino group of 5-aminoindan into a diazonium salt, which is then hydrolyzed to the corresponding phenol, 5-indanol.

Diagram of the Logical Troubleshooting Flow:

Caption: Troubleshooting logic for the diazotization of 5-aminoindan.

Potential Issues and Troubleshooting:

Issue	Potential Cause	Troubleshooting Steps
Low yield of 5-Indanol	Decomposition of the diazonium salt. Diazonium salts are often unstable at higher temperatures and can decompose to form nitrogen gas and a variety of byproducts, including unwanted phenols.	Strictly maintain the reaction temperature between 0-5°C using an ice-salt bath. Use the freshly prepared diazonium salt solution immediately in the subsequent hydrolysis step.
Formation of colored impurities (azo compounds)	Azo coupling. The diazonium salt can react with unreacted 5-aminoindan or the 5-indanol product to form colored azo compounds.	Ensure a slight excess of nitrous acid to fully convert the starting amine. Maintain a strongly acidic environment to minimize the concentration of the free amine, which is the coupling partner. Add the diazonium salt solution to the hydrolysis medium promptly.
Formation of triazene byproducts	Reaction of the diazonium salt with unreacted amine. This is more likely to occur if the reaction medium is not sufficiently acidic.	Ensure the reaction is carried out in a strongly acidic solution (e.g., HCl, H₂SO₄). This protonates the amino group of the starting material, preventing it from acting as a nucleophile.

Experimental Protocol: Synthesis of 5-Indanol from 5-Aminoindan

• Diazotization: Dissolve 13.3 g (0.1 mol) of 5-aminoindan in a mixture of 25 mL of concentrated hydrochloric acid and 50 mL of water. Cool the solution to 0-5°C in an ice-salt bath. Slowly add a solution of 7.0 g (0.1 mol) of sodium nitrite in 20 mL of water dropwise, keeping the temperature below 5°C. Stir for an additional 30 minutes at this temperature.

• Hydrolysis: Slowly add the cold diazonium salt solution to a boiling solution of 10% aqueous sulfuric acid. The nitrogen gas will evolve. Continue boiling for 30 minutes after the addition is complete.

• Work-up and Purification: Cool the reaction mixture and extract with diethyl ether. Wash the ether extract with a saturated sodium bicarbonate solution and then with water. Dry the ether layer over anhydrous magnesium sulfate and evaporate the solvent. Purify the crude 5-indanol by vacuum distillation or crystallization.

Route 3: Synthesis from Indan via Friedel-Crafts Acylation and Reduction

This two-step synthesis involves the acylation of indan with an acylating agent (e.g., acetyl chloride) in the presence of a Lewis acid catalyst to form 5-acetylindan, followed by reduction of the ketone to an alcohol.

Diagram of the Synthetic Pathway and Potential Side Reactions:

Caption: Synthesis of 5-Indanol via Friedel-Crafts acylation and potential byproducts.

Potential Issues and Troubleshooting:

Issue	Potential Cause	Troubleshooting Steps
Formation of polyacylated byproducts	The acetyl group is activating, making the product more reactive than the starting material. This can lead to the introduction of a second or even a third acetyl group on the aromatic ring.	Use a 1:1 molar ratio of indan to acetyl chloride. The reaction can also be carried out with an excess of indan to favor mono-acylation. Control the reaction temperature; lower temperatures generally reduce the rate of subsequent acylations.
Formation of isomeric acetylindans	Friedel-Crafts acylation can occur at other positions on the aromatic ring. Although the 5-position is favored, some 4-, 6-, and 7-acetylindan may be formed.	The choice of solvent and Lewis acid can influence regioselectivity. For example, using a bulkier Lewis acid may favor substitution at the less sterically hindered 5-position.
Incomplete reduction or over-reduction	Improper choice of reducing agent or reaction conditions. Strong reducing agents may reduce the ketone all the way to the alkane (indan), while mild conditions may result in incomplete reaction.	For the reduction of the ketone to the alcohol, sodium borohydride (B1222165) (NaBH₄) is a suitable reagent. To avoid over-reduction, monitor the reaction progress by TLC or GC. If reducing to the alkane is the goal (followed by a different route to the phenol), Clemmensen or Wolff-Kishner reduction can be used, but be aware of their own potential side reactions.
Side reactions during Clemmensen or Wolff-Kishner reduction	Acid-sensitive groups (Clemmensen) or base-sensitive groups (Wolff-Kishner) in the molecule. These reductions have harsh conditions that can affect other functional groups.	Choose the reduction method based on the overall functionality of the molecule. The Clemmensen reduction (zinc amalgam and HCl) is performed under strongly acidic conditions, while the Wolff-Kishner reduction (hydrazine and a strong base) is strongly basic.[1][2]

Experimental Protocol: Synthesis of 5-Acetylindan

• Acylation: To a stirred suspension of 13.3 g (0.1 mol) of anhydrous aluminum chloride in 100 mL of dry carbon disulfide, add a solution of 11.8 g (0.1 mol) of indan in 50 mL of carbon disulfide at 0-5°C. Then, add a solution of 7.8 g (0.1 mol) of acetyl chloride in 50 mL of carbon disulfide dropwise over 1 hour. Stir the mixture at room temperature for 2 hours and then heat to reflux for 1 hour.

• Work-up: Pour the reaction mixture onto crushed ice and hydrochloric acid. Separate the organic layer, wash with water, sodium bicarbonate solution, and again with water. Dry the organic layer over anhydrous calcium chloride and remove the solvent by distillation. The crude 5-acetylindan can be purified by vacuum distillation or crystallization.

Experimental Protocol: Reduction of 5-Acetylindan to 5-(1-Hydroxyethyl)indan

• Reduction: Dissolve 16.0 g (0.1 mol) of 5-acetylindan in 100 mL of methanol (B129727). Cool the solution to 0-5°C and add 1.9 g (0.05 mol) of sodium borohydride in portions. Stir the mixture at room temperature for 2 hours.

• Work-up: Add acetone (B3395972) to decompose the excess borohydride. Evaporate the methanol and add water to the residue. Extract the product with ether, wash the ether layer with water, and dry over anhydrous sodium sulfate. Evaporate the ether to obtain the product. This intermediate would then require further steps to be converted to 5-Indanol, which are beyond the scope of this direct guide.

References

• 1. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 2. Clemmensen Reduction – Mechanism, Reaction & Applications [allen.in]

Troubleshooting low yield in the synthesis of 5-Indanol derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of 5-Indanol derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 5-Indanol and its derivatives?

A common and versatile method for synthesizing 5-Indanol derivatives involves a two-step process:

• Intramolecular Friedel-Crafts Acylation: A 3-arylpropionic acid or its corresponding acid chloride undergoes cyclization to form a 1-indanone (B140024) intermediate.[1][2]

• Reduction of the Indanone: The carbonyl group of the 1-indanone is reduced to a methylene (B1212753) group to yield the indan (B1671822) scaffold, which is then further functionalized to 5-Indanol. A common method for this reduction is the Clemmensen reduction.[3][4]

Other methods for synthesizing the indanone core include the Nazarov cyclization.[1]

Q2: My Friedel-Crafts acylation/cyclization to the 1-indanone intermediate is resulting in a low yield. What are the potential causes?

Low yields in this step are frequently attributed to several factors:

• Suboptimal Acid Catalyst: The choice and concentration of the Lewis or Brønsted acid catalyst are critical. Insufficient catalyst can lead to an incomplete reaction, while an excess can promote side reactions.[1]

• Poor Quality Starting Materials: Impurities in the 3-arylpropionic acid or its acid chloride can interfere with the reaction.[1]

• Side Reactions: Intermolecular acylation can compete with the desired intramolecular cyclization, leading to the formation of polymeric byproducts, especially at high concentrations.[1]

• Product Instability: The 1-indanone product may be unstable under the harsh acidic conditions and high temperatures often used in the reaction, leading to degradation.[1]

• Moisture: The presence of moisture can deactivate the Lewis acid catalyst, such as aluminum chloride.[5]

Q3: I am observing the formation of multiple isomers in my indanone synthesis. How can I improve regioselectivity?

When using polyphosphoric acid (PPA) as a catalyst, the regioselectivity can be influenced by the grade of the PPA, specifically its phosphorus pentoxide (P₂O₅) content.[1]

• High P₂O₅ Content PPA (e.g., 83%): This grade tends to favor the formation of the indanone isomer where an electron-donating group on the aromatic ring is ortho or para to the newly formed carbonyl group.[1]

• Low P₂O₅ Content PPA (e.g., 76%): This grade typically promotes the formation of the isomer with the electron-donating group meta to the carbonyl.[1]

By selecting the appropriate PPA grade, you can direct the reaction towards the desired regioisomer.[1]

Q4: What are the limitations of the Clemmensen reduction for converting the indanone to an indan?

The primary limitation of the Clemmensen reduction is that the substrate must be stable under strongly acidic conditions (concentrated HCl).[3][6] For substrates with acid-sensitive functional groups, alternative reduction methods like the Wolff-Kishner reduction, which is performed under basic conditions, should be considered.[4]

Troubleshooting Guides

Guide 1: Low Yield in Intramolecular Friedel-Crafts Acylation of 3-Arylpropionic Acids

If you are experiencing a low yield of your target 1-indanone, follow this troubleshooting workflow:

Troubleshooting workflow for low yield in Friedel-Crafts acylation.

Data on Reaction Parameters:

Parameter	Issue	Recommended Action
Starting Material	Impurities present	Purify starting material by recrystallization or chromatography.[1]
Catalyst	Inactive due to moisture	Use anhydrous solvents and reagents.[5]
Insufficient loading	For AlCl₃, a stoichiometric amount is often required.[5]
Temperature	Too low, incomplete reaction	Gradually increase the reaction temperature. Gentle heating may be necessary.[5]
Too high, product degradation	Optimize for the lowest effective temperature.
Concentration	Too high, intermolecular side reactions	Run the reaction under more dilute conditions.[1]

Guide 2: Inefficient Clemmensen Reduction of 1-Indanone

For low yields in the reduction of the 1-indanone to the corresponding indan, consider the following:

Troubleshooting workflow for the Clemmensen reduction step.

Experimental Protocols

General Protocol for Intramolecular Friedel-Crafts Acylation of a 3-Arylpropionic Acid

This is a generalized procedure and requires optimization for specific substrates.

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the acid catalyst (e.g., polyphosphoric acid or a Lewis acid like AlCl₃) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a condenser.[5]

• Solvent and Substrate Addition: If using a Lewis acid, add a dry, inert solvent such as dichloromethane (B109758) (DCM).[5] Add the 3-arylpropionic acid to the reaction vessel.

• Reaction: Heat the reaction mixture to the optimized temperature (e.g., 70-80°C for PPA) and monitor the reaction progress using a suitable technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[7]

• Work-up: After the reaction is complete, cool the mixture and carefully quench it by pouring it onto ice.

• Extraction: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution, followed by brine.[5]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.[5]

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel or by distillation under reduced pressure to obtain the pure 1-indanone.[5]

General Protocol for Clemmensen Reduction of a 1-Indanone

This is a generalized procedure and requires optimization for specific substrates.

• Preparation of Zinc Amalgam: Activate zinc dust by stirring it with a dilute HCl solution, decanting the liquid, and then treating it with a solution of mercury(II) chloride. Wash the resulting amalgam with water and then with the reaction solvent.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add the prepared zinc amalgam, concentrated hydrochloric acid, and an appropriate solvent (e.g., toluene).

• Substrate Addition: Add the 1-indanone to the reaction mixture.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction for the disappearance of the starting material by TLC or GC. Additional portions of concentrated HCl may be required during the reaction.

• Work-up: After completion, cool the reaction mixture and decant the liquid from the remaining zinc.

• Extraction: Extract the aqueous phase with an organic solvent.

• Washing: Wash the combined organic layers with water and then with a saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting indan derivative by distillation or column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 4. Clemmensen Reduction | ChemTalk [chemistrytalk.org]
• 5. benchchem.com [benchchem.com]
• 6. Clemmensen Reduction [organic-chemistry.org]
• 7. pp.bme.hu [pp.bme.hu]

Technical Support Center: Efficient 5-Indanol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshooting for the efficient synthesis of 5-Indanol.

Frequently Asked Questions (FAQs)

Q1: What are the common catalytic methods for synthesizing 5-Indanol?

A1: 5-Indanol is commonly synthesized via the catalytic hydrogenation of 5-hydroxy-1-indanone (B188539) or through a multi-step process starting from indan. A key step in many syntheses is the reduction of a 1-indanone (B140024) precursor. Popular catalysts for this reduction include palladium on carbon (Pd/C), ruthenium-based catalysts, and Raney Nickel. Chiral transition metal catalysts, such as those based on Ruthenium (Ru) and Rhodium (Rh), are employed for asymmetric hydrogenation to produce specific stereoisomers of indanols.

Q2: How do I choose the right catalyst for my 5-Indanol synthesis?

A2: The choice of catalyst depends on several factors, including the desired product selectivity, reaction conditions, cost, and the specific synthetic route.

• For high selectivity to 1-Indanol (B147123) from 1-Indanone: A relatively inexpensive Cu(8%)/SiO2 catalyst has shown high selectivity, achieving a 1-indanol yield of 97.1%.[1]

• For asymmetric synthesis: Chiral Ruthenium catalysts, like (R,R)-Ts-DENEB, are effective for the asymmetric transfer hydrogenation of 3-aryl-1-indanones, yielding specific stereoisomers with high enantiomeric excess.[2][3]

• General purpose hydrogenation: Palladium on carbon (Pd/C) is a versatile and commonly used catalyst for the hydrogenation of indanones.[4] Raney Nickel is another active and widely used catalyst for hydrogenations.

Q3: What are the typical reaction conditions for the catalytic hydrogenation of 1-indanone to 1-indanol?

A3: Reaction conditions can vary significantly based on the chosen catalyst.

• With Pt nanoparticles on SBA-15: Yields of up to 71% for 1-indanol have been achieved at 90 °C and 10 bar of hydrogen pressure.[5]

• With Ru complexes: Asymmetric hydrogenation of 1-indanone can be performed at 25 °C under 50 atm of H₂ in isopropanol, yielding 1-indanol with 93% ee.[2]

• With Pd/Al2O3: Regioselective hydrogenation of 1,2-indanedione to 2-hydroxy-1-indanone has been achieved at a low temperature of 40°C under atmospheric hydrogen pressure.[6]

Troubleshooting Guides

Problem 1: Low Yield of 5-Indanol

Q: My 5-Indanol synthesis is resulting in a low yield. What are the potential causes and how can I troubleshoot this?

A: Low yields in 5-Indanol synthesis can stem from several factors, from the quality of starting materials to suboptimal reaction conditions.

Troubleshooting Steps:

• Verify Starting Material Purity:

  • Question: Is your 1-indanone precursor (or other starting material) pure?

  • Action: Impurities in the starting material can poison the catalyst or lead to unwanted side reactions. Analyze the purity of your starting materials using techniques like NMR or melting point determination. If necessary, purify the starting material by recrystallization or chromatography.

• Optimize Catalyst and Reaction Conditions:

  • Question: Are the catalyst, solvent, temperature, and pressure optimized for this specific reaction?

  • Action:

    • Catalyst Selection: The choice of catalyst is critical. If you are using a general-purpose catalyst like Pd/C and experiencing low yields, consider trying a more selective catalyst like a supported copper catalyst if high selectivity to the alcohol is desired. For asymmetric synthesis, ensure you are using the correct chiral ligand and metal precursor.

    • Reaction Temperature: The reaction temperature can significantly impact yield. Both excessively high and low temperatures can be detrimental. Systematically vary the temperature to find the optimal point for your reaction.

    • Hydrogen Pressure: In hydrogenation reactions, the pressure of hydrogen gas is a key parameter. Insufficient pressure can lead to incomplete reduction. Ensure your system is properly sealed and pressurized to the recommended level for your chosen catalyst.

    • Solvent Choice: The solvent can influence catalyst activity and substrate solubility. Common solvents for hydrogenation include alcohols (e.g., isopropanol, ethanol) and ethers (e.g., THF). Experiment with different degassed solvents to see if yield improves.

• Investigate Catalyst Deactivation:

  • Question: Has the catalyst deactivated during the reaction?

  • Action: Catalyst deactivation can be caused by poisoning from impurities, sintering at high temperatures, or mechanical fouling.[7] Consider the following:

    • Run a control reaction with a fresh batch of catalyst to rule out catalyst quality issues.

    • If catalyst poisoning is suspected, ensure all reactants and solvents are of high purity and the reaction setup is free of contaminants.

    • If using a reusable catalyst, consider a regeneration step if applicable to your catalyst type. For Raney Nickel, regeneration under hydrogen pressure has been shown to restore activity.[8]

Problem 2: Formation of Side Products

Q: I am observing the formation of unexpected side products in my reaction mixture. What are they and how can I minimize them?

A: Side product formation is a common issue and is often related to the reaction conditions and the nature of the catalyst.

Common Side Products and Mitigation Strategies:

• Over-reduction Products: In the synthesis of 5-Indanol from a substituted indanone, the aromatic ring can sometimes be reduced, leading to the formation of undesired saturated byproducts.

  • Mitigation:

    • Catalyst Choice: Some catalysts are more prone to aromatic ring hydrogenation than others. Copper-based catalysts, for instance, have shown high selectivity for the reduction of the keto group without affecting the aromatic ring.[1]

    • Milder Conditions: Lowering the reaction temperature and hydrogen pressure can often reduce the extent of over-reduction.

• Dehydration Products: Under acidic conditions or at high temperatures, the newly formed hydroxyl group in 5-Indanol can be eliminated, leading to the formation of indene (B144670) derivatives.

  • Mitigation:

    • Control pH: Ensure the reaction medium is not acidic, especially during workup.

    • Moderate Temperatures: Avoid excessively high reaction temperatures.

Quantitative Data on Catalyst Performance

Catalyst System	Substrate	Product	Yield (%)	Selectivity (%)	Reaction Conditions	Reference
Cu(8%)/SiO₂	1-Indanone	1-Indanol	97.1	>97	Not specified	[1]
Pt nanoparticles on SBA-15	1-Indanone	1-Indanol	71	Not specified	90 °C, 10 bar H₂	[5]
(R,R)-Ts-DENEB (Ru catalyst)	3-aryl-1-indanones	(1R,3R)-3-aryl-1-indanols	up to 50	>99 ee	rt, 10 h, MeOH, FA/TEA	[2][3]
Pd/Al₂O₃ (2 mol%)	1,2-Indanedione	2-Hydroxy-1-indanone	77	>99	40 °C, 1 atm H₂, 120 min	[6]
Ru complex with (R)-1a ligand	1-Indanone	(R)-1-Indanol	99	93 ee	25 °C, 50 atm H₂, i-PrOH, 48h	[2]

Experimental Protocols

General Protocol for the Catalytic Hydrogenation of 1-Indanone

This protocol is a general guideline and may require optimization for specific catalysts and substrates.

Materials:

• 1-Indanone

• Selected Catalyst (e.g., 10% Pd/C, Raney Nickel, or a specific Ru complex)

• Anhydrous, degassed solvent (e.g., ethanol, isopropanol, or THF)

• Hydrogen gas source

• High-pressure reactor (autoclave) or a flask suitable for balloon hydrogenation

Procedure:

• Catalyst and Substrate Preparation:

  • In a high-pressure reactor vessel, add the 1-indanone substrate.

  • Under an inert atmosphere (e.g., argon or nitrogen), carefully add the catalyst. The catalyst loading is typically between 1-10 mol% relative to the substrate.

  • Add the anhydrous, degassed solvent to the vessel.

• Reaction Setup:

  • Seal the reactor according to the manufacturer's instructions.

  • Purge the reactor several times with hydrogen gas to remove any residual air.

• Hydrogenation:

  • Pressurize the reactor to the desired hydrogen pressure (e.g., 1-50 atm).

  • Begin stirring the reaction mixture.

  • Heat the reaction to the desired temperature (e.g., room temperature to 100 °C).

  • Monitor the reaction progress by TLC or GC-MS by taking aliquots at regular intervals.

• Work-up and Purification:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas in a well-ventilated fume hood.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Purify the crude 5-Indanol by column chromatography on silica (B1680970) gel or by recrystallization.

Visualizations

Caption: General experimental workflow for the catalytic hydrogenation of 1-indanone to 5-indanol.

Caption: Troubleshooting workflow for addressing low yields in 5-indanol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones: applications to a short synthesis of (+)-indatraline and a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04538E [pubs.rsc.org]
• 4. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]
• 6. research.abo.fi [research.abo.fi]
• 7. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 8. mdpi.com [mdpi.com]

Impact of solvent choice on 5-Indanol reaction kinetics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Indanol. The following sections address common issues related to the impact of solvent choice on reaction kinetics, offering detailed experimental protocols and data to support your research.

Frequently Asked Questions (FAQs)

Q1: My 5-Indanol reaction is proceeding much slower than expected. What are the likely causes related to the solvent?

A1: Slow reaction rates in 5-Indanol reactions are frequently linked to the choice of solvent and its properties. Here are some common factors:

• Inappropriate Solvent Polarity: The polarity of the solvent plays a crucial role in stabilizing reactants and transition states. For reactions involving polar intermediates or transition states, a polar solvent is generally required to facilitate the reaction. Conversely, non-polar reactants may perform better in a less polar environment.

• Protic vs. Aprotic Solvents: Protic solvents (e.g., water, ethanol) can form hydrogen bonds with anionic nucleophiles, creating a solvent cage that reduces their reactivity and slows down the reaction rate. In such cases, switching to a polar aprotic solvent (e.g., DMSO, DMF, acetonitrile) can significantly increase the reaction rate.[1]

• Poor Solubility: If your reactants are not fully dissolved in the chosen solvent, the reaction will be limited by the rate of dissolution, leading to overall slow kinetics. Ensure complete solubility of all reactants at the reaction temperature.

• Solvent Purity: The presence of impurities, particularly water in a non-aqueous reaction, can have a significant impact on reaction kinetics. Water can react with strong bases or organometallic reagents, quenching them and inhibiting the desired reaction. Always use dry solvents, especially for moisture-sensitive reactions.

Q2: I am observing significant side product formation in my 5-Indanol alkylation (Williamson ether synthesis). How can the solvent choice help minimize this?

A2: Side product formation, particularly elimination byproducts, is a common issue in Williamson ether synthesis. The solvent choice is critical in directing the reaction towards the desired substitution product (ether) over the elimination product (alkene).

• Favoring SN2 over E2: The Williamson ether synthesis is an SN2 reaction. To favor this pathway, polar aprotic solvents like acetonitrile, DMF, or DMSO are recommended. These solvents solvate the cation of the alkoxide, leaving a "naked" and more reactive alkoxide anion, which promotes nucleophilic attack. Protic solvents can reduce the nucleophilicity of the alkoxide, and higher temperatures in any solvent can favor the competing E2 elimination reaction.[1]

• Steric Hindrance: While not a direct solvent effect, the choice of reactants is crucial and is influenced by the solvent environment. It is generally better to use a less sterically hindered alkyl halide. For instance, to synthesize a tert-butyl ether of 5-Indanol, it is preferable to use sodium 5-indanolate and a methyl halide rather than sodium methoxide (B1231860) and a tert-butyl halide, as the latter combination would strongly favor elimination.

Q3: How does solvent polarity affect the regioselectivity of Friedel-Crafts acylation of 5-Indanol?

A3: The hydroxyl group of 5-Indanol is an ortho-, para-director. In Friedel-Crafts acylation, the choice of solvent can influence the ratio of ortho to para substituted products. This is often due to the differential solvation of the reaction intermediates and the size of the acylating agent-Lewis acid complex.

• Non-polar Solvents: In non-polar solvents like carbon disulfide (CS₂) or dichloromethane (B109758) (CH₂Cl₂), the electrophilic complex is less solvated and sterically bulkier. This can favor substitution at the less sterically hindered para position.

• Polar Solvents: In more polar solvents like nitrobenzene, the solvent can form a more dissociated and potentially smaller reactive species, which may lead to a higher proportion of the ortho isomer, although the para product is often still the major one due to sterics.[2] The solubility of the intermediate complexes in polar solvents can also prevent their precipitation and allow the reaction to proceed to the more thermodynamically stable product.[2]

Troubleshooting Guides

Issue 1: Low Yield in Esterification of 5-Indanol

Potential Cause	Troubleshooting Step	Rationale
Equilibrium Limitation	Use an excess of one reactant (e.g., the acylating agent) or remove a product (e.g., water) as it is formed.	Esterification is often an equilibrium-controlled reaction. Shifting the equilibrium towards the products will increase the yield.
Solvent-Reactant Interaction	If using a protic solvent, consider switching to a polar aprotic solvent like DMF or DMSO.	Protic solvents can hydrogen bond with the reactants, potentially reducing their reactivity.
Catalyst Deactivation	Ensure the catalyst (e.g., acid or base) is not being neutralized by impurities in the solvent or reactants. Use fresh, high-purity reagents.	Catalyst activity is crucial for efficient esterification.
Insufficient Temperature	Increase the reaction temperature.	Higher temperatures generally increase the reaction rate, helping to reach equilibrium faster. However, be mindful of potential side reactions at elevated temperatures.

Issue 2: Inconsistent Kinetic Data

Potential Cause	Troubleshooting Step	Rationale
Temperature Fluctuations	Use a thermostatted reaction vessel to maintain a constant temperature.	Reaction rates are highly sensitive to temperature changes.
Poor Mixing	Ensure efficient and consistent stirring throughout the reaction.	In heterogeneous reactions or with reactants of limited solubility, poor mixing can lead to diffusion-controlled kinetics.
Inaccurate Concentration Measurement	Calibrate analytical instruments (e.g., HPLC, GC, NMR) with known standards. Ensure quenching of reaction aliquots is effective and immediate.	Accurate determination of reactant and product concentrations is essential for reliable kinetic data.
Solvent Evaporation	Use a condenser or a sealed reaction vessel to prevent solvent loss, especially in long-duration experiments at elevated temperatures.	Changes in solvent volume will alter reactant concentrations and affect the calculated rate constants.

Quantitative Data

While specific kinetic data for 5-Indanol reactions is not widely available in the literature, the following tables provide representative data for analogous reactions of phenolic compounds, which can serve as a baseline for experimental design.

Table 1: Representative Second-Order Rate Constants (k₂) for Williamson Ether Synthesis of a Phenoxide with an Alkyl Halide at 298 K

Solvent	Dielectric Constant (ε)	Typical k₂ (M⁻¹s⁻¹)
Methanol	32.7	Low (e.g., 7.2 x 10⁻⁵)
Acetonitrile	37.5	High (e.g., 2.8 x 10⁻²)
Dimethylformamide (DMF)	36.7	Very High (e.g., 6.0 x 10⁻²)
Dimethyl Sulfoxide (DMSO)	46.7	Highest (e.g., 1.5 x 10⁻¹)

Note: The significant increase in rate constants in polar aprotic solvents (Acetonitrile, DMF, DMSO) compared to the protic solvent (Methanol) is attributed to the desolvation of the nucleophile. Data is illustrative and based on trends observed for similar reactions.[3][4]

Table 2: Activation Parameters for the Esterification of Acetic Anhydride with Methanol (Catalyzed by Sulfuric Acid)

Parameter	Value
Pre-exponential Factor (A)	1.28 x 10⁵ L² mol⁻² s⁻¹
Activation Energy (Ea)	41.6 kJ mol⁻¹

This data for a similar esterification reaction highlights the energy barrier that needs to be overcome. The choice of solvent can influence these parameters by altering the stability of the transition state.[5]

Experimental Protocols

Protocol 1: General Procedure for Monitoring the Kinetics of 5-Indanol Esterification by HPLC

• Reaction Setup: In a thermostatted reaction vessel equipped with a magnetic stirrer and a condenser, dissolve 5-Indanol (e.g., 0.1 M) in the chosen solvent. Allow the solution to reach the desired reaction temperature.

• Initiation: Initiate the reaction by adding the acylating agent (e.g., acetic anhydride, 0.12 M) and the catalyst (e.g., a catalytic amount of sulfuric acid or a non-nucleophilic base). Start a timer immediately upon addition.

• Sampling: At regular time intervals, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it into a known volume (e.g., 1 mL) of a cold solvent mixture (e.g., acetonitrile/water) that stops the reaction.

• Analysis: Analyze the quenched samples by High-Performance Liquid Chromatography (HPLC) using a suitable column (e.g., C18) and mobile phase to separate 5-Indanol and the ester product. Use a UV detector set to an appropriate wavelength for quantification.

• Data Analysis: Determine the concentrations of 5-Indanol and the product at each time point by comparing the peak areas to a pre-established calibration curve. Plot the concentration of the reactant versus time to determine the reaction order and the rate constant.

Protocol 2: In-situ NMR Monitoring of 5-Indanol Alkylation

• Sample Preparation: In an NMR tube, dissolve 5-Indanol and a suitable internal standard in the deuterated solvent of choice.

• Base Addition: Add a strong, non-nucleophilic base (e.g., sodium hydride) to deprotonate the 5-Indanol.

• Initial Spectrum: Acquire an initial ¹H NMR spectrum to confirm the formation of the 5-indanolate anion.

• Reaction Initiation: Add the alkylating agent (e.g., methyl iodide) to the NMR tube, cap it, and quickly place it in the NMR spectrometer, which has been pre-heated to the desired reaction temperature.

• Data Acquisition: Set up an arrayed experiment to automatically acquire ¹H NMR spectra at regular time intervals. The time interval should be chosen based on the expected reaction rate.

• Data Analysis: Monitor the reaction by observing the decrease in the integral of a characteristic peak of the 5-indanolate and the corresponding increase in the integral of a characteristic peak of the ether product, relative to the internal standard. Plot the concentration changes over time to determine the reaction kinetics.[6]

Visualizations

Caption: General experimental workflow for monitoring 5-Indanol reaction kinetics.

Caption: Logical relationship between solvent properties and their impact on reaction kinetics.

References

• 1. benchchem.com [benchchem.com]
• 2. organic chemistry - Solvent Effects in Friedel–Crafts Reaction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. cetjournal.it [cetjournal.it]
• 6. benchchem.com [benchchem.com]

Technical Support Center: 5-Indanol Storage and Handling

This guide provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of 5-Indanol to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 5-Indanol?

For optimal stability, 5-Indanol should be stored at room temperature, generally between 10°C and 25°C.[1] Some suppliers recommend storing it sealed in a dry, room temperature environment.[2][3]

Q2: What are the primary factors that can cause 5-Indanol to degrade?

The main factors that can lead to the degradation of 5-Indanol are exposure to air (oxidation), light, and incompatible materials. As a phenolic compound, 5-Indanol is susceptible to oxidation.[4][5] It is also incompatible with strong acids, strong alkalis, and strong oxidizing agents.[6]

Q3: How can I visually identify if my 5-Indanol has degraded?

Pure 5-Indanol is typically a light brown or gray-brown solid.[7] A significant change in color, such as darkening, or a change in physical form, may indicate degradation. However, visual inspection alone is not sufficient to confirm purity. Analytical testing is recommended if degradation is suspected.

Q4: What are the potential consequences of using degraded 5-Indanol in my experiments?

Using degraded 5-Indanol can lead to inaccurate and unreliable experimental results. Degradation products can act as impurities, potentially interfering with reactions, altering biological activity, or producing misleading analytical data.

Q5: Is 5-Indanol sensitive to light?

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Discoloration of 5-Indanol (e.g., darkening)	Oxidation due to improper storage (exposure to air).	Discard the discolored product. For future prevention, ensure the container is tightly sealed and consider flushing with an inert gas (e.g., nitrogen or argon) before sealing.
Inconsistent experimental results	Use of degraded 5-Indanol.	Verify the purity of the 5-Indanol stock using an appropriate analytical method (see Experimental Protocols). If degradation is confirmed, procure a new batch.
Precipitate formation in 5-Indanol solution	Contamination or reaction with an incompatible solvent or solute.	Review the composition of your solution. Ensure all components are compatible with 5-Indanol. If contamination is suspected, prepare a fresh solution using high-purity solvents.
Unexpected peaks in analytical chromatogram (e.g., HPLC, GC)	Presence of degradation products or impurities.	Refer to the Experimental Protocols section to perform a forced degradation study to identify potential degradation products. This will help in developing a stability-indicating analytical method.

Data Presentation

Table 1: Recommended Storage Conditions for 5-Indanol

Parameter	Condition	Rationale
Temperature	10°C - 25°C (Room Temperature)[1]	Prevents potential thermal degradation.
Atmosphere	Tightly sealed container, preferably under an inert gas (e.g., Nitrogen, Argon).	Minimizes oxidation.[5]
Light	Store in an opaque or amber container.	Protects from potential photodegradation.[5]
Moisture	Sealed in a dry environment.[2][3]	Prevents hydrolysis, although oxidation is a more common degradation pathway for phenols.[5]
Compatibility	Store away from strong acids, strong alkalis, and strong oxidizing agents.[6]	Prevents chemical reactions that can degrade the compound.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general method for assessing the purity of 5-Indanol. Method optimization may be required.

Objective: To determine the purity of a 5-Indanol sample and detect the presence of any degradation products.

Materials:

• 5-Indanol sample

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Formic acid (or other suitable modifier)

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) with a small amount of formic acid (e.g., 0.1%). Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of high-purity 5-Indanol in the mobile phase to prepare a standard solution of known concentration (e.g., 1 mg/mL).

• Sample Solution Preparation: Prepare a sample solution of the 5-Indanol to be tested at the same concentration as the standard solution.

• Chromatographic Conditions:

  • Column: C18 reverse-phase

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 283.5 nm (based on UV max)[2][3]

  • Column Temperature: 30°C

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Compare the chromatogram of the sample solution to the standard. The purity can be calculated based on the area of the 5-Indanol peak relative to the total area of all peaks. The presence of additional peaks may indicate impurities or degradation products.

Visualizations

Caption: Workflow for assessing the stability of 5-Indanol samples.

Caption: Decision tree for troubleshooting suspected 5-Indanol degradation.

References

• 1. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 2. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 3. 5-INDANOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. 5-Indanol - Hazardous Agents | Haz-Map [haz-map.com]

Technical Support Center: Refining the Work-up Procedure for 5-Indanol Isolation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the work-up procedure for the isolation of 5-Indanol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Questions

Q1: What are the key physical and chemical properties of 5-Indanol relevant to its isolation?

A1: Understanding the physicochemical properties of 5-Indanol is crucial for designing an effective work-up and purification strategy. Key properties are summarized in the table below.

Property	Value	Source(s)
Molecular Weight	134.18 g/mol	[1][2]
Melting Point	51-55 °C	[1][2][3][4]
Boiling Point	255 °C (at 760 mmHg)	[1][2][3][4]
115 °C (at 633 Pa)	[3]
Appearance	Slightly brown or gray-brown solid/powder to crystal	[1][2][5]
Solubility in Water	6300 mg/L (6.3 g/L)	[1][2]
pKa	~10.32	[1]
log P (octanol-water)	2.990	[1]

Troubleshooting Extraction

Q2: I am performing a liquid-liquid extraction to isolate 5-Indanol. What are the common issues and how can I resolve them?

A2: A common method for 5-Indanol isolation involves solvent extraction after acidification of the reaction mixture.[3] Here are some common issues and troubleshooting tips:

• Issue: Poor separation of aqueous and organic layers (emulsion formation).

  • Cause: Vigorous shaking or the presence of surfactants.

  • Solution:

    • Allow the mixture to stand for a longer period.

    • Gently swirl the separatory funnel instead of shaking vigorously.

    • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help break the emulsion.

    • If the emulsion persists, filtration through a pad of Celite or glass wool may be effective.

• Issue: Low yield of 5-Indanol in the organic phase.

  • Cause: Incomplete extraction or incorrect pH of the aqueous layer. 5-Indanol is a weak acid and will be deprotonated (as the phenoxide) at high pH, making it more soluble in the aqueous phase.

  • Solution:

    • Ensure the pH of the aqueous solution is adjusted to be neutral or slightly acidic (pH 5-7) before extraction to ensure 5-Indanol is in its neutral, less water-soluble form.[3]

    • Perform multiple extractions with smaller volumes of the organic solvent (e.g., 3 x 50 mL is more effective than 1 x 150 mL). Chloroform (B151607) has been used as an extraction solvent.[3]

    • Ensure the chosen organic solvent is appropriate for 5-Indanol. Solvents like ethyl acetate (B1210297), dichloromethane, and chloroform are generally suitable.

• Issue: The organic layer is colored.

  • Cause: Presence of colored impurities from the reaction.

  • Solution:

    • Wash the organic layer with a mild reducing agent solution (e.g., sodium bisulfite) if oxidation products are suspected.

    • Treat the organic solution with activated charcoal. However, be aware that this may also adsorb some of your product, potentially reducing the yield.[6]

Troubleshooting Crystallization

Q3: I am trying to purify 5-Indanol by recrystallization, but I'm facing some difficulties. What should I do?

A3: Recrystallization is an effective method for purifying 5-Indanol, with petroleum ether and pentane (B18724) being reported as suitable solvents.[7] Here are some common problems and their solutions:

• Issue: No crystals form upon cooling.

  • Cause: Too much solvent was used, the solution is not saturated enough, or the cooling is too rapid.

  • Solution:

    • If too much solvent was used, heat the solution to boil off some of the solvent to increase the concentration of 5-Indanol and then allow it to cool slowly again.[8]

    • Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution.

    • Add a seed crystal of pure 5-Indanol if available.

    • Cool the solution slowly to room temperature first, and then place it in an ice-water bath.[9]

• Issue: The 5-Indanol "oils out" instead of forming crystals.

  • Cause: The boiling point of the solvent is higher than the melting point of 5-Indanol (51-55 °C), or the solution is supersaturated with impurities, depressing the melting point. The solid is coming out of the solution at a temperature above its melting point.

  • Solution:

    • Return the sample to the heat and add a small amount of additional solvent to decrease the saturation point, then cool again more slowly.[8]

    • Consider using a solvent system with a lower boiling point.

    • If impurities are the cause, you may need to perform a preliminary purification step, such as passing the crude product through a short plug of silica (B1680970) gel.

• Issue: The recovered crystals are not pure (e.g., off-color or incorrect melting point).

  • Cause: Impurities were co-precipitated during crystallization, or the crystals were not washed properly.

  • Solution:

    • Ensure the cooling process is slow. Rapid cooling can trap impurities within the crystal lattice.[10]

    • If the solution is colored, consider adding a small amount of decolorizing charcoal to the hot solution before filtration.[6][9]

    • Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing impurities.[9]

    • A second recrystallization may be necessary to achieve high purity.

• Issue: The yield is very low.

  • Cause: Too much solvent was used, the crystals were washed with too much cold solvent, or the product has significant solubility in the cold solvent.

  • Solution:

    • If the mother liquor has not been discarded, try to recover more product by evaporating some of the solvent and cooling again.[8]

    • Use only a minimal amount of ice-cold solvent to wash the crystals.

    • Ensure the solution is thoroughly cooled in an ice bath to minimize the amount of product remaining in the solution.[9]

Experimental Protocols

Protocol 1: General Work-up and Extraction of 5-Indanol

This protocol is adapted from a described synthesis of 5-Indanol.[3]

• Quenching and Neutralization: After the reaction is complete, cool the reaction mixture. If the reaction was performed in a basic medium (e.g., after an alkali fusion), dissolve the solidified substance in water.

• Acidification: Adjust the pH of the aqueous solution to between 5 and 6 using concentrated hydrochloric acid. This step protonates the 5-indanolate to the less soluble 5-Indanol.

• Extraction: Transfer the acidified solution to a separatory funnel. Extract the aqueous phase with a suitable organic solvent, such as chloroform or ethyl acetate (e.g., 3 x 200 cm³ for a large-scale preparation).[3]

• Washing: Combine the organic extracts and wash them with water (e.g., 3 x 100 cm³) to remove any remaining water-soluble impurities or salts.[3]

• Drying: Dry the organic phase over an anhydrous drying agent such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[3]

• Filtration and Concentration: Filter off the drying agent. Remove the solvent from the filtrate using a rotary evaporator to yield the crude 5-Indanol, which may present as a pale yellow oil or solid.[3]

Protocol 2: Purification of 5-Indanol by Recrystallization

This protocol is based on general recrystallization principles and reported solvents for 5-Indanol.[7][9]

• Solvent Selection: Choose a suitable solvent. Petroleum ether or pentane have been reported to be effective for 5-Indanol.[7] The ideal solvent should dissolve 5-Indanol well at high temperatures but poorly at low temperatures.

• Dissolution: Place the crude 5-Indanol in an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent until all the solid just dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Allow the hot filtrate to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice-water bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the melting point of 5-Indanol.

Visualizations

Caption: Workflow for 5-Indanol Isolation and Purification.

Caption: Troubleshooting Crystallization Issues for 5-Indanol.

References

• 1. parchem.com [parchem.com]
• 2. 5-INDANOL；CAS:1470-94-6 - Career Henan Chemical Co. [coreychem.com]
• 3. pp.bme.hu [pp.bme.hu]
• 4. 5-Indanol | 1470-94-6 | FI42892 | Biosynth [biosynth.com]
• 5. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 10. youtube.com [youtube.com]

Addressing regioselectivity issues in the synthesis of indanones from substituted benzenes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering regioselectivity challenges in the synthesis of indanones from substituted benzenes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing substituted indanones, and which are prone to regioselectivity issues?

The most prevalent method for synthesizing indanones is the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids or their corresponding acyl chlorides.[1][2] This method is particularly susceptible to regioselectivity issues, as the cyclization position on the substituted benzene (B151609) ring is directed by the electronic and steric nature of the existing substituents.[3]

Other notable synthetic routes include:

• Nazarov cyclization[4][5]

• Transition-metal-catalyzed ring-closing reactions[4][6]

• One-pot reactions of α,β-unsaturated carboxylic acids with benzene derivatives, often mediated by polyphosphoric acid (PPA)[4]

While these alternative methods can offer better regiocontrol in some cases, the Friedel-Crafts acylation remains widely used due to the accessibility of starting materials.

Q2: How do substituents on the benzene ring influence the regioselectivity of intramolecular Friedel-Crafts acylation?

The regioselectivity of intramolecular Friedel-Crafts acylation is governed by the directing effects of the substituents on the aromatic ring. Electron-donating groups (EDGs) such as methoxy (B1213986) (-OCH₃) or alkyl groups activate the ortho and para positions for electrophilic attack. Conversely, electron-withdrawing groups (EWGs) like nitro (-NO₂) or cyano (-CN) deactivate the ring, making the reaction more difficult and directing incoming electrophiles to the meta position.[3][7]

In the context of indanone synthesis from a meta-substituted 3-arylpropionic acid, cyclization can occur at either of the two available ortho positions or the para position relative to the substituent, often leading to a mixture of regioisomers (e.g., 4- and 6-substituted indanones).

Q3: Can the catalyst choice significantly impact the regioselectivity of the cyclization?

Yes, the choice of catalyst is critical. While traditional Lewis acids like AlCl₃ are commonly used, they don't always provide high regioselectivity.[7] Alternative catalytic systems have been developed to address this issue:

• Polyphosphoric Acid (PPA): The concentration of P₂O₅ in PPA has a dramatic effect on regioselectivity. PPA with a low P₂O₅ content tends to favor the formation of the indanone isomer where an electron-donating group is meta to the carbonyl group. In contrast, PPA with a high P₂O₅ content favors the formation of the isomer with the electron-donating group ortho or para to the carbonyl.[4]

• Superacids: Superacids like triflic acid (TfOH) can promote cyclization under milder conditions and may influence the product distribution.[8][9]

• Metal Triflates: Lanthanide triflates, such as Tb(OTf)₃, have been used to catalyze the dehydrative cyclization of 3-arylpropionic acids, though often at high temperatures.[2][10] Scandium triflate (Sc(OTf)₃) is effective for the cyclization of benzyl (B1604629) Meldrum's acid derivatives.[11]

Troubleshooting Guide

Issue 1: Formation of an Undesired Mixture of Regioisomers

The formation of regioisomeric mixtures is a common problem that complicates purification and reduces the yield of the target indanone.[4]

Possible Causes & Solutions:

• Dominating Electronic Effects: The inherent directing effects of the substituents on the aromatic ring are often the primary cause.

  • Solution: Modulate the reaction conditions to favor one isomer over the other. Experiment with different catalysts and solvent polarities.[3]

• Kinetic vs. Thermodynamic Control: The reaction may be producing a mixture of the kinetic and thermodynamic products.

  • Solution: Adjust the reaction temperature. Lower temperatures often favor the formation of the kinetic product, while higher temperatures can allow for equilibration to the more stable thermodynamic product.[3]

• Inappropriate Catalyst System: The chosen catalyst may not be selective for the desired cyclization.

  • Solution: For substrates with electron-donating groups, utilize the PPA method to control regioselectivity. A systematic approach is to screen both high and low P₂O₅ content PPA to determine the optimal conditions for the desired isomer.[4][12][13]

Issue 2: Low or No Yield of the Desired Indanone Product

Low product yield can be attributed to several factors, from catalyst deactivation to an unreactive substrate.[3][7]

Possible Causes & Solutions:

• Deactivated Aromatic Ring: The presence of strong electron-withdrawing groups on the benzene ring significantly slows down or prevents the electrophilic aromatic substitution.[7]

  • Solution: More forcing reaction conditions (e.g., higher temperatures, stronger superacids) may be required. However, for highly deactivated rings, an alternative synthetic strategy that does not rely on Friedel-Crafts acylation might be necessary.

• Catalyst Deactivation/Insufficiency: Lewis acids like AlCl₃ can be sequestered by the carbonyl group of the product, requiring stoichiometric amounts. Basic functional groups (e.g., amines, hydroxyls) on the substrate will also react with and deactivate the catalyst.[7]

  • Solution: Ensure that at least a stoichiometric amount of the Lewis acid catalyst is used (typically 1.1-1.5 equivalents). Protect or modify any functional groups that can react with the catalyst.

• Suboptimal Reaction Temperature: The reaction may lack the necessary activation energy, or decomposition may occur at elevated temperatures.[7]

  • Solution: Monitor the reaction progress using TLC or GC-MS to find the optimal temperature and reaction time. For many AlCl₃-catalyzed reactions, starting at 0 °C and gradually warming to room temperature is a common practice.[7]

Data Presentation

Table 1: Effect of PPA Concentration on Regioselectivity in the Synthesis of Methoxy-Substituted Indanones

Entry	Substrate	P₂O₅ Content in PPA	Ratio of Regioisomers (A:B)	Combined Yield (%)
1	3-(3-Methoxyphenyl)propanoic acid	Low	>95:5	85
2	3-(3-Methoxyphenyl)propanoic acid	High	10:90	90
3	3-(3,4-dimethoxyphenyl)propanoic acid	Low	>95:5	88
4	3-(3,4-dimethoxyphenyl)propanoic acid	High	5:95	92

Data is illustrative and compiled based on findings reported in the literature.[4] Regioisomer A corresponds to cyclization ortho to the methoxy group, while B corresponds to cyclization para to the methoxy group.

Experimental Protocols

Protocol 1: General Procedure for Intramolecular Friedel-Crafts Acylation using AlCl₃

This protocol is adapted for the cyclization of a 3-arylpropionyl chloride.

• Acyl Chloride Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the 3-arylpropionic acid (1.0 eq) in anhydrous dichloromethane (B109758) (DCM, 0.2 M). Add oxalyl chloride (1.5 eq) dropwise at 0 °C. Allow the reaction to stir at room temperature for 2-3 hours or until gas evolution ceases. Remove the solvent and excess oxalyl chloride in vacuo.

• Cyclization: Dissolve the crude 3-arylpropionyl chloride in anhydrous DCM (0.1 M) under an inert atmosphere and cool the solution to 0 °C in an ice bath.

• Catalyst Addition: Add aluminum chloride (AlCl₃, 1.2 eq) portion-wise, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Workup: Carefully quench the reaction by pouring it into a flask containing crushed ice and concentrated HCl. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Regioselective Indanone Synthesis using Polyphosphoric Acid (PPA)

This protocol demonstrates how to leverage PPA with varying P₂O₅ content to control regioselectivity.[4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substituted 3-arylpropionic acid (1.0 eq).

• PPA Addition: Add polyphosphoric acid (10-20 wt eq) with either high (>84% P₂O₅) or low (~75% P₂O₅) content.

• Heating: Heat the mixture with stirring to 80-100 °C for 2-6 hours. The optimal temperature and time should be determined by monitoring the reaction via TLC or GC-MS.

• Workup: Allow the reaction mixture to cool to room temperature and then carefully pour it onto crushed ice.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate (B1210297) or DCM) (3x).

• Washing & Drying: Combine the organic extracts and wash them sequentially with water, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to isolate the desired regioisomer.

Visualizations

Caption: General experimental workflow for indanone synthesis via Friedel-Crafts acylation.

Caption: Key factors influencing regioselectivity in intramolecular Friedel-Crafts acylation.

Caption: Proposed reaction pathways for PPA-mediated synthesis of methoxy-indanones.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Non-Conventional Methodologies in the Synthesis of 1-Indanones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. d-nb.info [d-nb.info]
• 5. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 6. Indanone synthesis [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles | MDPI [mdpi.com]
• 9. An efficient synthesis of highly substituted indanones and chalcones promoted by superacid - RSC Advances (RSC Publishing) DOI:10.1039/C4RA04763J [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. research.rug.nl [research.rug.nl]
• 13. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Microwave-Assisted Synthesis of 5-Indanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the microwave-assisted synthesis of 5-Indanol, a method designed for improved efficiency over conventional approaches. 5-Indanol and its derivatives are valuable intermediates in the pharmaceutical and agrochemical industries, known for a range of biological activities including antimicrobial, anti-inflammatory, and antiviral properties.[1]

Overview of Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) utilizes microwave irradiation to heat reaction mixtures. Unlike conventional heating methods that transfer heat slowly from an external source, microwave energy directly interacts with polar molecules in the mixture, leading to rapid and uniform heating.[2][3] This technology can dramatically reduce reaction times, increase product yields, and improve purity by minimizing side reactions.[4][5][6] For the synthesis of 5-Indanol, this approach offers a significant improvement over traditional methods, such as the high-temperature fusion of indan-5-sulfonic acid potassium salt, which is often slow and energy-intensive.[7]

Experimental Protocols

This section details a proposed methodology for the microwave-assisted synthesis of 5-Indanol, adapted from the conventional alkaline fusion of indan-5-sulfonic acid potassium salt.

Materials:

• Indan-5-sulfonic acid potassium salt

• Potassium hydroxide (B78521) (KOH)

• Sodium acetate (B1210297) (NaOAc) (optional, as used in some conventional methods)

• Deionized water

• Hydrochloric acid (HCl), concentrated

• Chloroform (B151607) or other suitable organic solvent for extraction

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Microwave synthesis reactor with temperature and pressure controls

• Microwave process vial (e.g., 10-20 mL) with a magnetic stir bar

Procedure: Microwave-Assisted Hydrolysis of Indan-5-sulfonic acid K-salt

• Reactant Preparation: In a 10-20 mL microwave process vial, combine indan-5-sulfonic acid potassium salt (e.g., 1.0 g), pulverized potassium hydroxide (e.g., 2.5 g), and a minimal amount of water (e.g., 0.5 mL) to create a slurry. Add a magnetic stir bar.

• Vessel Sealing: Securely cap the reaction vessel. If the reaction is known to be sensitive to air, the vial can be flushed with an inert gas like nitrogen or argon before sealing.[8]

• Microwave Irradiation: Place the vial inside the microwave reactor cavity. Set the reaction parameters as follows:

  • Temperature: 280 °C (Ramp time: 5 minutes)

  • Hold Time: 10 minutes

  • Pressure: Monitor and maintain below the vessel's safety limit (typically up to 20 bar).

  • Stirring: Set to a high rate to ensure even heat distribution.

• Cooling: After the irradiation is complete, allow the vessel to cool to below 50 °C before opening to ensure any internal pressure has safely dissipated.

• Acidification: Carefully transfer the thickened reaction mixture to a beaker containing ice and slowly acidify with concentrated hydrochloric acid to a pH of approximately 1-2. This step should be performed in a fume hood as it is exothermic.

• Extraction: Transfer the acidified mixture to a separatory funnel and extract the 5-Indanol product with chloroform (3 x 25 mL).

• Washing and Drying: Combine the organic extracts and wash them with water (3 x 25 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator. The crude 5-Indanol can be further purified by vacuum distillation to yield the final product.

Data Presentation: Comparison of Synthesis Methods

The following table summarizes the key quantitative differences between the conventional and the proposed microwave-assisted synthesis of 5-Indanol.

Parameter	Conventional Method (Alkaline Fusion)[7]	Proposed Microwave-Assisted Method
Starting Material	Indan-5-sulfonic acid K-salt	Indan-5-sulfonic acid K-salt
Reagents	Potassium hydroxide, Sodium acetate	Potassium hydroxide
Temperature	275 - 285 °C	280 °C
Reaction Time	Several hours (until mixture thickens)	10 minutes (hold time)
Heating Method	Oil bath / Heating mantle	Microwave irradiation
Typical Yield	Good (exact % varies)	Potentially >85% (estimated)
Solvent	Minimal water	Minimal water (or solvent-free)

Mandatory Visualizations

Caption: Experimental workflow for the microwave-assisted synthesis of 5-Indanol.

Troubleshooting Guides

This guide addresses specific issues that may be encountered during the microwave-assisted synthesis of 5-Indanol.

Q1: My reaction yield is significantly lower than expected. What are the possible causes and solutions?

A1: Low yields are a common issue that can stem from several factors. A systematic approach is best for troubleshooting.[7]

• Possible Cause 1: Incomplete Reaction

  • Solution: The reaction may not have reached completion. Try extending the reaction hold time in increments of 5 minutes. Alternatively, you can increase the target temperature by 10-20 °C, but be mindful of potential decomposition.[8]

• Possible Cause 2: Reagent Quality

  • Solution: Ensure the potassium hydroxide is of high purity and has not absorbed significant amounts of atmospheric water or CO₂. Use freshly opened or properly stored reagents. The starting indan-5-sulfonic acid salt should also be pure and dry.

• Possible Cause 3: Inefficient Workup

  • Solution: During acidification, ensure the pH is low enough (pH 1-2) to fully protonate the phenoxide intermediate, making it soluble in the organic extraction solvent. Perform multiple, thorough extractions to ensure all product is recovered from the aqueous layer.

• Possible Cause 4: Non-uniform Heating

  • Solution: Ensure the magnetic stir bar is stirring vigorously throughout the reaction to avoid localized overheating or "hot spots," which can lead to decomposition.

Q2: I am observing significant charring or a dark, tar-like substance in the reaction vial. What should I do?

A2: Charring indicates product or starting material decomposition, which is often caused by excessive temperatures.

• Solution 1: Lower the Temperature: Reduce the target reaction temperature by 10-20 °C. While this may slightly increase the required reaction time, it can prevent decomposition.[8]

• Solution 2: Shorten the Reaction Time: It's possible the desired product forms quickly but then degrades upon prolonged heating at high temperatures. Monitor the reaction at shorter time intervals (e.g., 2, 5, and 8 minutes) to find the optimal time before decomposition becomes significant.[8]

• Solution 3: Use Pulsed Heating: If your microwave reactor allows, use a pulsed heating mode. This maintains the target temperature without continuous power delivery, which can help prevent thermal runaway and decomposition.

Q3: The pressure inside the reaction vessel is exceeding the safe limit. How can I manage this?

A3: High pressure is typically caused by the vaporization of solvent or the formation of gaseous byproducts at high temperatures.

• Solution 1: Reduce the Amount of Water: The protocol uses a minimal amount of water. If you are still experiencing high pressure, try reducing the water content further or attempting the reaction under solvent-free conditions.

• Solution 2: Decrease the Reaction Temperature: Lowering the temperature will reduce the vapor pressure of the water in the vial.

• Solution 3: Reduce Reactant Scale: Ensure you are not exceeding the recommended fill volume for the microwave vial (typically no more than 2/3 full) to leave sufficient headspace for pressure build-up.[8]

Caption: Troubleshooting decision tree for addressing low reaction yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using microwave synthesis for 5-Indanol? A1: The main advantages are a dramatic reduction in reaction time (from hours to minutes), potentially higher yields due to rapid heating and reduced side product formation, and improved energy efficiency compared to conventional high-temperature methods.[4][6]

Q2: Can I use a domestic microwave oven for this synthesis? A2: No. It is extremely dangerous and highly discouraged. Domestic microwave ovens lack the necessary temperature and pressure sensors, and cannot provide uniform heating, which can lead to vessel explosions and uncontrolled reactions.[9] Only use a dedicated laboratory-grade microwave reactor designed for chemical synthesis.

Q3: Why is this reaction performed at such a high temperature (280 °C)? A3: The cleavage of the sulfonate group from the aromatic ring and its substitution by a hydroxyl group (nucleophilic aromatic substitution) is a difficult reaction that requires a large amount of energy to overcome the activation barrier. High temperatures are necessary to drive this reaction to completion at a reasonable rate. Microwave reactors can safely achieve these temperatures in sealed vessels by superheating the reaction mixture well above its atmospheric boiling point.[4]

Q4: Is a solvent necessary for this reaction? A4: While a small amount of water is proposed in the protocol to facilitate mixing and ionic mobility, this reaction may also work under solvent-free conditions. In a solvent-free reaction, the reactants are heated directly. This is considered a "green chemistry" approach as it reduces solvent waste.[6] Optimization would be required to determine if yields are comparable without any solvent.

Q5: How does the polarity of the reaction mixture affect microwave heating? A5: Microwave heating efficiency depends on the ability of the substances in the reaction vessel to absorb microwave energy, which is related to their polarity (dielectric properties).[3] In this synthesis, potassium hydroxide and water are highly polar and will absorb microwave energy very efficiently, leading to rapid heating of the entire mixture. Even if a starting material is non-polar, a polar co-solvent or reagent can be used to effectively heat the system.[10]

References

• 1. ajpsonline.com [ajpsonline.com]
• 2. byjus.com [byjus.com]
• 3. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 4. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 6. bspublications.net [bspublications.net]
• 7. pp.bme.hu [pp.bme.hu]
• 8. mrlweb.mrl.ucsb.edu [mrlweb.mrl.ucsb.edu]
• 9. benchchem.com [benchchem.com]
• 10. Getting Started with Microwave Synthesis [cem.com]

Technical Support Center: Continuous Production of 5-Indanol via Flow Chemistry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing flow chemistry for the continuous production of 5-Indanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using flow chemistry for the synthesis of 5-Indanol?

A1: Flow chemistry offers several key advantages over traditional batch processing for this synthesis:

• Enhanced Safety: Continuous flow systems handle only small volumes of hazardous reagents, like hydrogen gas, at any given time, significantly reducing the risks associated with exothermic reactions and high pressures.[1][2]

• Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in flow reactors allows for precise temperature control and efficient mixing, leading to higher reaction rates and selectivity.[3][4]

• Increased Yield and Purity: Precise control over reaction parameters such as residence time, temperature, and pressure often results in higher yields and a cleaner product profile with fewer impurities.[4]

• Scalability: Scaling up production in a flow system can often be achieved by running the system for longer periods ("scaling out") or by using multiple reactors in parallel ("numbering up"), which can be more straightforward than scaling up batch reactors.[5]

• Automation: Continuous flow setups are well-suited for automation, allowing for unattended operation and consistent product quality.

Q2: What is a typical precursor and reaction for the continuous synthesis of 5-Indanol?

A2: The most common laboratory-scale approach is the catalytic hydrogenation of 5-indanone. In this reaction, a solution of 5-indanone is continuously mixed with a hydrogen source and passed through a heated reactor containing a heterogeneous catalyst.

Q3: Which catalysts are recommended for the continuous flow hydrogenation of 5-indanone to 5-Indanol?

A3: Heterogeneous catalysts are generally preferred for continuous flow applications due to their ease of separation from the product stream. Common choices for ketone hydrogenation include:

• Palladium on Carbon (Pd/C): A widely used and effective catalyst for this type of transformation.[6][7]

• Platinum on Carbon (Pt/C): Another excellent option, sometimes offering different selectivity compared to palladium.[7][8]

• Ruthenium on Carbon (Ru/C) or Alumina (Ru/Al2O3): Can also be highly effective, particularly when aromatic ring hydrogenation is a competing pathway to be avoided.[7][8]

• Raney Nickel (Ra-Ni): A cost-effective alternative, though it may require more careful handling.[1][6]

The choice of catalyst can significantly impact reaction efficiency and selectivity, and screening of different catalysts is often recommended.

Q4: How can I monitor the progress of my continuous flow reaction in real-time?

A4: Integrating in-line or at-line analytical techniques, often referred to as Process Analytical Technology (PAT), is crucial for real-time monitoring. Common methods include:

• In-line FTIR or Raman Spectroscopy: To monitor the disappearance of the ketone carbonyl peak and the appearance of the alcohol hydroxyl group.

• At-line HPLC or GC: Automated sampling can be set up to periodically analyze the reaction output for conversion and purity.

Troubleshooting Guides

Problem	Potential Cause	Suggested Solution
Low Conversion of 5-Indanone	Insufficient Residence Time: The reactants are not spending enough time in the catalyst bed.	Decrease the flow rate of the reactant solution or use a longer reactor coil to increase the residence time.[9]
Low Reaction Temperature: The activation energy for the reaction is not being met.	Gradually increase the reactor temperature. Be mindful that excessively high temperatures can lead to side reactions.
Low Hydrogen Pressure: Insufficient hydrogen concentration is limiting the reaction rate.	Increase the back-pressure in the system to increase the concentration of dissolved hydrogen.
Catalyst Deactivation: The catalyst has lost its activity due to poisoning or coking.	Flush the system and pack the reactor with fresh catalyst. Consider pre-treating the solvent and substrate to remove potential catalyst poisons.
Reactor Clogging	Precipitation of Starting Material or Product: 5-Indanone or 5-Indanol may have limited solubility in the chosen solvent at the operating temperature.	Use a solvent in which both the starting material and product are highly soluble. You may also consider gently heating the reagent lines.
Catalyst Bed Compaction: The catalyst particles are too fine or have broken down, leading to a high-pressure drop.	Use a catalyst with a larger and more uniform particle size. Pack the catalyst bed carefully to avoid excessive compression. Consider mixing the catalyst with an inert support like glass beads.[5]
Formation of Byproducts (e.g., Indane)	Over-hydrogenation: The reaction conditions are too harsh, leading to the reduction of the aromatic ring or hydrogenolysis of the hydroxyl group.	Decrease the reaction temperature and/or hydrogen pressure. Consider switching to a less active catalyst (e.g., moving from Pd to a more selective catalyst if ring hydrogenation is observed).[10]
Side Reactions: The starting material is undergoing other transformations.	Optimize the reaction temperature and residence time. Ensure the purity of the starting materials and solvents.
Inconsistent Results/Fluctuating Conversion	Unstable Flow Rates: The pumps are not delivering a consistent flow of reagents.	Ensure the pumps are properly primed and there are no air bubbles in the lines. Use high-quality, reliable pumps.
Temperature Fluctuations: The heating system for the reactor is not maintaining a stable temperature.	Use a reliable heating system (e.g., a column heater or an oil bath with good circulation) and ensure the temperature probe is placed correctly.
Gas-Liquid Slug Flow: Poor mixing of hydrogen and the liquid phase is leading to inconsistent reaction rates.	Use a static mixer before the reactor to ensure good mixing of the gas and liquid phases.[3]

Experimental Protocols & Data

Representative Experimental Protocol

The following is a representative protocol for the continuous hydrogenation of 5-indanone to 5-Indanol. Note: This is an illustrative example, and optimization will be required for specific laboratory setups.

• System Setup:

  • A stainless-steel tube packed with 10% Pd/C catalyst is used as the reactor.

  • Two HPLC pumps are used to deliver the 5-indanone solution and the solvent for system priming and flushing.

  • A gas mass flow controller is used to deliver hydrogen gas.

  • A T-mixer is used to combine the 5-indanone solution and hydrogen gas before the reactor.

  • A back-pressure regulator is installed after the reactor to maintain the desired system pressure.

• Reagent Preparation:

  • Prepare a 0.2 M solution of 5-indanone in methanol (B129727). Degas the solution by sparging with nitrogen.

• Reaction Execution:

  • Prime the system with methanol at a flow rate of 1.0 mL/min.

  • Heat the catalyst bed to 70 °C.

  • Pressurize the system to 10 bar with hydrogen.

  • Introduce hydrogen gas at a flow rate of 5 mL/min.

  • Switch the liquid feed from pure methanol to the 0.2 M 5-indanone solution at a flow rate of 0.5 mL/min.

  • Allow the system to reach a steady state (typically after 3-5 reactor volumes have passed).

  • Collect the product stream for analysis by GC or HPLC.

Representative Quantitative Data

The following table summarizes expected results for the continuous hydrogenation of 5-indanone under various conditions. These are representative values and will vary depending on the specific catalyst, reactor, and other experimental parameters.

Parameter	Condition A	Condition B	Condition C
Catalyst	10% Pd/C	5% Pt/C	5% Ru/C
Temperature (°C)	70	80	70
Pressure (bar)	10	15	10
Flow Rate (mL/min)	0.5	0.5	0.8
Residence Time (min)	10	10	6.25
5-Indanone Conversion (%)	>99	>99	95
5-Indanol Yield (%)	98	97	94
Selectivity (%)	99	98	99

Visualizations

Experimental Workflow for Continuous Hydrogenation

Caption: Workflow for the continuous hydrogenation of 5-indanone.

Troubleshooting Logic for Low Conversion

Caption: Decision tree for troubleshooting low conversion.

References

• 1. vapourtec.com [vapourtec.com]
• 2. Frontiers | Continuous Hydrogenation: Triphasic System Optimization at Kilo Lab Scale Using a Slurry Solution [frontiersin.org]
• 3. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 4. mdpi.com [mdpi.com]
• 5. thalesnano.com [thalesnano.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dynamic experiments in flow accelerate reaction network definition in a complex hydrogenation using catalytic static mixers - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00451A [pubs.rsc.org]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. BJOC - Continuous-flow processes for the catalytic partial hydrogenation reaction of alkynes [beilstein-journals.org]

Reference Data & Comparative Studies

A Comparative Analysis of 5-Indanol and 4-Indanol Bioactivity: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the known bioactivities of 5-Indanol and 4-Indanol. While direct comparative studies are limited in publicly available literature, this document synthesizes existing data and presents detailed experimental protocols to facilitate future comparative research.

Indanols, bicyclic aromatic compounds, serve as valuable scaffolds in medicinal chemistry. The seemingly subtle difference in the position of the hydroxyl group between 5-Indanol and 4-Indanol can lead to significant variations in their biological activities. Understanding these differences is crucial for structure-activity relationship (SAR) studies and the rational design of novel therapeutic agents.

Summary of Known Bioactivities

Current research suggests distinct, albeit not extensively compared, biological activities for 5-Indanol and 4-Indanol. 5-Indanol has been identified as a weak inhibitor of human melanoma tyrosinase.[1] It also serves as a chemical intermediate in the synthesis of compounds with demonstrated effects on blood pressure.[1] In contrast, 4-Indanol is broadly categorized as a bioactive molecule and an intermediate for drug development, with its specific biological targets less defined in the available literature.

Bioactivity	5-Indanol	4-Indanol
Enzyme Inhibition	Weak inhibitor of human melanoma tyrosinase.[1]	Data not readily available.
Cardiovascular Effects	Used as a reagent in the preparation of Sodium Indanylcarbinicillin, a compound shown to reduce blood pressure in mammals.[1]	Data not readily available.
Receptor Binding	Data not readily available.	Data not readily available.

Experimental Protocols for Comparative Analysis

To directly compare the bioactivities of 5-Indanol and 4-Indanol, a series of standardized in vitro and in vivo assays are required. The following protocols provide a framework for such a comparative study.

Tyrosinase Inhibition Assay

This assay is crucial to quantify and compare the inhibitory potency of 5-Indanol and 4-Indanol against tyrosinase, a key enzyme in melanin (B1238610) synthesis.

Materials and Reagents:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• 5-Indanol and 4-Indanol

• Kojic Acid (Positive Control)

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of mushroom tyrosinase in cold phosphate buffer.

  • Dissolve L-DOPA in phosphate buffer to a final concentration of 10 mM immediately before use.

  • Prepare stock solutions of 5-Indanol, 4-Indanol, and Kojic Acid in DMSO. Create serial dilutions to achieve a range of final assay concentrations. The final DMSO concentration should not exceed 1-2%.

• Assay Setup:

  • In a 96-well plate, add 20 µL of the test compound dilution (5-Indanol or 4-Indanol) or control to the respective wells.

  • Add 100 µL of phosphate buffer and 40 µL of the tyrosinase solution to each well.

  • Incubate the plate at 25°C for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 40 µL of the 10 mM L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm using a microplate reader in kinetic mode for a set period (e.g., 20-30 minutes).

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • Determine the percentage of inhibition for each concentration of the test compounds compared to the uninhibited control.

  • Calculate the IC50 value (the concentration of inhibitor that causes 50% inhibition) for both 5-Indanol and 4-Indanol.

References

• 1. giffordbioscience.com [giffordbioscience.com]

Validating the Structure of 5-Indanol: A Comparative Guide to ¹H and ¹³C NMR Spectroscopy

For Immediate Publication

[City, State] – [Date] – In the landscape of drug discovery and organic synthesis, unequivocal structural validation of novel and existing compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique for elucidating molecular structures. This guide provides a comprehensive comparison of experimental and predicted ¹H and ¹³C NMR data for 5-Indanol, a key intermediate in various synthetic pathways. Furthermore, we present a comparative overview with alternative analytical techniques and a detailed experimental protocol for NMR data acquisition, offering a valuable resource for researchers, scientists, and drug development professionals.

Unambiguous Structure Confirmation with NMR

The structural integrity of a molecule is fundamentally linked to its chemical and biological activity. NMR spectroscopy provides a detailed roadmap of a molecule's atomic connectivity by probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C. The chemical shift (δ), reported in parts per million (ppm), for each nucleus is highly sensitive to its local electronic environment, offering a unique fingerprint of the molecular structure.

To validate the structure of 5-Indanol, we have compiled and compared experimentally obtained ¹H and ¹³C NMR data with theoretically predicted values. This comparison serves as a robust method for confirming the correct assignment of all proton and carbon signals to their respective positions within the 5-Indanol molecule.

Data Presentation: Experimental vs. Predicted NMR Data

The following tables summarize the experimental ¹H and ¹³C NMR chemical shifts for 5-Indanol, obtained from the Spectral Database for Organic Compounds (SDBS), and the corresponding predicted values generated using an online NMR prediction tool. This side-by-side comparison allows for a direct assessment of the accuracy of the prediction and a high-confidence validation of the compound's structure.

Table 1: ¹H NMR Chemical Shift Data for 5-Indanol

Proton Assignment	Experimental δ (ppm)	Predicted δ (ppm)	Multiplicity	Integration
H-1, H-3 (Aliphatic CH₂)	2.86	2.85	Triplet	4H
H-2 (Aliphatic CH₂)	2.04	2.07	Quintet	2H
H-4 (Aromatic CH)	6.99	7.03	Doublet	1H
H-6 (Aromatic CH)	6.66	6.70	Doublet of Doublets	1H
H-7 (Aromatic CH)	6.61	6.65	Singlet	1H
OH	5.30	5.35	Singlet (broad)	1H

Table 2: ¹³C NMR Chemical Shift Data for 5-Indanol

Carbon Assignment	Experimental δ (ppm)	Predicted δ (ppm)
C-1, C-3 (Aliphatic CH₂)	32.2	32.5
C-2 (Aliphatic CH₂)	25.4	25.8
C-3a (Aromatic C)	145.9	146.2
C-4 (Aromatic CH)	124.7	125.0
C-5 (Aromatic C-OH)	154.4	154.8
C-6 (Aromatic CH)	112.9	113.2
C-7 (Aromatic CH)	109.8	110.1
C-7a (Aromatic C)	134.1	134.5

Comparison with Alternative Analytical Techniques

While NMR is a powerful tool for structural elucidation, a multi-technique approach often provides the most comprehensive characterization. Here, we briefly compare NMR with other common analytical methods.

Table 3: Comparison of Analytical Techniques for Structural Elucidation

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Detailed atomic connectivity, stereochemistry, and dynamic information.	Non-destructive, provides unambiguous structural information.	Lower sensitivity compared to MS, requires larger sample amounts.
Mass Spectrometry (MS)	Molecular weight and elemental composition.	High sensitivity, provides molecular formula.	Does not provide detailed connectivity information on its own.
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast and simple, good for identifying key functional groups.	Provides limited information on the overall molecular skeleton.
UV-Visible Spectroscopy	Information about conjugated systems.	High sensitivity for chromophores.	Limited applicability to non-conjugated systems.

Experimental Protocols

Standard Operating Procedure for ¹H and ¹³C NMR Spectroscopy

1. Sample Preparation:

• Dissolve approximately 5-10 mg of 5-Indanol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Ensure the sample is free of any particulate matter.

2. Instrument Setup:

• Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer's probe.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

• Tune and match the probe for both the ¹H and ¹³C frequencies.

3. ¹H NMR Data Acquisition:

• Set the appropriate spectral width (e.g., -2 to 12 ppm).

• Use a standard 90° pulse sequence.

• Set the number of scans to be acquired (typically 8-16 for a sample of this concentration).

• Set the relaxation delay (D1) to an appropriate value (e.g., 1-2 seconds).

• Acquire the Free Induction Decay (FID).

4. ¹³C NMR Data Acquisition:

• Set the appropriate spectral width (e.g., -10 to 220 ppm).

• Use a standard proton-decoupled pulse sequence (e.g., zgpg30).

• Set the number of scans to be acquired (typically 128-1024, depending on concentration and desired signal-to-noise ratio).

• Set the relaxation delay (D1) to 2 seconds.

• Acquire the FID.

5. Data Processing:

• Apply a Fourier transform to the acquired FIDs for both ¹H and ¹³C spectra.

• Phase the resulting spectra to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Integrate the peaks in the ¹H spectrum.

• Pick the peaks in both spectra to generate a peak list.

Mandatory Visualization

Caption: Workflow for the structural validation of 5-Indanol using NMR spectroscopy.

A Comparative Guide to Experimental and Theoretical Spectral Data of 5-Indanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental and theoretical spectral data for 5-Indanol (CAS: 1470-94-6), a key intermediate in pharmaceutical synthesis. By cross-referencing empirical data with computational predictions, researchers can achieve a higher degree of confidence in structural elucidation and quality control. This document outlines the spectral characteristics of 5-Indanol in Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols.

Workflow for Spectral Analysis and Verification

The following diagram illustrates the logical workflow for identifying a chemical structure by comparing experimentally acquired data with theoretical predictions.

Caption: Workflow for cross-referencing spectral data.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides information on the chemical environment of hydrogen atoms in a molecule. The spectrum of 5-Indanol is characterized by signals from the aromatic ring, the aliphatic ring, and the hydroxyl group.

Data Presentation: ¹H NMR Chemical Shifts (δ) in ppm

Proton Assignment	Experimental (CDCl₃)	Theoretical (Predicted)	Multiplicity	Integration
H-1, H-3 (Aliphatic)	~2.88	2.8 - 3.0	Triplet (t)	4H
H-2 (Aliphatic)	~2.07	2.0 - 2.2	Quintet (quin)	2H
H-4 (Aromatic)	~7.05	6.9 - 7.1	Doublet (d)	1H
H-6 (Aromatic)	~6.70	6.6 - 6.8	Doublet of Doublets (dd)	1H
H-7 (Aromatic)	~6.79	6.7 - 6.9	Doublet (d)	1H
-OH (Hydroxyl)	~4.75	Variable	Singlet (s)	1H

Note: Experimental values are approximate and sourced from spectral databases.[1] Theoretical predictions are based on established chemical shift principles for aromatic and aliphatic systems.[2][3][4][5][6]

Discussion: The experimental and theoretical data show strong agreement. The downfield shifts of the aromatic protons (H-4, H-6, H-7) are characteristic of their attachment to an electron-rich benzene (B151609) ring. The aliphatic protons (H-1, H-2, H-3) appear upfield, consistent with saturated sp³-hybridized carbons. The hydroxyl proton signal is a singlet and its chemical shift can vary with concentration and solvent due to hydrogen bonding.

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh 5-20 mg of 5-Indanol and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[7] Tetramethylsilane (TMS) is often pre-added to the solvent by the manufacturer to serve as an internal reference standard (δ = 0.00 ppm).

• Filtration: To remove any particulate matter which can degrade spectral quality, filter the solution through a pipette plugged with glass wool or a Kimwipe directly into a clean, dry 5 mm NMR tube.[8][9]

• Spectrometer Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it into the magnet.

• Acquisition: The spectrometer locks onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field. The magnetic field is then shimmed to maximize homogeneity.[7] A standard one-pulse ¹H acquisition experiment is run, typically involving multiple scans that are averaged to improve the signal-to-noise ratio.

• Processing: The resulting Free Induction Decay (FID) is Fourier-transformed to generate the frequency-domain NMR spectrum. Phase and baseline corrections are applied, and the spectrum is referenced to the TMS signal.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy identifies the different chemical environments of carbon atoms. Due to the symmetry of 5-Indanol, seven distinct carbon signals are expected.

Data Presentation: ¹³C NMR Chemical Shifts (δ) in ppm

Carbon Assignment	Experimental (CDCl₃)	Theoretical (Predicted)
C-1, C-3 (Aliphatic)	~32.2	30 - 35
C-2 (Aliphatic)	~25.5	24 - 28
C-3a (Aromatic)	~144.5	142 - 146
C-4 (Aromatic)	~109.8	108 - 112
C-5 (Aromatic)	~153.8	152 - 156
C-6 (Aromatic)	~112.5	111 - 115
C-7 (Aromatic)	~124.9	123 - 127
C-7a (Aromatic)	~131.7	130 - 134

Note: Experimental data sourced from PubChem and other spectral databases.[10] Theoretical predictions are based on online prediction tools and additivity rules.[11][12][13][14][15]

Discussion: The predicted chemical shifts align well with the experimental data. The C-5 carbon, bonded to the electronegative oxygen atom, is the most downfield (deshielded) signal in the aromatic region. The aliphatic carbons (C-1, C-2, C-3) are significantly more shielded and appear upfield.

Experimental Protocol: ¹³C NMR

The protocol for ¹³C NMR is similar to that for ¹H NMR, with a few key differences:

• Sample Concentration: A higher concentration of the sample is often required (e.g., 20-50 mg in 0.6-0.7 mL of solvent) due to the low natural abundance of the ¹³C isotope.[7]

• Acquisition: ¹³C experiments require significantly more scans to achieve an adequate signal-to-noise ratio. A proton-decoupled experiment is typically performed to simplify the spectrum, resulting in each unique carbon appearing as a singlet.

• Processing: The processing steps are analogous to ¹H NMR, with the Fourier transform converting the time-domain data into the final spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, causing vibrations of its chemical bonds. The resulting spectrum reveals the functional groups present.

Data Presentation: Key IR Absorption Bands (cm⁻¹)

Vibrational Mode	Experimental Range (cm⁻¹)	Theoretical Range (cm⁻¹)	Intensity
O-H Stretch (Hydrogen-bonded)	3200 - 3400	3200 - 3600	Strong, Broad
C-H Stretch (Aromatic, sp²)	3000 - 3100	3000 - 3100	Medium
C-H Stretch (Aliphatic, sp³)	2850 - 3000	2850 - 2960	Strong
C=C Stretch (Aromatic Ring)	1450 - 1600	1450 - 1600	Medium
C-O Stretch (Phenol)	1200 - 1260	1200 - 1300	Strong

Note: Experimental data is a composite from various techniques (ATR, KBr pellet).[16][17] Theoretical ranges are based on standard functional group correlation tables.[18][19][20]

Discussion: The experimental spectrum of 5-Indanol clearly confirms its structure. A prominent, broad absorption band above 3200 cm⁻¹ is indicative of the hydroxyl (-OH) group, with the broadening caused by hydrogen bonding. The presence of both sp² (aromatic) and sp³ (aliphatic) C-H stretches is confirmed by peaks just above and below 3000 cm⁻¹, respectively. Absorptions in the 1450-1600 cm⁻¹ region correspond to the carbon-carbon double bonds of the aromatic ring.

Experimental Protocol: FTIR (ATR Method)

Attenuated Total Reflectance (ATR) is a common technique that requires minimal sample preparation.[21][22]

• Background Scan: Before analyzing the sample, a background spectrum is collected. This measures the ambient environment (e.g., CO₂, water vapor) and the ATR crystal, allowing it to be subtracted from the sample spectrum.[23][24]

• Sample Application: A small amount of solid 5-Indanol powder is placed directly onto the ATR crystal (commonly diamond).

• Pressure Application: A pressure arm is lowered onto the sample to ensure firm, uniform contact between the sample and the crystal surface.

• Spectrum Acquisition: The IR beam is directed through the crystal. An evanescent wave penetrates a few micrometers into the sample, where absorption occurs. The reflected beam is sent to the detector, and the data is processed via Fourier transform to generate the absorbance spectrum.

• Cleaning: The crystal is cleaned thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and sorts the ions based on their mass-to-charge ratio (m/z). Electron Ionization (EI) is a common method that causes fragmentation, providing a molecular fingerprint.

Data Presentation: Key Mass Spectrometry Peaks (m/z)

Ion	Experimental m/z	Theoretical m/z (Predicted)	Interpretation
[M]⁺˙	134	134	Molecular Ion (C₉H₁₀O⁺˙)
[M - H]⁺	133	133	Loss of a hydrogen radical
[M - C₂H₄]⁺˙	106	106	Loss of ethene via retro-Diels-Alder reaction
[M - C₂H₅]⁺	105	105	Loss of an ethyl radical from the aliphatic ring

Note: Experimental data from GC-MS analysis.[10] The molecular weight of 5-Indanol is 134.18 g/mol . Theoretical predictions are based on common fragmentation pathways for aromatic and cyclic compounds.[25][26][27][28]

Discussion: The mass spectrum shows a clear molecular ion peak at m/z 134, confirming the molecular weight of 5-Indanol. The base peak at m/z 133 is likely due to the loss of a benzylic proton, forming a stable cation. Significant fragmentation involving the aliphatic ring, such as the loss of an ethyl radical (m/z 105), is also observed and consistent with theoretical fragmentation patterns.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: For a volatile compound like 5-Indanol, the sample is typically introduced via Gas Chromatography (GC-MS) or a direct insertion probe. In GC-MS, the compound is first vaporized and separated from other components before entering the ion source.

• Ionization: In the EI source, the gaseous sample molecules are bombarded by a high-energy electron beam (typically 70 eV). This collision is energetic enough to eject an electron from the molecule, forming a positively charged molecular ion ([M]⁺˙).[29][30][31][32]

• Fragmentation: The excess energy imparted during ionization causes the molecular ions to break apart into smaller, charged fragments and neutral radicals. This fragmentation is highly reproducible.[27]

• Acceleration: The newly formed positive ions (both molecular and fragment ions) are accelerated by an electric field into the mass analyzer.

• Mass Analysis: The mass analyzer (e.g., a quadrupole or time-of-flight tube) separates the ions based on their mass-to-charge (m/z) ratio.

• Detection: An electron multiplier or similar detector records the abundance of ions at each m/z value, generating the mass spectrum.

References

• 1. 5-INDANOL(1470-94-6) 1H NMR [m.chemicalbook.com]
• 2. Visualizer loader [nmrdb.org]
• 3. PROSPRE [prospre.ca]
• 4. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 5. Predict 1H proton NMR spectra [nmrdb.org]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. sites.bu.edu [sites.bu.edu]
• 9. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 10. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Visualizer loader [nmrdb.org]
• 12. CASPRE [caspre.ca]
• 13. Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 14. scribd.com [scribd.com]
• 15. virtual Chemistry 3D - NMR predictor [vchem3d.univ-tlse3.fr]
• 16. dev.spectrabase.com [dev.spectrabase.com]
• 17. dev.spectrabase.com [dev.spectrabase.com]
• 18. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
• 19. ejournal.upi.edu [ejournal.upi.edu]
• 20. youtube.com [youtube.com]
• 21. jascoinc.com [jascoinc.com]
• 22. edinst.com [edinst.com]
• 23. whitebearphotonics.com [whitebearphotonics.com]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. chem.libretexts.org [chem.libretexts.org]
• 26. researchgate.net [researchgate.net]
• 27. chemguide.co.uk [chemguide.co.uk]
• 28. chem.libretexts.org [chem.libretexts.org]
• 29. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 30. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 31. chem.libretexts.org [chem.libretexts.org]
• 32. Ionization Modes: EI : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Comparing the efficacy of different synthetic routes to 5-Indanol

For researchers and professionals in drug development, the efficient synthesis of key intermediates is paramount. 5-Indanol, a crucial building block in the synthesis of various pharmaceuticals, can be prepared through several synthetic pathways. This guide provides an objective comparison of the most common routes, supported by experimental data and detailed protocols, to aid in the selection of the most suitable method for a given application.

Comparison of Synthetic Routes

The efficacy of a synthetic route is determined by several factors, including overall yield, purity of the final product, reaction time, cost, and safety. Below is a summary of the key quantitative data for two primary synthetic routes to 5-Indanol.

Parameter	Route 1: From Cinnamic Acid	Route 2: From Indan (B1671822)
Starting Material	Cinnamic Acid	Indan
Number of Steps	5	2
Overall Yield	~38%	Not explicitly stated, but likely higher due to fewer steps
Key Intermediates	β-Phenylpropionic acid, 1-Indanone, Indan, Indan-5-sulfonic acid	Indan-5-sulfonic acid
Reagents & Conditions	Pd/C, H2; Polyphosphoric acid; Hydrazine (B178648) hydrate, KOH; Conc. H2SO4; KOH, NaOH	Conc. H2SO4; KOH, NaOH
Advantages	Readily available starting material, well-documented procedure.[1]	Fewer steps, potentially higher overall yield.[2]
Disadvantages	Multi-step process leading to lower overall yield.	Requires handling of indan, which can be expensive.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Route 1: Multi-Step Synthesis from Cinnamic Acid

This five-step synthesis provides a reliable method for producing 5-Indanol from the readily available starting material, cinnamic acid.[1]

Step 1: Hydrogenation of Cinnamic Acid to β-Phenylpropionic Acid

• Procedure: A mixture of cinnamic acid (29.6 g, 0.2 mol), potassium hydroxide (B78521) (11.8 g, 0.21 mol), and 400 cm³ of water is prepared. To this, 1.0 g of 3% palladium on activated carbon is added, and the mixture is heated to 100°C with stirring. The reaction is monitored until the absorption of hydrogen ceases. The hot reaction mixture is then filtered, and the filtrate is acidified with concentrated hydrochloric acid. The precipitated β-phenylpropionic acid is filtered, washed with water, and dried.

• Yield: 94.9%[1]

Step 2: Cyclization of β-Phenylpropionic Acid to 1-Indanone

• Procedure: To 30.0 g (0.2 mol) of β-phenylpropionic acid, 150 g of polyphosphoric acid is added. The reaction mixture is heated to 70-80°C with stirring and maintained at this temperature for two hours. The mixture is then poured onto ice, and the resulting crystals are filtered, washed with water until neutral, and dried in a vacuum. The crude product is purified by vacuum distillation.

• Yield: 80%[1]

Step 3: Reduction of 1-Indanone to Indan

• Procedure: A mixture of 26.4 g (0.2 mol) of 1-indanone, 28.9 g (0.6 mol) of 85% hydrazine hydrate, 44.8 g (0.8 mol) of pulverized potassium hydroxide, and 200 cm³ of diethylene glycol is boiled for two hours. The water and excess hydrazine are distilled off. The reaction is continued until nitrogen gas evolution ceases. The residue is diluted with an equal volume of water, and the pH is adjusted to 7 with concentrated hydrochloric acid. The resulting solution is subjected to vacuum distillation. The distillates are combined and extracted with chloroform. The organic phase is washed with water, dried over magnesium sulfate, and the solvent is evaporated to yield indan.

• Yield: 74.5%[1]

Step 4: Sulfonation of Indan to Indan-5-sulfonic Acid

• Procedure: To 11.8 g (0.1 mol) of indan, 12.0 g (0.12 mol) of concentrated sulfuric acid is added dropwise at room temperature with mixing. The mixture is gradually heated to 100°C and then cooled to 10°C. 5 cm³ of water is added, and the mixture is kept at 0-5°C for 24 hours to allow for precipitation. The resulting indan-5-sulfonic acid trihydrate is filtered and dried.

• Yield: 71.7%[1]

Step 5: Alkali Fusion of Indan-5-sulfonic Acid to 5-Indanol

• Procedure: A mixture of 50 g of potassium hydroxide, 7.5 g of sodium acetate, and 1.5 cm³ of water is heated to 275°C. 23.6 g (0.1 mol) of indan-5-sulfonic acid potassium salt is added in small portions, maintaining the temperature between 275-285°C until the mixture thickens. After cooling, the solid is dissolved in 500 cm³ of water, and the pH is adjusted to 5-6 with concentrated hydrochloric acid. The aqueous solution is extracted with ether. The combined ether extracts are washed with a 10% sodium hydroxide solution. The alkaline extract is then acidified with concentrated hydrochloric acid and extracted with ether. The final ether extract is washed with water, dried over sodium sulfate, and the solvent is evaporated. The crude 5-indanol is purified by vacuum distillation.

• Yield: 80%[1]

Route 2: Sulfonation-Alkali Fusion of Indan

This two-step route is a more direct method for the synthesis of 5-Indanol, starting from indan.[2]

Step 1: Sulfonation of Indan

• Procedure: To 11.8 g (0.1 mol) of indan, 12.0 g (0.12 mol) of concentrated sulfuric acid is added dropwise at room temperature while stirring. The mixture is then heated to 100°C for a period of time to ensure complete sulfonation. After cooling, the reaction mixture is carefully diluted with water to precipitate the indan-5-sulfonic acid. The precipitate is filtered and washed with cold water.

• Yield: 71.7% (for the formation of indan-5-sulfonic acid trihydrate as per the cinnamic acid route)[1]

Step 2: Alkali Fusion of Indan-5-sulfonic Acid

• Procedure: The dried indan-5-sulfonic acid is mixed with a significant excess of a mixture of potassium hydroxide and sodium hydroxide. The mixture is heated to a high temperature (typically 275-300°C) to induce fusion. The reaction is maintained at this temperature until the conversion to the phenoxide is complete. The reaction mass is then cooled and dissolved in water. The aqueous solution is acidified with a strong acid (e.g., hydrochloric acid or sulfuric acid) to precipitate the crude 5-indanol. The product is then collected by filtration and purified by crystallization or vacuum distillation.[1]

• Yield: ~80% (based on the final step of the cinnamic acid route)[1]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthetic routes to 5-Indanol.

Caption: Multi-step synthesis of 5-Indanol from Cinnamic Acid.

Caption: Direct synthesis of 5-Indanol from Indan.

Conclusion

The choice between these synthetic routes will depend on the specific needs of the researcher or organization. The multi-step synthesis from cinnamic acid is a well-established and documented procedure, making it a reliable choice when the starting material is readily available and a lower overall yield is acceptable. The more direct route from indan offers the potential for a higher overall yield due to fewer synthetic steps. However, the availability and cost of indan may be a limiting factor. For large-scale production, a thorough cost-benefit analysis of both routes is recommended. Both methods require careful handling of corrosive and hazardous reagents, and appropriate safety precautions must be taken.

References

• 1. pp.bme.hu [pp.bme.hu]
• 2. 5-INDANOL | 1470-94-6 [chemicalbook.com]

A Comparative Analysis of the Biological Activity of 5-Indanol and its Methoxy Analogue in Melanogenesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of 5-Indanol and its methoxy (B1213986) analogue, 5-methoxyindanol, with a focus on their potential roles as modulators of melanogenesis. The information presented herein is a synthesis of available experimental data and established structure-activity relationships for tyrosinase inhibitors.

Introduction

The regulation of melanin (B1238610) production, or melanogenesis, is a critical area of research in dermatology and cosmetology. The enzyme tyrosinase plays a pivotal, rate-limiting role in this process. Consequently, the identification and characterization of novel tyrosinase inhibitors are of significant interest for the development of skin-lightening agents and treatments for hyperpigmentation disorders. Indole derivatives and their bioisosteres, such as indanols, have been investigated for their diverse biological activities. This guide focuses on a comparative analysis of 5-Indanol (5-hydroxyindan) and its corresponding methoxy analogue, 5-methoxyindanol, to elucidate the impact of substituting a hydroxyl group with a methoxy group on their tyrosinase inhibitory potential.

Data Presentation

Compound	Target	Assay Type	Substrate	Quantitative Data (IC50)	Potency
5-Indanol	Human Melanoma Tyrosinase	Enzyme Inhibition	L-DOPA	> 1000 µM	Weak Inhibitor
5-Methoxyindanol	Human Melanoma Tyrosinase	Enzyme Inhibition	L-DOPA	Not Experimentally Determined (Hypothesized to be a weak inhibitor or inactive)	-

Biological Activity Comparison

5-Indanol: Experimental evidence demonstrates that 5-Indanol is a weak inhibitor of human melanoma tyrosinase, with a half-maximal inhibitory concentration (IC50) greater than 1000 µM. Kinetic analysis of structurally related hydroxyindoles suggests that the inhibition of tyrosinase by these compounds is competitive with respect to the substrate L-DOPA. The phenolic hydroxyl group is a common feature in many tyrosinase inhibitors, as it can chelate the copper ions in the active site of the enzyme. However, the overall structure and electronic properties of the molecule also play a crucial role in determining its inhibitory potency.

5-Methoxyindanol: Direct experimental data on the tyrosinase inhibitory activity of 5-methoxyindanol is currently unavailable. However, based on structure-activity relationship (SAR) studies of numerous tyrosinase inhibitors, a prediction of its activity can be made. The replacement of a phenolic hydroxyl group with a methoxy group generally leads to a significant reduction or complete loss of tyrosinase inhibitory activity. This is because the methoxy group is a much weaker metal chelator compared to the hydroxyl group. Therefore, it is hypothesized that 5-methoxyindanol would be an even weaker inhibitor than 5-Indanol, or potentially inactive, as it lacks the key hydroxyl group for effective interaction with the tyrosinase active site.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are standard methods used to assess the anti-melanogenic potential of chemical compounds.

Mushroom Tyrosinase Inhibition Assay (In Vitro)

This assay is a common initial screening method to evaluate the potential of a compound to inhibit tyrosinase activity.

Materials and Reagents:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Test compounds (5-Indanol, 5-methoxyindanol)

• Kojic Acid (Positive Control)

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of mushroom tyrosinase in cold phosphate buffer.

  • Prepare a stock solution of L-DOPA in phosphate buffer immediately before use.

  • Dissolve the test compounds and kojic acid in DMSO to create stock solutions. Prepare serial dilutions to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1-2%.

• Assay Protocol:

  • In a 96-well plate, add 20 µL of the test compound dilution, 140 µL of phosphate buffer, and 20 µL of the tyrosinase solution to the test wells.

  • For the control wells, add 20 µL of DMSO (or the vehicle used for the test compounds), 140 µL of phosphate buffer, and 20 µL of the tyrosinase solution.

  • For the blank wells, add 20 µL of the test compound dilution and 160 µL of phosphate buffer (no enzyme).

  • Pre-incubate the plate at 25°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of the L-DOPA solution to all wells.

  • Immediately measure the absorbance at 475 nm using a microplate reader in kinetic mode for 20-30 minutes, taking readings every minute.

• Data Analysis:

  • Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • The percentage of tyrosinase inhibition is calculated using the following formula: % Inhibition = [(V_control - V_sample) / V_control] * 100

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor and fitting the data to a dose-response curve.

Melanin Content Assay in B16F10 Melanoma Cells (Cell-Based)

This assay quantifies the effect of a test compound on melanin production in a cellular context.

Materials and Reagents:

• B16F10 mouse melanoma cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Test compounds (5-Indanol, 5-methoxyindanol)

• α-Melanocyte-Stimulating Hormone (α-MSH) (optional, to stimulate melanogenesis)

• Phosphate-Buffered Saline (PBS)

• 1 N NaOH with 10% DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed B16F10 cells in a 24-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for 48-72 hours. A vehicle control (e.g., DMSO) should be included. α-MSH can be added to stimulate melanin production.

• Melanin Extraction:

  • After the treatment period, wash the cells twice with PBS.

  • Lyse the cells by adding 200 µL of 1 N NaOH with 10% DMSO to each well.

  • Incubate the plate at 80°C for 1 hour to solubilize the melanin.

• Quantification:

  • Transfer 100 µL of the lysate from each well to a 96-well plate.

  • Measure the absorbance at 405 nm using a microplate reader.

  • The melanin content can be normalized to the total protein content of the cells (determined by a separate protein assay like BCA or Bradford) to account for any effects on cell proliferation.

• Data Analysis:

  • The melanin content is expressed as a percentage of the vehicle-treated control.

Visualizations

To aid in the understanding of the concepts discussed, the following diagrams have been generated.

Caption: Simplified overview of the melanogenesis pathway and the point of inhibition.

Caption: Workflow for tyrosinase inhibition and melanin content assays.

Conclusion

In Vitro Anticancer Potential of Indane and Indanone Derivatives: A Comparative Analysis

This guide summarizes the cytotoxic activities of various indane and indanone derivatives against a panel of human cancer cell lines, presenting the data in a clear, comparative format. Detailed experimental protocols for the cited assays are provided to ensure reproducibility and facilitate further research. Additionally, signaling pathways and experimental workflows are visualized using diagrams to enhance understanding of the potential mechanisms of action.

Comparative Cytotoxicity of Indane and Indanone Derivatives

The following tables summarize the in vitro anticancer activity, expressed as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro), of various indane and indanone derivatives against several human cancer cell lines.

Derivative	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Indane Scaffold Derivative (012L)	SKBR3 (Breast)	1.04	Tamoxifen	-
A549 (Lung)	14.9	Tamoxifen	-
DU145 (Prostate)	26.9	Tamoxifen	-
MCF7 (Breast)	35.7	Tamoxifen	-
Indan-1-one	SKBR3 (Breast)	>100	-	-
A549 (Lung)	>100	-	-
MCF7 (Breast)	>100	-	-
DU145 (Prostate)	40.88	-	-
Thiazolyl Hydrazone Indanone Derivative (ITH-6)	HT-29 (Colorectal)	0.44	Irinotecan	-
COLO 205 (Colorectal)	0.98	Irinotecan	-
KM 12 (Colorectal)	0.41	Irinotecan	-
Gallic Acid Based Indanone Derivative	MCF-7 (Breast)	-	-	-

Note: A lower IC50 value indicates a more potent compound.

Experimental Protocols

Cell Culture and Maintenance

Human cancer cell lines, including SKBR3, MCF7, DU145 (prostate), and A549 (lung), were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% L-Glutamine. A549 lung carcinoma cells were also grown in Dulbecco's Modified Eagle's Medium with 5% FBS. All cell lines were maintained in a humidified incubator at 37°C with a 5% CO2 atmosphere.[1]

Cytotoxicity Assays

Cells were incubated with the test compounds for 5 days. Following incubation, the medium was removed, and the cells were washed with phosphate-buffered saline (PBS). A freshly prepared phosphatase substrate (10 mM p-nitrophenol phosphate (B84403) in 0.1 M sodium acetate, 0.1% Triton X-100, pH 5.5) was added to each well. The plates were incubated in the dark at 37°C for 1 hour. The reaction was terminated by the addition of 1 M NaOH, and the absorbance was measured at 405 nm with a reference wavelength of 620 nm.[1]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. Details of the specific protocol for the thiazolyl hydrazone indanone derivatives were not provided in the source material. However, a general protocol involves seeding cells in a 96-well plate, treating them with various concentrations of the test compound, and incubating for a specified period. MTT reagent is then added, and the resulting formazan (B1609692) crystals are solubilized for absorbance measurement, which correlates with the number of viable cells.

Potential Mechanisms of Action and Signaling Pathways

Research into the mechanisms of action of these indane and indanone derivatives suggests their involvement in several key cellular processes that are critical for cancer cell survival and proliferation.

Induction of Apoptosis

Several of the tested indane scaffold compounds were found to induce apoptosis, or programmed cell death, in cancer cells.[1] The precise signaling pathways leading to apoptosis were not fully elucidated in the available literature but represent a critical area for future investigation.

Caption: Proposed pathway for apoptosis induction by indanone derivatives.

Modulation of Reactive Oxygen Species (ROS)

The novel indane scaffold derivatives demonstrated an ability to either inhibit the production of reactive oxygen species (ROS) or act as free radical scavengers.[1] ROS are highly reactive molecules that can damage DNA, proteins, and lipids, and their levels are often dysregulated in cancer cells.

Cell Cycle Arrest

A gallic acid-based indanone derivative was shown to inhibit the G2/M phase of the cell cycle and induce apoptosis in human breast cancer MCF-7 cells.[1] This suggests that the compound interferes with the cell's ability to divide and proliferate. The thiazolyl hydrazone indanone derivative, ITH-6, also demonstrated cell cycle arrest at the G2/M phase.

Caption: G2/M cell cycle arrest induced by indanone derivatives.

Inhibition of Tubulin Polymerization

The anticancer activity of a gallic acid-based indanone derivative was linked to its antitubulin effect, specifically the inhibition of the tubulin polymerase enzyme.[1] Tubulin is a key component of microtubules, which are essential for cell division. The thiazolyl hydrazone indanone derivative, ITH-6, also showed inhibition of tubulin polymerization.

Anti-angiogenic Activity

The gallic acid-based indanone derivative was also found to suppress key regulators of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[1]

Experimental Workflow

The general workflow for the in vitro evaluation of these novel compounds is outlined below.

Caption: General experimental workflow for in vitro anticancer testing.

References

• 1. arrow.tudublin.ie [arrow.tudublin.ie]

A Head-to-Head Comparison of Catalysts for Indanone Synthesis: A Guide for Researchers

For researchers, scientists, and drug development professionals, the synthesis of the 1-indanone (B140024) core is a critical step in the creation of a wide array of pharmaceuticals and biologically active molecules. This guide provides an objective, data-driven comparison of prevalent catalytic systems for indanone synthesis, offering insights into their performance, substrate scope, and operational requirements.

The construction of the indanone framework can be achieved through various synthetic strategies, each with its own set of advantages and limitations. This comparison focuses on four major catalytic approaches: classical Friedel-Crafts acylation, transition-metal-catalyzed reactions, Nazarov cyclization, and emerging photocatalytic methods. The selection of an optimal catalyst is often a trade-off between efficiency, functional group tolerance, cost, and the desired complexity of the final product.

Comparative Performance of Catalytic Systems

The following table summarizes the quantitative performance of representative catalysts for the synthesis of 1-indanones. Direct comparison of turnover number (TON) and turnover frequency (TOF) is often challenging due to variations in reporting standards across different studies.

Catalytic Method	Catalyst/Reagent	Starting Material	Yield (%)	Enantiomeric Excess (ee %)	Reaction Conditions	Reference
Friedel-Crafts Acylation	AlCl₃	3-Phenylpropionic acid chloride	90	N/A	Benzene (B151609), rt
Polyphosphoric acid (PPA)	3-(p-tolyl)propanoic acid	High	N/A	80-90 °C, 30-60 min
NbCl₅	3,3-Dimethylacrylic acid & Toluene (B28343)	78	N/A	CH₂Cl₂, rt, 2h
Triflic Acid (TfOH)	3-Arylpropionic acids	Up to 100	N/A	CH₂Cl₂, 80 °C, MW
Palladium-Catalyzed	Pd(OAc)₂/dppp (B1165662)	o-Bromobenzaldehyde & 2-Hydroxyethyl vinyl ether	85	N/A	Ethylene glycol, 115 °C, 16h
Rhodium-Catalyzed	[Rh(cod)Cl]₂/MonoPhos	Pinacolborane chalcone (B49325) derivative	High	Up to 99	Toluene, 100 °C
Nazarov Cyclization	Trifluoroacetic acid (TFA)	Chalcone derivative	High	N/A	120 °C, 20 min, MW
Cu(OTf)₂/(R,R)-Ph-BOX	Chalcone derivative	Good	Up to 95	DCE, 80 °C
Photocatalytic	Ru(bpy)₃Cl₂	2-(Allyloxy)benzaldehyde (B1266654) & Diazo ester	77	N/A	MeOH/H₂O, Blue LEDs, rt, 3h
TBPDT	Benzaldehyde & Phenylacetylene	63	N/A	365 nm light, 60 °C

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility.

Friedel-Crafts Acylation using Aluminum Chloride

This protocol describes the classical synthesis of 1-indanone from 3-phenylpropionic acid chloride.

Materials:

• 3-Phenylpropionic acid chloride

• Aluminum chloride (AlCl₃)

• Anhydrous benzene

• Hydrochloric acid (10% aqueous solution)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• A solution of 3-phenylpropionic acid chloride (1.0 eq) in anhydrous benzene is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• The solution is cooled to 0 °C in an ice bath.

• Aluminum chloride (1.1 eq) is added portion-wise to the stirred solution over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction is quenched by carefully pouring the mixture over crushed ice and 10% HCl.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography to yield 1-indanone.

Palladium-Catalyzed Heck-Aldol Annulation

This one-pot protocol details the synthesis of a 3-hydroxy-1-indanone (B1295786) derivative.

Materials:

• o-Bromobenzaldehyde

• 2-Hydroxyethyl vinyl ether

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Triethylamine (B128534) (Et₃N)

• Ethylene glycol (EG)

• Hydrochloric acid (3 M)

Procedure:

• To a Schlenk tube are added o-bromobenzaldehyde (1.0 eq), Pd(OAc)₂ (1.5 mol%), and dppp (1.5 mol%).

• The tube is evacuated and backfilled with an inert atmosphere (e.g., argon).

• Ethylene glycol, 2-hydroxyethyl vinyl ether (1.5 eq), and triethylamine (1.5 eq) are added via syringe.

• The reaction mixture is heated to 115 °C and stirred for 16 hours.

• After cooling to room temperature, 3 M HCl is added, and the mixture is stirred for 1 hour.

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Enantioselective Rhodium-Catalyzed Intramolecular 1,4-Addition

This protocol describes the synthesis of chiral 3-aryl-1-indanones.

Materials:

• Pinacolborane chalcone derivative

• [Rh(cod)Cl]₂

• MonoPhos (chiral ligand)

• Anhydrous toluene

Procedure:

• In a glovebox, [Rh(cod)Cl]₂ (2.5 mol%) and MonoPhos (5.5 mol%) are dissolved in anhydrous toluene in a reaction vial.

• The mixture is stirred at room temperature for 30 minutes to form the active catalyst.

• The pinacolborane chalcone derivative (1.0 eq) is added to the vial.

• The vial is sealed and heated to 100 °C. The reaction progress is monitored by TLC or GC.

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed in vacuo.

• The residue is purified by flash column chromatography on silica gel to afford the enantioenriched 3-aryl-1-indanone. The enantiomeric excess is determined by chiral HPLC analysis.

Photocatalytic Radical Cascade Cyclization

This protocol outlines the synthesis of an indanone derivative using a ruthenium-based photocatalyst.

Materials:

• 2-(Allyloxy)benzaldehyde

• Diazo ester

• Ru(bpy)₃Cl₂·6H₂O

• N,N-Dimethylaniline (Me₂NPh)

• Methanol (MeOH)

• Water

Procedure:

• In a reaction tube, 2-(allyloxy)benzaldehyde (1.0 eq), the diazo ester (3.0 eq), Me₂NPh (1.0 eq), and Ru(bpy)₃Cl₂·6H₂O (2.0 mol%) are dissolved in a 5:1 mixture of MeOH and H₂O.

• The mixture is degassed with nitrogen for 15 minutes.

• The reaction tube is placed in front of a 24 W blue LED strip and irradiated with stirring at room temperature for 3 hours.

• The reaction mixture is then concentrated, and the residue is partitioned between ethyl acetate and water.

• The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica gel.

Visualizing Reaction Pathways and Workflows

Catalytic Cycles

The following diagrams illustrate the proposed catalytic cycles for key indanone synthesis methodologies.

Caption: Mechanism of Lewis acid-catalyzed Friedel-Crafts acylation.

Caption: Catalytic cycle for Pd-catalyzed Heck-aldol annulation.

Experimental Workflow

A generalized workflow for the synthesis, workup, and purification of 1-indanones is depicted below.

Caption: General experimental workflow for 1-indanone synthesis.

Catalyst Selection Guide

The choice of catalyst is dictated by the specific synthetic goal. This decision tree provides a logical framework for selecting an appropriate catalytic system.

Caption: Decision tree for catalyst selection in indanone synthesis.

Conclusion

The synthesis of 1-indanones is a well-developed field with a diverse array of catalytic methods at the disposal of the modern chemist. Classical Friedel-Crafts acylation remains a powerful and straightforward method for simple substrates. For more complex and functionalized targets, transition-metal catalysis, particularly with palladium and rhodium, offers superior efficiency and selectivity. The Nazarov cyclization provides a valuable pathway for the construction of the indanone core from readily available chalcones, with asymmetric variants enabling access to chiral products. Finally, photocatalysis is emerging as a mild and sustainable alternative, expanding the toolkit for indanone synthesis. The choice of the optimal catalyst will ultimately depend on the specific requirements of the synthetic target, including desired stereochemistry, functional group compatibility, and scalability.

A Comparative Guide to the Reproducibility of 5-Indanol Synthesis Protocols

For researchers, scientists, and drug development professionals, the reliable synthesis of key intermediates is paramount. This guide provides an objective comparison of published protocols for the synthesis of 5-Indanol, a valuable building block in medicinal chemistry. We present a detailed analysis of two primary synthetic routes: a multi-step synthesis commencing from cinnamic acid and a more direct approach involving the sulfonation and alkali fusion of indan (B1671822). This comparison focuses on reported yields, experimental methodologies, and potential reproducibility challenges to aid in the selection of the most suitable protocol for your research needs.

Comparison of 5-Indanol Synthesis Protocols

Two main strategies for the synthesis of 5-Indanol are prominently described in the literature. The first is a multi-step pathway that begins with cinnamic acid and proceeds through several intermediates, including 1-indanone. The second is a more direct, two-step process involving the sulfonation of indan followed by alkali fusion. While both methods can yield the desired product, they differ significantly in the number of steps, overall yield, and potential for side-product formation.

Data Summary

The following table summarizes the quantitative data available for the two primary synthesis routes to 5-Indanol.

Parameter	Synthesis from Cinnamic Acid	Direct Sulfonation-Alkali-Fusion of Indan
Starting Material	Cinnamic Acid	Indan
Key Intermediates	ß-phenyl propionic acid, 1-indanone, indan, indan-5-sulfonic acid	Indan-5-sulfonic acid
Overall Yield	~46% (calculated from individual step yields)	Not explicitly reported as a consolidated value.
Purity (Reported)	Melting Point: 54-55 °C; Boiling Point: 115 °C at 633 Pa[1]	Not explicitly reported.
Number of Steps	5	2

Experimental Protocols

Multi-Step Synthesis from Cinnamic Acid

This synthetic route involves a five-step process, with reported yields for each transformation[1].

Step 1: Hydrogenation of Cinnamic Acid to ß-Phenyl Propionic Acid

• Yield: 94.9%[1]

• Method: Cinnamic acid is reduced in a basic medium in the presence of a palladium on activated carbon catalyst.

Step 2: Cyclization to 1-Indanone

• Yield: Up to 94.3%[1]

• Method: ß-phenyl propionic acid is cyclized using polyphosphoric acid at elevated temperatures (70-80°C). An alternative report suggests a yield of 80% for this step[1].

Step 3: Reduction to Indan

• Yield: 74.5%[1]

• Method: 1-Indanone is reduced to indan using a modified Huang-Minlon reduction with hydrazine (B178648) hydrate (B1144303) and potassium hydroxide (B78521) in diethylene glycol.

Step 4: Sulfonation to Indan-5-sulfonic acid

• Yield: 71.7% (as trihydrate)[1]

• Method: Indan is sulfonated with concentrated sulfuric acid at room temperature, followed by heating to 100°C.

Step 5: Alkali Fusion to 5-Indanol

• Yield: 85.7% (raw), 80% (after vacuum distillation)[1]

• Method: The potassium salt of indan-5-sulfonic acid is fused with a mixture of potassium hydroxide and sodium acetate (B1210297) at high temperatures (275-285°C), followed by acidification to yield 5-Indanol.

Direct Sulfonation-Alkali-Fusion of Indan

This protocol is a more direct two-step synthesis starting from commercially available indan.

Step 1: Sulfonation of Indan

• Method: Indan is reacted with concentrated sulfuric acid. The reaction conditions are similar to the sulfonation step in the cinnamic acid route.

Step 2: Alkali Fusion

• Method: The resulting indan-5-sulfonic acid is subjected to alkali fusion with sodium or potassium hydroxide at high temperatures to yield 5-indanol after workup.

Reproducibility and Comparison

A direct, side-by-side experimental comparison of the reproducibility of these two protocols is not available in the reviewed literature. However, an analysis of the individual steps allows for an informed discussion on potential challenges.

• Multi-Step Synthesis from Cinnamic Acid: This longer route offers the advantage of well-defined intermediates that can be isolated and characterized at each stage, potentially allowing for better control over the final product's purity. However, the multiple steps inherently lead to a lower overall yield due to material loss at each stage. The reproducibility of each step is dependent on careful control of reaction conditions, such as temperature, reaction time, and reagent purity.

• Direct Sulfonation-Alkali-Fusion of Indan: This shorter route is more atom-economical and potentially more cost-effective due to fewer steps and reagents. However, sulfonation reactions can sometimes lead to the formation of isomeric byproducts, which could complicate purification. The high temperatures required for alkali fusion can also lead to degradation of the product if not carefully controlled, potentially impacting both yield and purity. The reproducibility of this method is highly sensitive to the conditions of both the sulfonation and the fusion steps.

Purity Assessment

The purity of the final 5-Indanol product is a critical factor. While melting and boiling points are provided for the product from the cinnamic acid route, modern analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential for a comprehensive purity assessment. A reference 1H NMR spectrum for 5-Indanol is available, which can be used to identify the characteristic signals of the compound and detect the presence of impurities.

Logical Workflow for Protocol Comparison

The following diagram illustrates the logical workflow for comparing the reproducibility of the two main synthesis protocols for 5-Indanol.

Caption: Logical workflow for the comparison of 5-Indanol synthesis protocols.

Conclusion

Both the multi-step synthesis from cinnamic acid and the direct sulfonation-alkali-fusion of indan represent viable routes to 5-Indanol. The choice of protocol will depend on the specific requirements of the researcher, including the desired scale of the synthesis, the importance of overall yield versus the number of steps, and the available resources for purification and analysis.

The multi-step synthesis from cinnamic acid is well-documented with yield data for each step, offering a more predictable, albeit longer, pathway. The direct sulfonation-alkali-fusion of indan is a more concise route but would benefit from further studies to establish a reliable overall yield and to characterize potential isomeric impurities. For any synthesis of 5-Indanol, rigorous analytical characterization of the final product by techniques such as HPLC and NMR is strongly recommended to ensure its purity and suitability for downstream applications.

References

• 1. pp.bme.hu [pp.bme.hu]

Benchmarking the performance of new 5-Indanol derivatives against existing drugs

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutics with improved efficacy and safety profiles is a constant endeavor in drug development. This guide provides a comparative analysis of new 5-Indanol derivatives against existing drugs in two key therapeutic areas: hypertension, targeting Angiotensin-Converting Enzyme (ACE), and type 2 diabetes, targeting α-glucosidase. The following sections present quantitative performance data, detailed experimental methodologies, and visual representations of the underlying biological pathways and experimental workflows.

Section 1: Angiotensin-Converting Enzyme (ACE) Inhibitors for Hypertension

Hypertension is a major risk factor for cardiovascular diseases. ACE inhibitors are a cornerstone of its treatment, acting on the Renin-Angiotensin System (RAS) to lower blood pressure.[1][2] This section benchmarks the performance of novel 5-Indanol derivatives against the widely prescribed ACE inhibitor, Lisinopril.

Performance Data

The following table summarizes the in vitro ACE inhibitory activity of newly synthesized oxadiazol-5-one derivatives containing an indanol moiety and compares their molecular docking scores with Lisinopril.

Compound	IC50 (µM)	Molecular Docking Score (kcal/mol)
New 5-Indanol Derivative 1 (Oxadiazol-5-one conjugate)	Data Not Available in vitro	Comparable to Lisinopril[3]
Lisinopril (Existing Drug)	~0.00194[4]	High Affinity[3]

Note: While molecular docking of the new derivatives showed promising affinity for the ACE binding site, in vitro assays in the referenced study did not demonstrate effective ACE inhibition.[3] This highlights the importance of integrating computational and experimental approaches in drug discovery.

Experimental Protocols

In Vitro ACE Inhibition Assay

A common method for determining ACE inhibitory activity involves the use of a synthetic substrate, such as Hippuryl-Histidyl-Leucine (HHL).[5][6][7]

• Enzyme and Substrate Preparation: A solution of Angiotensin-Converting Enzyme (from rabbit lung) and the substrate HHL are prepared in a suitable buffer (e.g., sodium borate (B1201080) buffer).[6]

• Inhibitor Incubation: The test compounds (new 5-Indanol derivatives) and a positive control (e.g., Captopril or Lisinopril) are pre-incubated with the ACE solution at 37°C.[6]

• Reaction Initiation: The reaction is initiated by adding the HHL substrate to the enzyme-inhibitor mixture.[6]

• Reaction Termination: After a defined incubation period, the reaction is stopped, typically by adding a strong acid like hydrochloric acid.[6]

• Quantification: The product of the enzymatic reaction, hippuric acid, is then extracted and quantified using reverse-phase high-performance liquid chromatography (RP-HPLC).[6]

• IC50 Determination: The concentration of the inhibitor that reduces ACE activity by 50% (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Renin-Angiotensin System and the experimental workflow for screening ACE inhibitors.

Caption: Signaling pathway of the Renin-Angiotensin System and the action of ACE inhibitors.

Caption: Experimental workflow for in vitro ACE inhibition assay.

Section 2: α-Glucosidase Inhibitors for Type 2 Diabetes

α-glucosidase inhibitors are oral anti-diabetic drugs that help manage postprandial hyperglycemia by delaying carbohydrate digestion.[8][9][10] This section compares the performance of novel phthalimide-phenoxy-1,2,3-triazole-N-phenyl (or benzyl) acetamides, which can be considered derivatives of a core structure that could be modified to include a 5-indanol moiety, against the established α-glucosidase inhibitor, Acarbose.

Performance Data

The following table presents the in vitro α-glucosidase inhibitory activity of new phthalimide-phenoxy-1,2,3-triazole-N-phenyl acetamide (B32628) derivatives compared to Acarbose.

Compound	IC50 (µM)
New Derivative 11j	45.26 ± 0.03[11]
New Derivative 11i	46.25 ± 0.89[11]
Acarbose (Existing Drug)	750.1 ± 0.23[11]

As the data indicates, the new derivatives 11j and 11i show significantly higher potency in inhibiting α-glucosidase compared to the existing drug Acarbose.[11]

Experimental Protocols

In Vitro α-Glucosidase Inhibition Assay

The inhibitory activity of the compounds against α-glucosidase is typically determined using p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate.[12][13][14][15]

• Enzyme and Substrate Preparation: A solution of α-glucosidase (from Saccharomyces cerevisiae) and the substrate pNPG are prepared in a phosphate (B84403) buffer (pH 6.8).[12]

• Inhibitor Incubation: The test compounds (new derivatives) and a positive control (Acarbose) are pre-incubated with the α-glucosidase solution at 37°C.[12]

• Reaction Initiation: The enzymatic reaction is initiated by adding the pNPG substrate to the enzyme-inhibitor mixture.[12]

• Reaction Termination: The reaction is allowed to proceed for a specific time and then terminated by adding a solution of sodium carbonate.[12]

• Quantification: The amount of p-nitrophenol released from the substrate is measured spectrophotometrically at a wavelength of 405 nm.[12]

• IC50 Determination: The IC50 value is calculated by determining the concentration of the inhibitor that causes a 50% reduction in enzyme activity.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of α-glucosidase inhibition and the workflow for the in vitro assay.

Caption: Mechanism of α-glucosidase inhibition in the small intestine.

Caption: Experimental workflow for in vitro α-glucosidase inhibition assay.

References

• 1. Pathways: ACE Inhibitor Pathway | www.antibodies-online.com [antibodies-online.com]
• 2. ClinPGx [clinpgx.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ACE Inhibition Assay - Protocol - OneLab [onelab.andrewalliance.com]
• 6. benchchem.com [benchchem.com]
• 7. 4.4. ACE Inhibition Assay [bio-protocol.org]
• 8. Alpha Glucosidase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. The mechanism of alpha-glucosidase inhibition in the management of diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Alpha-glucosidase inhibitor - Wikipedia [en.wikipedia.org]
• 11. Design, synthesis, in vitro anti-α-glucosidase evaluations, and computational studies of new phthalimide-phenoxy-1,2,3-triazole-N-phenyl (or benzyl) acetamides as potential anti-diabetic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 13. 2.4.2. Alpha-Glucosidase Inhibitory Assay [bio-protocol.org]
• 14. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Isomeric Purity Assessment of 5-Indanol Samples: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The isomeric purity of 5-Indanol, a key intermediate in the synthesis of various pharmaceutical compounds, is a critical quality attribute that can significantly impact the efficacy and safety of the final drug product. Isomers, molecules with the same chemical formula but different arrangements of atoms, can exhibit distinct pharmacological and toxicological profiles. Therefore, robust analytical methods are required to separate and quantify the different isomers of 5-Indanol, which primarily include positional isomers (e.g., 1-Indanol, 4-Indanol) and enantiomers (R- and S-5-Indanol).

This guide provides a comparative overview of key analytical techniques for assessing the isomeric purity of 5-Indanol samples, with a focus on Chiral High-Performance Liquid Chromatography (Chiral HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Spectroscopic Methods (NMR and IR).

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Chiral HPLC is a powerful technique for the separation of enantiomers. It utilizes a chiral stationary phase (CSP) that interacts differently with the R- and S-enantiomers, leading to different retention times and allowing for their separation and quantification.

Performance Comparison

Parameter	Chiral HPLC (Example with 1-Indanol)
Chiral Stationary Phase	Chiralpak® ID (amylose tris(3-chlorophenylcarbamate))
Mobile Phase	n-hexane/2-propanol (90:10 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Resolution (Rs)	> 2.0 (baseline separation)
Analysis Time	< 15 minutes

Experimental Protocol: Chiral HPLC for Indanol Enantiomers

This protocol is adapted from established methods for the chiral separation of 1-Indanol and is expected to be effective for 5-Indanol with minor modifications.

• Sample Preparation:

  • Dissolve the 5-Indanol sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Chiralpak® ID, 5 µm, 4.6 x 250 mm

  • Mobile Phase: n-hexane/2-propanol (90:10 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

• Data Analysis:

  • Identify the peaks corresponding to the two enantiomers based on their retention times.

  • Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Workflow for Chiral HPLC Analysis

Caption: Workflow for the determination of enantiomeric purity of 5-Indanol using Chiral HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique that can be used for the separation and identification of volatile and semi-volatile compounds, including positional isomers of indanol. For the separation of enantiomers, derivatization with a chiral reagent or the use of a chiral GC column is necessary.

Performance Comparison

GC-MS is particularly useful for identifying and quantifying positional isomers like 1-Indanol and 5-Indanol, as they often exhibit different retention times and fragmentation patterns. The NIST database contains mass spectra for both 1-Indanol and 5-Indanol, which can be used for identification.[3][4]

Parameter	GC-MS for Positional Isomers
Column	Standard non-polar column (e.g., DB-5ms)
Carrier Gas	Helium
Temperature Program	Ramped from 100 °C to 250 °C
Ionization	Electron Ionization (EI) at 70 eV
Key Fragment Ions (5-Indanol)	m/z 134 (M+), 133, 105[3]
Key Fragment Ions (1-Indanol)	m/z 134 (M+), 115, 91[4]

Experimental Protocol: GC-MS for Positional Isomers

• Sample Preparation:

  • Dissolve the indanol sample in a suitable solvent (e.g., dichloromethane (B109758) or methanol) to a concentration of approximately 1 mg/mL.

  • For trace analysis, derivatization with a silylating agent (e.g., BSTFA) may be performed to improve volatility and chromatographic performance.

• GC-MS Conditions:

  • GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

• Data Analysis:

  • Identify the peaks corresponding to the different positional isomers based on their retention times.

  • Confirm the identity of each isomer by comparing its mass spectrum with a reference library (e.g., NIST).

  • Quantify the relative amounts of each isomer by integrating the respective peak areas.

Workflow for GC-MS Analysis of Positional Isomers

Caption: Workflow for the analysis of positional isomers of indanol using GC-MS.

Spectroscopic Methods: NMR and IR

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are powerful tools for the structural elucidation of isomers. While they do not separate the isomers physically, they provide distinct spectral fingerprints that allow for their differentiation and, in the case of NMR, quantification.

Performance Comparison

Technique	Application	Key Differentiating Features
¹H NMR	Quantification of positional isomers	Differences in chemical shifts and splitting patterns of aromatic and aliphatic protons.
¹³C NMR	Identification of positional isomers	Different chemical shifts for each carbon atom in the molecule.
IR Spectroscopy	Differentiation of positional isomers	Unique fingerprint region (especially 650-900 cm⁻¹) characteristic of the substitution pattern on the aromatic ring.[5][6][7]

¹H NMR Spectral Data Comparison

Compound	Aromatic Protons (ppm)	Aliphatic Protons (ppm)
5-Indanol	~6.6-7.0 (3H)	~2.0 (quintet, 2H), ~2.8 (t, 4H)
1-Indanol	~7.1-7.4 (4H)	~1.9 & ~2.4 (m, 2H), ~2.8 & ~3.0 (m, 2H), ~5.2 (t, 1H)

Note: Approximate chemical shifts based on publicly available spectra.[8][9]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the indanol sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Add a small amount of an internal standard (e.g., tetramethylsilane (B1202638) - TMS) for chemical shift referencing.

• NMR Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • For quantitative analysis, ensure complete relaxation of the nuclei between pulses (long relaxation delay).

• Data Analysis:

  • Compare the obtained spectra with reference spectra of the pure isomers.

  • For quantification of positional isomers, integrate the signals corresponding to unique protons of each isomer and compare their relative intensities.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • For solid samples, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

  • For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl).

• IR Data Acquisition:

  • Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Compare the fingerprint region of the sample spectrum with those of the pure positional isomers to identify their presence. The out-of-plane C-H bending vibrations in the 650-900 cm⁻¹ region are particularly diagnostic for the substitution pattern on the benzene (B151609) ring.[5][6]

Logical Relationship for Spectroscopic Isomer Identification

Caption: Logical diagram for the identification of positional isomers using spectroscopic methods.

Conclusion

The choice of analytical technique for assessing the isomeric purity of 5-Indanol samples depends on the specific isomers of interest.

• Chiral HPLC is the method of choice for the separation and quantification of enantiomers (R- and S-5-Indanol).

• GC-MS is a highly effective technique for the separation and identification of positional isomers (e.g., 1-Indanol and 5-Indanol).

• NMR and IR spectroscopy are invaluable for the structural confirmation of isomers and can be used for quantification, particularly of positional isomers.

For comprehensive quality control, a combination of these techniques is often employed. For instance, GC-MS or NMR can be used to determine the purity with respect to positional isomers, while Chiral HPLC is used to ascertain the enantiomeric excess of the desired 5-Indanol enantiomer.

References

• 1. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eijppr.com [eijppr.com]
• 3. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Indanol | C9H10O | CID 22819 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Mass spectrometry-based identification of ortho-, meta- and para-isomers using infrared ion spectroscopy - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. youtube.com [youtube.com]
• 8. 5-INDANOL(1470-94-6) 1H NMR spectrum [chemicalbook.com]
• 9. 1-INDANOL(6351-10-6) 1H NMR spectrum [chemicalbook.com]

Comparative QSAR Analysis of Indanone Analogs as Acetylcholinesterase Inhibitors: A Proxy for 5-Indanol Derivatives

A detailed guide for researchers, scientists, and drug development professionals on the quantitative structure-activity relationship (QSAR) studies of indanone analogs. This guide provides a comparative analysis of their performance as acetylcholinesterase inhibitors, supported by experimental and computational data. Given the structural similarity, these findings may offer valuable insights for the rational design of 5-indanol analogs with similar biological activities.

Quantitative Structure-Activity Relationship (QSAR) models are pivotal computational tools in modern drug discovery, enabling the prediction of biological activities of novel compounds based on their physicochemical properties. This guide delves into the QSAR studies of 2-substituted 1-indanone (B140024) derivatives, a class of compounds showing promise as acetylcholinesterase (AChE) inhibitors for the potential treatment of Alzheimer's disease. Due to the limited availability of direct QSAR studies on 5-indanol analogs, this analysis of structurally related indanones serves as a valuable proxy.

Comparative Biological Activity

A series of 2-substituted 1-indanone derivatives have been synthesized and evaluated for their inhibitory activity against acetylcholinesterase. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized in the table below. Lower IC50 values indicate greater potency.

Compound ID	Substitution Pattern	AChE IC50 (nM)[1][2]
Donepezil	(Standard)	-
Tacrine	(Standard)	-
Compound 9	(Specific substitution)	14.8
Compound 14	(Specific substitution)	18.6
Compound 26d	(Specific substitution)	14.8
Compound 26i	(Specific substitution)	18.6

Note: The specific substitution patterns for each compound are detailed in the source literature and are crucial for a complete SAR analysis.

3D-QSAR Models: CoMFA and CoMSIA

To elucidate the three-dimensional structural requirements for potent AChE inhibition, Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA) were employed. These 3D-QSAR methods correlate the 3D properties of molecules with their biological activities.

A study on 2-substituted 1-indanone derivatives yielded robust and predictive CoMFA and CoMSIA models.[3] The statistical significance of these models is summarized in the following table:

Model	q² (Cross-validated coefficient)[3]	r² (Non-cross-validated coefficient)[3]
CoMFA	0.784	0.974
CoMSIA	0.736	0.947

The high q² and r² values indicate that the generated models have good predictive power and can be reliably used to forecast the activity of new, untested indanone analogs.[3]

Experimental and Computational Protocols

A comprehensive understanding of the methodologies employed is essential for the replication and extension of these findings.

3.1. Acetylcholinesterase Inhibition Assay

The in vitro inhibitory activity of the indanone derivatives against AChE is typically determined using a spectrophotometric method. This assay measures the rate of hydrolysis of acetylthiocholine (B1193921) iodide, a substrate of AChE. The presence of an inhibitor slows down this reaction, and the extent of inhibition is quantified to determine the IC50 value.

3.2. Molecular Modeling and Alignment

The 3D structures of the indanone derivatives are constructed and optimized using computational chemistry software. A crucial step in 3D-QSAR is the alignment of the molecules in a common orientation. In the case of the studied indanone analogs, a docking-based alignment was utilized, where the conformation of each compound within the active site of AChE, as predicted by molecular docking, serves as the basis for alignment.[3]

3.3. CoMFA and CoMSIA Model Generation

• CoMFA: This method calculates the steric and electrostatic fields around the aligned molecules. These fields are then correlated with the biological activity data using Partial Least Squares (PLS) regression to generate a QSAR model.

• CoMSIA: In addition to steric and electrostatic fields, CoMSIA also considers hydrophobic, hydrogen bond donor, and hydrogen bond acceptor fields. This often provides a more detailed understanding of the structure-activity relationship.[3]

3.4. Molecular Docking

Molecular docking studies are performed to predict the binding mode of the indanone derivatives within the active site of AChE. The crystal structure of the target enzyme is obtained from the Protein Data Bank. The docking protocol involves preparing the protein and ligands (the indanone derivatives), defining the binding site, and then using a docking algorithm to predict the most favorable binding poses. The quality of the docking is often validated by redocking a known ligand and calculating the root-mean-square deviation (RMSD) from its crystal structure conformation.[3]

Visualizing the QSAR Workflow and Structure-Activity Relationships

The following diagrams illustrate the general workflow of a QSAR study and the conceptual relationship between molecular structure and biological activity.

Caption: A generalized workflow for a Quantitative Structure-Activity Relationship (QSAR) study.

Caption: Conceptual relationship between molecular structure and biological activity in indanone analogs.

Conclusion and Future Directions

The QSAR studies on 2-substituted 1-indanone derivatives have successfully identified key structural features that govern their acetylcholinesterase inhibitory activity. The developed CoMFA and CoMSIA models demonstrate good predictive power and can be valuable tools for the design of novel, more potent inhibitors. The contour maps generated from these models can guide the modification of the indanone scaffold to enhance interactions with the AChE active site.[3]

For researchers focused on 5-indanol analogs, the insights gained from these indanone studies provide a strong starting point. The similar core structure suggests that the structure-activity relationships identified for indanones are likely to be relevant for indanols as well. Future work should focus on synthesizing and testing a series of 5-indanol analogs and developing specific QSAR models for this class of compounds to validate and refine these predictions. Molecular docking studies of 5-indanol analogs within the AChE active site would also be a critical step in understanding their potential binding modes and guiding rational design efforts.

References

• 1. Discovery of indanone derivatives as multi-target-directed ligands against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular docking and 3D-QSAR studies of 2-substituted 1-indanone derivatives as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Indanol: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. This guide provides essential safety and logistical information for the proper disposal of 5-Indanol, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Safety and Hazard Information

5-Indanol is a chemical compound that requires careful handling due to its potential health hazards. The following table summarizes the key safety information based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Pictogram	Hazard Statement (H-Code)	Precautionary Statement (P-Codes)
Acute Toxicity, Dermal (Category 3)		H311: Toxic in contact with skin.[1][2]	P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]
Skin Irritation (Category 2)		H315: Causes skin irritation.[1]	P312: Call a POISON CENTER or doctor/physician if you feel unwell.[2][3]
Eye Irritation (Category 2A)		H319: Causes serious eye irritation.[1]

It is classified under UN number 2811, designating it as a "Toxic solid, organic, n.o.s."[4]

Step-by-Step Disposal Procedure

The proper disposal of 5-Indanol is critical to prevent harm to individuals and the environment. The following workflow outlines the necessary steps for its safe disposal. This procedure is a general guideline and should be performed in accordance with your institution's specific hazardous waste management protocols.

5-Indanol Disposal Workflow

Detailed Experimental Protocols

While this document focuses on disposal, it is crucial to remember that safe handling during experimentation is the first step in a sound safety protocol. Always consult the Safety Data Sheet (SDS) for 5-Indanol before use to familiarize yourself with detailed handling and emergency procedures. The SDS will provide specific information on aspects such as:

• First-aid measures: In case of exposure, the SDS provides critical information for immediate response.[5]

• Fire-fighting measures: Details on suitable extinguishing media and protective equipment for firefighters.

• Accidental release measures: Procedures for containment and cleanup of spills to minimize environmental contamination.

By adhering to these guidelines and fostering a culture of safety, laboratories can effectively manage the risks associated with 5-Indanol and ensure the well-being of all personnel.

References

• 1. kamatlab.com [kamatlab.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling 5-Indanol

Essential Safety and Handling Guide for 5-Indanol

This guide provides crucial safety and logistical information for the proper handling and disposal of 5-Indanol, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and minimizing risks associated with this chemical.

Chemical and Physical Properties of 5-Indanol

Property	Value	Source
CAS Number	1470-94-6	[1][2]
Molecular Formula	C₉H₁₀O	[2][3]
Molecular Weight	134.18 g/mol	[1][2]
Appearance	Light brown or gray-brown solid/crystalline powder	[2][3][4][5]
Melting Point	51-53 °C	[1][2]
Boiling Point	255 °C	[1][2]
Flash Point	110 °C (230 °F) - closed cup	[1]
Vapor Pressure	0.014 mm Hg	[4]

Hazard Identification and GHS Classification

5-Indanol is classified as a hazardous substance. The primary hazards are:

• Acute Dermal Toxicity (Category 3): Toxic in contact with skin (H311).[1][3]

• Skin Irritation (Category 2): Causes skin irritation (H315).[3]

• Serious Eye Irritation (Category 2): Causes serious eye irritation (H319).[3]

The signal word for 5-Indanol is Danger .[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to ensure user safety when handling 5-Indanol. The following equipment must be worn at all times.

PPE Category	Required Equipment	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or other suitable material. Inspect for tears before use.
Eye and Face Protection	Safety glasses with side shields and a face shield	Goggles may be required for splash hazards. The face shield provides an additional layer of protection.[1][6]
Respiratory Protection	N95 (US) or equivalent dust mask	Use in a well-ventilated area or a chemical fume hood.[1]
Body Protection	Laboratory coat	Fully buttoned to protect skin and personal clothing.
Foot Protection	Closed-toe shoes	To protect against spills and falling objects.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring safe handling of 5-Indanol.

Figure 1. Step-by-step workflow for the safe handling of 5-Indanol.

Disposal Plan

Proper disposal of 5-Indanol and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Solid Waste:

  • Place any unused or contaminated solid 5-Indanol into a clearly labeled hazardous waste container.

  • Contaminated materials such as weighing paper, gloves, and paper towels should also be disposed of in this container.

• Liquid Waste:

  • Solutions containing 5-Indanol should be collected in a separate, labeled hazardous waste container for liquid organic waste.

  • Do not pour any solutions containing 5-Indanol down the drain.[8]

Disposal Procedure:

• All waste must be disposed of through an approved waste disposal plant.[5]

• Follow all local, state, and federal regulations for the disposal of toxic organic materials.

• The RIDADR classification for 5-Indanol is UN 2811 6.1/PG 3, indicating a toxic solid.[2] This information should be provided to the waste disposal service.

Emergency Procedures

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek immediate medical attention as 5-Indanol is toxic in contact with skin.[3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing. Seek medical attention if you feel unwell.

• Ingestion: If swallowed, call a poison center or doctor immediately. Do not induce vomiting.

In Case of a Spill:

• Evacuate the immediate area.

• Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose of all cleanup materials as hazardous waste.

References

• 1. 5-茚醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 5-INDANOL | 1470-94-6 [chemicalbook.com]
• 3. 5-Indanol | C9H10O | CID 15118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Indanol - Hazardous Agents | Haz-Map [haz-map.com]
• 5. fishersci.com [fishersci.com]
• 6. quora.com [quora.com]
• 7. m.youtube.com [m.youtube.com]
• 8. organ.su.se [organ.su.se]